(1S)-6-Oxaspiro[2.5]octan-1-amine

Core Science & Biosynthesis

(1S)-6-Oxaspiro[2.5]octan-1-amine: A Technical Guide to a Promising Spirocyclic Scaffold in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rising Prominence of Spirocyclic Scaffolds

In the landscape of modern medicinal chemistry, the pursuit of novel molecular architectures that can unlock new therapeutic possibilities is paramount. Among these, spirocyclic scaffolds have emerged as a particularly compelling class of structures. Their inherent three-dimensionality offers a distinct advantage over traditional flat, aromatic systems, enabling more precise and potent interactions with complex biological targets.[1][2][3][4] The rigid nature of the spirocyclic core helps to pre-organize appended functional groups in a defined orientation, which can lead to enhanced binding affinity and selectivity for target proteins. This technical guide focuses on (1S)-6-Oxaspiro[2.5]octan-1-amine (CAS 1779133-13-9), a chiral building block that embodies the potential of this structural class. While detailed experimental data on this specific compound is limited, this guide will provide a comprehensive overview of its known properties, plausible synthetic strategies, and potential applications, particularly in the context of its parent 6-oxaspiro[2.5]octane scaffold.

Physicochemical Properties of (1S)-6-Oxaspiro[2.5]octan-1-amine

The fundamental physicochemical properties of a compound are critical determinants of its suitability as a drug candidate or a key intermediate. For (1S)-6-Oxaspiro[2.5]octan-1-amine, the available information is summarized in the table below. It is also commercially available as a hydrochloride salt, which often improves stability and handling of amines.[5]

Property	Value	Source
CAS Number	1779133-13-9	TCI Chemicals[5]
Molecular Formula	C₇H₁₃NO	Sigma-Aldrich[6]
Molecular Weight	127.19 g/mol	Sigma-Aldrich[6]
Appearance	White to Brown powder to crystal (for the hydrochloride salt)	TCI Chemicals[5]
Purity	>95.0% (qNMR) (for the hydrochloride salt)	TCI Chemicals[5]
SMILES	C1COCCC12CC2N	PubChemLite[7]
InChI	InChI=1S/C7H13NO/c8-6-5-7(6)1-3-9-4-2-7/h6H,1-5,8H2	PubChemLite[7]
Predicted XlogP	-0.1	PubChemLite[7]

The predicted XlogP value of -0.1 suggests that the free base of (1S)-6-Oxaspiro[2.5]octan-1-amine is likely to have good aqueous solubility, a desirable property for drug candidates. The presence of both a hydrogen bond donor (the amine) and a hydrogen bond acceptor (the ether oxygen) within a compact, sp³-rich framework further contributes to its potential for favorable pharmacokinetic properties.

Synthetic Strategies for the 6-Oxaspiro[2.5]octane Scaffold

A generalized synthetic workflow is depicted below:

Caption: A plausible synthetic workflow for 6-oxaspiro[2.5]octan-1-amine derivatives.

This proposed pathway highlights key reactions commonly employed in the synthesis of spirocycles. The Corey-Chaykovsky reaction is a well-established method for the conversion of ketones to epoxides, which would form the oxirane ring of the 6-oxaspiro[2.5]octane system. Subsequent nucleophilic ring-opening of the epoxide can introduce a functional group that can then be converted to the desired amine. Chiral resolution or asymmetric synthesis at an appropriate stage would be necessary to obtain the (1S)-enantiomer.

Potential Applications in Medicinal Chemistry

The true value of a novel chemical scaffold lies in its potential to address unmet medical needs. The 6-oxaspiro[2.5]octane framework, and specifically its amine derivatives, are of significant interest in drug discovery.

Methionine Aminopeptidase-2 (MetAP-2) Inhibition

A European patent application discloses oxaspiro[2.5]octane derivatives as potential inhibitors of Methionine Aminopeptidase-2 (MetAP-2).[8] MetAP-2 is a metalloenzyme that plays a crucial role in the post-translational modification of proteins and has been identified as a key target in angiogenesis, the formation of new blood vessels.[9][10][11] Inhibition of MetAP-2 can suppress endothelial cell proliferation and is therefore a promising strategy for the treatment of cancer and other diseases characterized by excessive angiogenesis, as well as obesity.[11][12]

The natural product fumagillin and its synthetic analogs are well-known irreversible inhibitors of MetAP-2 that feature a spiro-epoxide moiety.[10] It is plausible that the 6-oxaspiro[2.5]octane core of the target compound could mimic this interaction or serve as a rigid scaffold to position other functional groups for optimal binding to the enzyme's active site.

Caption: The role of the spirocyclic scaffold in facilitating specific interactions with a biological target.

Broader Potential in Drug Discovery

Beyond MetAP-2 inhibition, the unique three-dimensional structure of (1S)-6-Oxaspiro[2.5]octan-1-amine makes it an attractive building block for a wide range of therapeutic targets. Spirocyclic amines have been successfully incorporated into drug candidates for various diseases, including neurological and metabolic disorders, as well as cancer.[3][4] The rigid spirocyclic core can improve metabolic stability and cell permeability, and the chiral nature of the (1S) enantiomer allows for stereospecific interactions with biological macromolecules.

Future Perspectives

(1S)-6-Oxaspiro[2.5]octan-1-amine represents a valuable, yet underexplored, building block for medicinal chemistry. The increasing availability of such sp³-rich, chiral scaffolds is enabling the exploration of new chemical space and the development of next-generation therapeutics.[2] Future research efforts will likely focus on the development of efficient and stereoselective synthetic routes to this and related compounds, as well as the systematic investigation of their biological activities across a range of therapeutic targets. As our understanding of the "structure-activity relationship" evolves to more fully embrace three-dimensional molecular architecture, spirocyclic amines like the one discussed in this guide are poised to play an increasingly important role in the future of drug discovery.

References

• Varela, M.T., Dias, G.G., de Oliveira, L.F.N., et al. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry, 287, 117368.
• The Spirocycle Surge in Drug Discovery. (2025). Drug Hunter.
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• Recent in vivo advances of spirocyclic scaffolds for drug discovery. (2022). PubMed.
• Recent in vivo advances of spirocyclic scaffolds for drug discovery. (2025).
• Heinrich, T., et al. (2017). Novel reversible methionine aminopeptidase-2 (MetAP-2)
• Methionine AminoPeptidase Type-2 Inhibitors Targeting Angiogenesis. (2023).
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• S1 Supporting Information Oxa-spirocycles: synthesis, properties and applications Table of Contents Experimental section.
• Lead optimization of methionine aminopeptidase-2 (MetAP2) inhibitors containing sulfonamides of 5,6-disubstituted anthranilic acids. (2007). MD Anderson Cancer Center.
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• Methionine Aminopeptidases: Potential Therapeutic Target for Microsporidia and other Microbes. (n.d.). PMC.
• 6-oxaspiro[2.5]octan-1-amine hydrochloride (C7H13NO). (n.d.). PubChemLite.
• 6-oxaspiro[2.5]octan-1-ylmethanamine (C8H15NO). (n.d.). PubChemLite.
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• 6-oxaspiro[2.5]octane-1-sulfonyl chloride | 2137599-13-2. (n.d.). MilliporeSigma.
• 6-Oxaspiro[2.5]octan-1-amine Hydrochloride | 1779133-13-9. (n.d.). TCI Chemicals.
• Oxaspiro [2.5]octane derivatives and analogs. (n.d.).
• Structural and conformational analysis of 1-oxaspiro[2.5]octane and 1-oxa-2-azaspiro[2.5]octane derivatives by (1) H, (13) C, and (15) N NMR. (2012). PubMed.
• NITRILOTRIACETIC ACID CAS No 139-13-9. (n.d.). CDH Fine Chemical.
• Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). (2026). MDPI.
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An In-depth Technical Guide to (1S)-6-Oxaspiro[2.5]octan-1-amine: Synthesis, Characterization, and Therapeutic Potential

Abstract

Spirocyclic scaffolds have emerged as a compelling structural motif in modern medicinal chemistry, prized for their inherent three-dimensionality and conformational rigidity, which can impart favorable pharmacological properties.[1] This guide provides a comprehensive technical overview of a unique chiral spirocycle, (1S)-6-Oxaspiro[2.5]octan-1-amine. We will delve into its distinct chemical architecture, propose a robust synthetic pathway from a commercially available precursor, and provide a detailed predictive analysis of its spectroscopic characteristics. Furthermore, this document will explore methodologies for its enantioselective synthesis and separation, and discuss its potential as a valuable building block in drug discovery, drawing upon the established bioactivities of related oxaspiro and spirocyclic amine compounds. This guide is intended for researchers, scientists, and professionals in drug development seeking to leverage this novel scaffold in their research endeavors.

Introduction: The Significance of Spirocyclic Scaffolds in Drug Discovery

The quest for novel chemical entities with enhanced therapeutic profiles has led to an increasing interest in molecules with greater three-dimensional complexity. Spirocycles, which feature two rings sharing a single atom, offer a distinct advantage in this regard. The quaternary carbon at the spiro-center introduces a defined conformational rigidity, which can lead to improved binding affinity and selectivity for biological targets.[1] The incorporation of an oxygen atom within the spirocyclic framework, as seen in oxaspiro compounds, can further modulate physicochemical properties such as solubility and lipophilicity, which are critical for drug-likeness.[2]

(1S)-6-Oxaspiro[2.5]octan-1-amine combines three key structural features: a spirocyclic core, a tetrahydropyran ring, and a chiral primary amine on a cyclopropane ring. This unique combination of a polar ether, a basic amine, and a rigid, stereochemically defined scaffold makes it a promising building block for the synthesis of novel therapeutic agents.

Chemical Structure and Conformational Analysis

The structure of (1S)-6-Oxaspiro[2.5]octan-1-amine is characterized by a spirocyclic system where a cyclopropane ring and a tetrahydropyran ring are joined at the C5 carbon of the tetrahydropyran. The amine group is attached to the C1 position of the cyclopropane ring, which is a chiral center with the (S) configuration.

Caption: Chemical structure of (1S)-6-Oxaspiro[2.5]octan-1-amine.

The tetrahydropyran ring is expected to adopt a chair conformation to minimize steric strain. The bulky cyclopropyl group will likely occupy an equatorial position to reduce 1,3-diaxial interactions. The stereochemistry at the C1 position of the cyclopropane ring will influence the overall shape of the molecule and its potential interactions with chiral biological targets. A detailed conformational analysis using computational methods would be beneficial for understanding its preferred three-dimensional structure.[3]

Synthetic Strategies

While (1S)-6-Oxaspiro[2.5]octan-1-amine is commercially available, understanding its synthesis is crucial for analog design and development. A practical and efficient synthetic route can be envisioned starting from the commercially available precursor, 6-oxaspiro[2.5]octane-1-carboxylic acid.[4]

Proposed Synthetic Pathway: Hofmann Rearrangement

A reliable method to access the primary amine from the corresponding carboxylic acid is through the Hofmann rearrangement of an intermediate primary amide.[5][6][7]

Caption: Proposed synthetic route to (1S)-6-Oxaspiro[2.5]octan-1-amine.

Step-by-Step Experimental Protocol:

• Amide Formation:

  • To a solution of 6-oxaspiro[2.5]octane-1-carboxylic acid (1.0 eq) in an anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add oxalyl chloride (1.2 eq) or thionyl chloride (1.2 eq) and a catalytic amount of dimethylformamide (DMF).

  • Stir the reaction mixture at room temperature for 1-2 hours until the evolution of gas ceases.

  • Remove the solvent and excess reagent under reduced pressure.

  • Dissolve the resulting crude acid chloride in fresh anhydrous solvent and add it dropwise to a cooled (0 °C) concentrated solution of ammonium hydroxide (excess).

  • Stir the mixture for 1-2 hours, allowing it to warm to room temperature.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 6-oxaspiro[2.5]octane-1-carboxamide.

• Hofmann Rearrangement: [5][6][7]

  • Prepare a solution of sodium hypobromite in situ by slowly adding bromine (1.1 eq) to a cold (0 °C) solution of sodium hydroxide (4.0 eq) in water.

  • Add a solution of 6-oxaspiro[2.5]octane-1-carboxamide (1.0 eq) in a minimal amount of a suitable solvent (e.g., dioxane or THF) to the cold sodium hypobromite solution.

  • Slowly warm the reaction mixture to room temperature and then heat to 50-70 °C for 1-2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture and extract the product with an organic solvent.

  • The resulting product will be racemic 6-oxaspiro[2.5]octan-1-amine.

Chiral Resolution

The synthesis described above will produce a racemic mixture of the amine. To obtain the desired (1S)-enantiomer, a chiral resolution step is necessary.

Protocol for Diastereomeric Salt Crystallization:

• Dissolve the racemic amine in a suitable solvent (e.g., ethanol, methanol, or isopropanol).

• Add a solution of a chiral resolving agent, such as (+)-tartaric acid or (-)-dibenzoyltartaric acid (0.5-1.0 eq), in the same solvent.

• Allow the mixture to stand at room temperature or in a refrigerator to induce crystallization of one of the diastereomeric salts.

• Collect the crystals by filtration and wash with a small amount of cold solvent.

• The enantiomeric excess (ee) of the resolved amine can be determined by chiral High-Performance Liquid Chromatography (HPLC).

• Liberate the free amine from the salt by treatment with a base (e.g., aqueous sodium hydroxide) and extract with an organic solvent.

Spectroscopic Characterization

A thorough structural elucidation of (1S)-6-Oxaspiro[2.5]octan-1-amine would involve a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

Based on the analysis of similar structures, the following proton NMR signals are predicted:[3]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.8 - 3.6	m	2H	-O-CH₂- (axial and equatorial protons of the tetrahydropyran ring adjacent to the oxygen)
~2.5	m	1H	-CH-NH₂ (methine proton on the cyclopropane ring)
~1.8 - 1.5	m	6H	-CH₂- protons of the tetrahydropyran ring
~1.2	s (broad)	2H	-NH₂ (amine protons, exchangeable with D₂O)
~0.8 - 0.5	m	4H	-CH₂- protons of the cyclopropane ring

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)

The predicted carbon NMR spectrum would show seven distinct signals:

Chemical Shift (δ, ppm)	Assignment
~68	-O-CH₂- (carbon adjacent to oxygen in the tetrahydropyran ring)
~65	Spiro carbon
~35	-CH-NH₂ (carbon attached to the amine group)
~30	-CH₂- (carbons in the tetrahydropyran ring)
~25	-CH₂- (carbons in the tetrahydropyran ring)
~15	-CH₂- (carbons in the cyclopropane ring)

Predicted Infrared (IR) Spectrum

The IR spectrum will be characterized by the following key absorption bands:

Wavenumber (cm⁻¹)	Vibration
3400-3250	N-H stretch (primary amine, two bands expected)
2950-2850	C-H stretch (aliphatic)
1650-1580	N-H bend (primary amine)
1250-1020	C-N stretch (aliphatic amine)
1100-1000	C-O stretch (ether)

Predicted Mass Spectrum (Electron Ionization - EI)

The mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 127. Key fragmentation patterns for cyclic amines would involve the loss of a hydrogen radical to give a prominent [M-1]⁺ peak. Alpha-cleavage adjacent to the amine is also a common fragmentation pathway.

Potential Applications in Drug Development

The unique structural features of (1S)-6-Oxaspiro[2.5]octan-1-amine make it an attractive scaffold for the development of novel therapeutic agents.

• CNS Disorders: The rigid spirocyclic core can be used to design ligands with high selectivity for specific receptor subtypes in the central nervous system. The primary amine serves as a handle for further functionalization to modulate activity and pharmacokinetic properties.

• Oncology: Spirocyclic compounds have shown promise as anticancer agents. The three-dimensional nature of this scaffold could enable the design of potent and selective enzyme inhibitors or protein-protein interaction modulators.[8]

• Infectious Diseases: The incorporation of the oxaspiro motif could lead to compounds with novel mechanisms of action against bacterial or viral targets.

The (1S) stereochemistry is particularly significant, as biological systems are chiral, and often only one enantiomer of a drug is responsible for the desired therapeutic effect, while the other may be inactive or even contribute to side effects.

Conclusion

(1S)-6-Oxaspiro[2.5]octan-1-amine represents a promising, yet underexplored, building block for medicinal chemistry. Its unique combination of a rigid spirocyclic core, a polar tetrahydropyran ring, and a chiral primary amine offers a rich platform for the design of novel therapeutic agents with potentially improved pharmacological profiles. This guide has provided a comprehensive overview of its structure, a plausible and detailed synthetic route, predicted spectroscopic data for its characterization, and a discussion of its potential applications. Further investigation into the synthesis of derivatives and their biological evaluation is highly encouraged to unlock the full potential of this intriguing molecule.

References

• Oxa-spirocycles: synthesis, properties and applications. Royal Society of Chemistry. [Link]

• 6-Oxaspiro[2.5]Octane-1-Carboxylic Acid. Reagentia. [Link]

• Hofmann Rearrangement. Wikipedia. [Link]

• Hofmann Rearrangement. Chemistry Steps. [Link]

• Structural and conformational analysis of 1-oxaspiro[2.5]octane and 1-oxa-2-azaspiro[2.5]octane derivatives by (1) H, (13) C, and (15) N NMR. PubMed. [Link]

• Biological Evaluation of 3-Azaspiro[Bicyclo[3.1.0]Hexane-2,5′-Pyrimidines] as Potential Antitumor Agents. MDPI. [Link]

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6-oxaspiro[2.5]octan-1-amine chiral building blocks

An In-depth Technical Guide to 6-Oxaspiro[2.5]octan-1-amine Chiral Building Blocks

Authored by a Senior Application Scientist

Abstract

The relentless pursuit of novel chemical entities with superior pharmacological profiles has propelled the integration of three-dimensional scaffolds into modern drug discovery. Among these, spirocyclic systems have emerged as privileged motifs, prized for their ability to confer structural rigidity, novel exit vectors, and improved physicochemical properties. This technical guide provides a comprehensive exploration of 6-oxaspiro[2.5]octan-1-amine and its derivatives, a class of chiral building blocks that merge the benefits of a spirocyclic oxetane-like core with a synthetically versatile primary amine on a strained cyclopropane ring. We will dissect the strategic approaches to their stereoselective synthesis, analyze the key structural and physical properties that render them valuable, and discuss their application as bioisosteres and scaffolds in the design of next-generation therapeutics. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage these unique building blocks to navigate complex biological space and address challenging therapeutic targets.

The Strategic Value of Spirocyclic Scaffolds in Medicinal Chemistry

The design of effective and safe therapeutics is a multi-parameter optimization challenge. Historically, drug design has often relied on flat, aromatic systems, which can sometimes lead to issues with metabolic instability, off-target activity, and poor solubility. The introduction of scaffolds with a higher fraction of sp³-hybridized carbon centers (Fsp³) is a widely adopted strategy to overcome these limitations.[1]

Spirocycles, which are bicyclic compounds joined by a single quaternary carbon atom, are an exemplary class of three-dimensional scaffolds.[2] Their inherent rigidity can pre-organize substituents into well-defined spatial orientations, potentially enhancing binding affinity and selectivity for a biological target.[2][3] The 6-oxaspiro[2.5]octane framework, featuring a tetrahydropyran ring fused to a cyclopropane, introduces a polar oxygen atom that can favorably modulate properties like aqueous solubility and metabolic stability, making it an attractive alternative to carbocyclic or gem-dimethyl groups.[4][5][6] The addition of a chiral aminocyclopropane moiety further enhances its value, providing a key attachment point for pharmacophoric elements while introducing stereochemical complexity that is often critical for biological activity.

Enantioselective Synthesis of 6-Oxaspiro[2.5]octan-1-amine Building Blocks

The primary challenge in harnessing the potential of these building blocks lies in their stereocontrolled synthesis. Accessing single enantiomers is paramount, as different stereoisomers of a drug can have vastly different pharmacological and toxicological profiles. The synthetic strategies generally bifurcate into two core phases: construction of the achiral spirocyclic ketone precursor and the subsequent stereoselective introduction of the aminocyclopropane moiety.

Synthesis of the 6-Oxaspiro[2.5]octane Core

A common and efficient route to the core scaffold begins with a readily available cyclic ketone, dihydro-2H-pyran-4(3H)-one. This precursor can be subjected to a cyclopropanation reaction. One of the most reliable methods is the Johnson-Corey-Chaykovsky reaction, which utilizes a sulfur ylide (e.g., dimethyloxosulfonium methylide) to convert the ketone into a spiro-epoxide (an oxirane). This spiro-epoxide, 6-oxaspiro[2.5]octane, is a key intermediate that can be further functionalized.

An alternative pathway involves a Diels-Alder reaction between an α-keto carboxylate and a cyclopropylidene-containing dienophile, which can yield the spiro-system, albeit sometimes requiring high pressure.[7]

Caption: General synthetic pathway to the 6-oxaspiro[2.5]octane-1-amine scaffold.

Strategies for Asymmetric Induction

Achieving high enantiopurity is the critical step. Several advanced methodologies can be employed to control the stereochemistry at the C1 position.

• Catalytic Asymmetric Synthesis: This is the most elegant and atom-economical approach. It involves using a chiral catalyst to control the formation of the stereocenter. For instance, an asymmetric version of the Corey-Chaykovsky epoxidation can yield an enantioenriched spiro-epoxide intermediate.[4] Alternatively, rhodium-catalyzed asymmetric cascade reactions have been shown to produce enantioenriched spiro-oxiranes in a single step from linear substrates.[8]

• Biocatalysis: Enzymes offer unparalleled stereoselectivity. A prochiral ketone precursor could be aminated using an engineered amine transaminase (ATA) to directly install the chiral amine with high enantiomeric excess.[9] This approach avoids protecting groups and often proceeds under mild, aqueous conditions.

• Chiral Resolution: In this classical approach, a racemic mixture of the final amine or a key intermediate is prepared and then separated. This is commonly achieved by forming diastereomeric salts with a chiral acid (like tartaric acid) and separating them by crystallization. While effective, this method is inherently limited to a 50% maximum yield for the desired enantiomer without a racemization/recycling protocol. Chiral High-Performance Liquid Chromatography (HPLC) is another powerful resolution technique, particularly at the discovery scale.[10]

Caption: Methodologies for obtaining enantiomerically pure building blocks.

Physicochemical Properties and Drug Discovery Insights

The incorporation of the 6-oxaspiro[2.5]octan-1-amine scaffold into a drug candidate can profoundly influence its properties in a beneficial manner. Medicinal chemists leverage these attributes to fine-tune molecules for optimal performance.

Property	Typical Impact	Rationale & Causality
Three-Dimensionality (Fsp³)	Increased Selectivity, Reduced Off-Target Effects	The rigid, non-planar structure explores a wider volume of chemical space compared to flat aromatic rings, enabling more specific interactions with complex protein binding pockets.[1]
Aqueous Solubility	Generally Increased	The embedded ether oxygen acts as a hydrogen bond acceptor, disrupting crystal packing and improving solvation in aqueous media compared to its carbocyclic analogues.[4][5]
Metabolic Stability	Often Improved	The quaternary spirocenter and adjacent strained ring can be sterically shielded from metabolic enzymes (e.g., Cytochrome P450s). The oxetane-like motif is a known strategy to block metabolic hot spots.[3][11]
Lipophilicity (LogP/LogD)	Modulated (Often Lowered)	The polar oxygen atom typically reduces the overall lipophilicity of the scaffold compared to an analogous cyclohexane or gem-dimethyl group, which can improve pharmacokinetic properties.
Amine Basicity (pKa)	~8-9	The pKa of the aminocyclopropane is crucial for target engagement via ionic bonds and for controlling properties like cell permeability and oral absorption. The exact value is influenced by the strained ring system.
Structural Rigidity	Reduced Conformational Entropy	The rigid spirocyclic core locks the molecule into a limited set of conformations. This can lead to a lower entropic penalty upon binding to a target, resulting in higher affinity.[2]

Application in Medicinal Chemistry Programs

The true power of a building block is demonstrated by its application. The 6-oxaspiro[2.5]octan-1-amine scaffold serves two primary roles: as a novel scaffold for library synthesis and as a bioisosteric replacement for problematic motifs.

Scaffold for Novel Chemical Libraries

The primary amine group is a versatile synthetic handle. It can be readily derivatized via amide coupling, reductive amination, sulfonylation, and other standard transformations. This allows for the rapid generation of a library of diverse compounds around the rigid 3D core, enabling a thorough exploration of the structure-activity relationship (SAR) for a given biological target. This approach has been successfully used with related azaspirocycles to develop potent and selective M4 muscarinic acetylcholine receptor antagonists.[10]

Caption: Use of the chiral amine as a handle for library diversification.

Bioisosteric Replacement

A bioisostere is a chemical substituent that can replace another group in a molecule without significantly affecting the biological activity, while potentially improving other properties. The 6-oxaspiro[2.5]octan-1-amine motif can serve as a bioisostere for:

• Anilines: Aniline moieties are common in pharmaceuticals but can be susceptible to metabolic oxidation, sometimes leading to toxic metabolites.[12] Replacing an aniline with a strained, saturated aminocyclopropane on a spirocycle can block this metabolic pathway and improve the safety profile.

• Substituted Piperidines/Cyclohexylamines: While common, these flexible rings can adopt multiple conformations. Replacing them with the rigid spirocyclic amine can lock in the desired binding conformation, potentially boosting potency and selectivity.[1] This strategy has proven effective in developing potent serotonin-norepinephrine-dopamine reuptake inhibitors.[13][14]

Exemplary Experimental Protocol: Synthesis of Racemic 6-Oxaspiro[2.5]octan-1-amine

This protocol describes a representative, non-optimized two-step synthesis of the racemic target compound, which would then be subjected to chiral resolution.

Step 1: Synthesis of 6-Oxaspiro[2.5]octane

Causality: This step employs the Corey-Chaykovsky reaction to form the spiro-epoxide from the ketone. Sodium hydride acts as a base to deprotonate the sulfonium salt, generating the reactive ylide in situ. DMSO is an ideal solvent for this reaction.

• Reagents:

  • Dihydro-2H-pyran-4(3H)-one (1.0 eq)

  • Trimethylsulfoxonium iodide (1.1 eq)

  • Sodium hydride (60% dispersion in mineral oil, 1.2 eq)

  • Anhydrous Dimethyl sulfoxide (DMSO)

• Procedure:

  • To a flame-dried, three-neck round-bottom flask under an inert nitrogen atmosphere, add sodium hydride.

  • Carefully add anhydrous DMSO via syringe and stir the suspension at room temperature for 15 minutes.

  • Add trimethylsulfoxonium iodide in one portion. The mixture will warm slightly and may evolve gas. Stir for 30 minutes until the solution becomes clear.

  • Cool the flask to 0 °C in an ice bath.

  • Add a solution of dihydro-2H-pyran-4(3H)-one in DMSO dropwise over 20 minutes, maintaining the internal temperature below 10 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 16 hours. Monitor progress by TLC or GC-MS.

  • Workup: Carefully quench the reaction by slowly pouring it into a beaker of ice water. Extract the aqueous layer three times with diethyl ether.[15]

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel to afford 6-oxaspiro[2.5]octane as a colorless oil.

Step 2: Synthesis of 6-Oxaspiro[2.5]octan-1-amine

Causality: This step involves the regioselective ring-opening of the epoxide with an azide nucleophile, followed by reduction to the primary amine. The azide opening typically occurs at the least sterically hindered carbon (the cyclopropane). Lithium aluminum hydride is a powerful reducing agent for converting the resulting azide to the amine.

• Reagents:

  • 6-Oxaspiro[2.5]octane (1.0 eq)

  • Sodium azide (1.5 eq)

  • Ammonium chloride (1.5 eq)

  • Methanol/Water (4:1)

  • Lithium aluminum hydride (LAH) (2.0 eq)

  • Anhydrous Tetrahydrofuran (THF)

• Procedure (Azide Formation):

  • Dissolve 6-oxaspiro[2.5]octane in the methanol/water solvent mixture.

  • Add sodium azide and ammonium chloride and heat the mixture to reflux for 8-12 hours.

  • Cool to room temperature, remove methanol under reduced pressure, and extract the aqueous residue with ethyl acetate.

  • Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate to yield the crude azido alcohol intermediate, which can be used directly in the next step.

• Procedure (Reduction):

  • To a flame-dried flask under nitrogen, suspend LAH in anhydrous THF and cool to 0 °C.

  • Add a solution of the crude azido alcohol in THF dropwise.

  • After addition, allow the reaction to warm to room temperature and then heat to reflux for 4 hours.

  • Workup (Fieser): Cool the reaction to 0 °C. Sequentially and very carefully add water (X mL), then 15% aqueous NaOH (X mL), then water again (3X mL), where X is the mass of LAH in grams. Stir vigorously until a white, granular precipitate forms.

  • Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with THF.

  • Concentrate the filtrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel (using a gradient containing a small percentage of triethylamine to prevent tailing) to yield racemic 6-oxaspiro[2.5]octan-1-amine.

Conclusion

The 6-oxaspiro[2.5]octan-1-amine chiral building block represents a powerful tool in the arsenal of the modern medicinal chemist. Its unique combination of three-dimensionality, structural rigidity, and advantageous physicochemical properties makes it an ideal scaffold for developing novel therapeutics with potentially improved efficacy, selectivity, and safety profiles. The continued development of efficient and highly stereoselective synthetic routes, particularly those leveraging asymmetric catalysis and biocatalysis, will further expand the accessibility and application of these valuable motifs, paving the way for the discovery of next-generation medicines.

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Escaping the Flatland: A Technical Guide to Spirocyclic Amine Scaffolds in Drug Discovery

Introduction: The Dimensionality Advantage in Medicinal Chemistry

For decades, drug discovery has been dominated by compounds that are largely flat, or two-dimensional, rich in sp2-hybridized carbons found in aromatic rings.[1] While this approach has yielded numerous successful therapeutics, it has also led to challenges in achieving high selectivity and favorable physicochemical properties. The concept of "escaping the flatland" refers to the strategic incorporation of three-dimensional (3D) structural motifs into drug candidates to overcome these limitations.[2] Spirocyclic scaffolds, where two rings share a single quaternary carbon atom, are at the forefront of this paradigm shift.[3]

Spirocyclic amine scaffolds, in particular, offer a powerful combination of a rigid 3D framework and a key pharmacophoric feature—the basic nitrogen atom. This unique architecture provides medicinal chemists with an exceptional tool to craft molecules with enhanced potency, selectivity, and superior drug-like properties.[4][5] Their inherent three-dimensionality allows for a more precise and extensive interaction with the complex topologies of biological targets, such as protein binding pockets, leading to improved ligand-receptor complementarity.[3][6] This guide provides an in-depth exploration of the core advantages, synthetic strategies, and practical applications of spirocyclic amine scaffolds for researchers, scientists, and drug development professionals.

Chapter 1: The Physicochemical Edge of Spirocyclic Amines

The introduction of a spirocyclic amine scaffold can profoundly and beneficially modulate the physicochemical properties of a molecule. The rigid, sp3-rich nature of these scaffolds often leads to improvements in key parameters critical for a compound's success in clinical development.[4]

Key Property Enhancements:

• Increased Solubility: The non-planar, 3D structure of spirocycles can disrupt crystal lattice packing, often leading to a significant increase in aqueous solubility compared to their flatter, aromatic counterparts. This is a crucial advantage, as poor solubility is a major hurdle in drug development.[6]

• Modulated Lipophilicity and Basicity (pKa): The replacement of a traditional aliphatic amine, like a piperidine, with a spirocyclic bioisostere can fine-tune both lipophilicity (logP/logD) and basicity (pKa). For instance, exchanging a morpholine for an azaspirocycle has been shown to lower logD values, which can improve the overall ADME (Absorption, Distribution, Metabolism, and Excretion) profile of a drug candidate.[4] The constrained nature of the spirocycle can influence the lone pair availability on the nitrogen, thereby altering its basicity, which is critical for target engagement and off-target effects.

• Improved Metabolic Stability: The quaternary spirocenter and adjacent carbons are sterically hindered and less susceptible to metabolic attack by cytochrome P450 enzymes. This "metabolic blocking" can increase the half-life of a compound, leading to a more favorable dosing regimen.[7]

• Enhanced Fraction of sp3 Carbons (Fsp3): There is a well-documented correlation between a higher Fsp3 count and the clinical success of drug candidates.[2][4] Spirocycles are, by definition, rich in sp3-hybridized carbons, which contributes to greater structural complexity and saturation.[8] This increased three-dimensionality can lead to higher potency and selectivity.[4]

To illustrate these advantages, consider the hypothetical bioisosteric replacement of a simple piperidine ring with an aza-spiro[3.3]heptane.

Table 1: Comparative Physicochemical Properties of Piperidine vs. Aza-spiro[3.3]heptane Bioisosteres

Property	Typical Piperidine Derivative	Aza-spiro[3.3]heptane Derivative	Rationale for Improvement
Fraction of sp3 (Fsp3)	~0.83	1.0	Increased saturation and three-dimensionality.[4]
Aqueous Solubility	Moderate	Often Higher	Disruption of planar packing in the solid state.[6]
Calculated logP (cLogP)	Variable	Often Lower	Increased polarity and reduced surface area.
Metabolic Stability	Susceptible to N-dealkylation & ring oxidation	Generally Higher	Steric shielding of the nitrogen and adjacent carbons.[7]
Novelty (IP Space)	Crowded	Open	Access to novel chemical space and intellectual property.[6]

Chapter 2: Strategic Synthesis of Spirocyclic Amine Scaffolds

The development of robust and versatile synthetic routes is paramount to the widespread adoption of spirocyclic scaffolds. While once considered challenging to synthesize due to the requisite quaternary carbon, numerous efficient methodologies are now available.[9][10]

Key Synthetic Strategy: Intramolecular Cyclization

A common and powerful approach involves the intramolecular cyclization of a suitably functionalized precursor. This can be achieved through various chemical transformations.

Workflow: Synthesis of a 2,6-Diazaspiro[3.3]heptane Scaffold

The following workflow outlines a validated approach for the synthesis of a disubstituted 2,6-diazaspiro[3.3]heptane, a valuable scaffold in medicinal chemistry.

Caption: Workflow for the synthesis of a 2,6-diazaspiro[3.3]heptane scaffold.

Detailed Experimental Protocol (Adapted from literature procedures[11])

Step 3: Reductive Amination to form Amine Precursor (6)

• To a solution of Aldehyde 3 (1.0 eq) in dichloroethane (0.2 M), add the desired primary aniline (1.05 eq) followed by acetic acid (1.0 eq).

• Stir the mixture at room temperature for 1 hour to facilitate iminium ion formation.

• Add sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) portion-wise over 15 minutes.

• Stir the reaction at room temperature for 12-18 hours, monitoring by TLC or LC-MS until consumption of the aldehyde is complete.

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired amine precursor 6 .

Causality Behind Experimental Choices:

• Acetic Acid: The acid catalyzes the formation of the iminium ion, which is the electrophilic species that is subsequently reduced. Without it, the reaction would be significantly slower.

• Sodium Triacetoxyborohydride: This is a mild reducing agent that is selective for imines and aldehydes, and it tolerates the acidic conditions of the reaction, unlike stronger hydrides such as sodium borohydride.

Step 4: Intramolecular Cyclization to form Spirocycle (7)

• Dissolve the amine precursor 6 (1.0 eq) in anhydrous tetrahydrofuran (THF) (0.1 M).

• Add potassium tert-butoxide (t-BuOK) (2.2 eq, as a 1.0 M solution in THF) dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to 70 °C in a sealed tube.

• Monitor the reaction by TLC or LC-MS. After approximately 90 minutes, an additional 1.0 eq of t-BuOK may be added to drive the reaction to completion.

• After a total of 2-3 hours, cool the reaction to room temperature.

• Filter the mixture to remove inorganic salts (KCl) and concentrate the filtrate under reduced pressure.

• The crude product can be purified by column chromatography to yield the final 2,6-diazaspiro[3.3]heptane 7 .[11]

Causality Behind Experimental Choices:

• Potassium tert-Butoxide: A strong, non-nucleophilic base is required to deprotonate the amine, initiating the intramolecular SN2 reaction that forms the second azetidine ring.

• THF: Anhydrous THF is a suitable polar aprotic solvent that dissolves the reactants and does not interfere with the strong base.

• Heating: Provides the necessary activation energy for the intramolecular cyclization, which can be slow at room temperature.

Other Notable Synthetic Approaches

• [2+2] Cycloaddition: The thermal [2+2] cycloaddition between alkenes and isocyanates can be a key step to form a spirocyclic β-lactam, which can then be reduced to the corresponding azaspiro[3.3]heptane. This method has been used to create bioisosteres of piperidine.[12]

• Diastereoselective Addition: The addition of ester enolates to chiral sulfinimines (Davis-Ellman imines) allows for the asymmetric synthesis of 1-substituted 2-azaspiro[3.3]heptanes, providing access to enantiomerically pure building blocks.[13]

• Intramolecular C-H Amination: Modern methods utilizing transition metal catalysis can forge bicyclic amine structures, including spirocycles, from simple monocyclic amines through intramolecular C-H bond amination, offering a streamlined route to complex scaffolds.[7]

Chapter 3: Application in Drug Discovery - Case Studies

The true value of spirocyclic amine scaffolds is demonstrated by their successful incorporation into clinical candidates and approved drugs across various therapeutic areas.[2][5]

Case Study 1: Revumenib - An Inhibitor of the Menin-MLL Interaction

Revumenib is a first-in-class oral inhibitor of the menin-MLL protein-protein interaction, approved for the treatment of acute leukemias.[14] The core of the molecule is a 2,7-diazaspiro[3.5]nonane scaffold.

• Role of the Spirocyclic Amine: The spirocyclic piperidine component is critical for binding. The protonated nitrogen of the piperidine forms a crucial cation-π interaction with two tyrosine residues (Tyr319/Tyr323) in the menin binding pocket, which anchors the molecule. The rigid spirocyclic framework then perfectly orients the attached azetidine and pyrimidine moieties to form additional key interactions with the target protein. This scaffold served as a successful bioisosteric replacement for a less optimal piperazine fragment identified in early screening.[14]

Case Study 2: MCHr1 Antagonists for Obesity

In the development of antagonists for the melanin-concentrating hormone receptor 1 (MCHr1), researchers at AstraZeneca strategically replaced a morpholine ring with various azaspirocycles.[4]

• Impact of the Spirocyclic Scaffold: This substitution resulted in several key improvements:

  • Lowered Lipophilicity (logD): The spirocyclic analogues exhibited lower logD values, which is beneficial for reducing off-target effects and improving pharmacokinetic properties.

  • Enhanced Metabolic Stability: The spirocyclic compounds showed greater stability in metabolic assays.

  • Improved Selectivity: The spirocycles improved selectivity against the hERG potassium channel, a critical anti-target in drug discovery due to its association with cardiac toxicity.[4]

Chapter 4: A Generalized Workflow for Scaffold Integration

The integration of a novel spirocyclic amine scaffold into a drug discovery program follows a logical, multi-step process. This workflow ensures that the chosen scaffold is synthetically tractable and provides a clear path for generating and screening a library of diverse compounds.

Caption: Generalized workflow for integrating spirocyclic amine scaffolds into a drug discovery pipeline.

Conclusion and Future Outlook

Spirocyclic amine scaffolds represent a significant evolution in molecular design, providing a robust solution to the limitations of "flat" medicinal chemistry. Their inherent three-dimensionality offers a pathway to compounds with enhanced potency, improved selectivity, and more favorable ADME properties.[15] The growing commercial availability of diverse spirocyclic building blocks and the continuous development of novel synthetic methodologies have made these scaffolds more accessible than ever.[14][16] As drug discovery continues to tackle increasingly complex biological targets, such as protein-protein interactions, the strategic deployment of spirocyclic amine scaffolds will undoubtedly continue to thrive, paving the way for the next generation of innovative therapeutics.[5][17]

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(1S)-6-Oxaspiro[2.5]octan-1-amine molecular weight and formula

(1S)-6-Oxaspiro[2.5]octan-1-amine: A High-Fsp³ Scaffold for Next-Gen Kinase Inhibitors

Executive Summary

In the contemporary landscape of drug discovery, the escape from "flatland"—the over-reliance on planar, aromatic scaffolds—has driven the adoption of three-dimensional, spirocyclic building blocks. (1S)-6-Oxaspiro[2.5]octan-1-amine represents a premier example of this shift.[1] As a chiral, rigidified amine, it serves as a critical bioisostere for cyclohexylamines and piperidines, offering improved metabolic stability and optimized physicochemical properties (LogD, solubility).

This technical guide provides a comprehensive analysis of the (1S)-6-oxaspiro[2.5]octan-1-amine scaffold, detailing its physicochemical profile, synthetic accessibility via asymmetric resolution, and its validated application in the development of CDK9 inhibitors.[1]

Physicochemical Profile

The inclusion of the ether oxygen at position 6 and the spiro-cyclopropyl moiety at position 1 imparts unique electronic and steric characteristics.[1] The molecule is distinct from its carbocyclic analog (spiro[2.5]octan-1-amine) by having a lower lipophilicity due to the ether oxygen, making it superior for CNS penetration and oral bioavailability optimization.[1]

Table 1: Core Chemical Data

Property	Value / Description
IUPAC Name	(1S)-6-Oxaspiro[2.5]octan-1-amine
Common Name	(S)-6-Oxaspiro[2.5]octan-1-amine
CAS Number	1048962-51-1 (Specific Isomer) 1779133-13-9 (HCl Salt)
Molecular Formula	C₇H₁₃NO
Molecular Weight	127.18 g/mol (Free Base) 163.65 g/mol (HCl Salt)
Exact Mass	127.0997
Chirality	(1S) Enantiomer
Predicted pKa	~8.9 – 9.5 (Conjugate Acid)
Predicted LogP	~ -0.1 (Low lipophilicity)
H-Bond Donors/Acceptors	1 Donor / 2 Acceptors

Structural Analysis & Design Rationale

Conformational Rigidity

The spiro[2.5]octane system locks the amine vector in a specific orientation relative to the tetrahydropyran ring.[1] Unlike flexible linear linkers, this scaffold reduces the entropic penalty upon binding to a protein target (e.g., the ATP binding pocket of a kinase).

Vector Analysis

• The Amine (Position 1): Serves as the primary attachment point for warheads or hinge-binding motifs.[1]

• The Ether Oxygen (Position 6): Acts as a hydrogen bond acceptor and lowers the overall logP of the molecule compared to a cyclohexane ring.[1]

• The Cyclopropane Ring: Introduces high Fsp³ character (fraction of sp³ carbons), which correlates with higher clinical success rates by improving solubility and reducing off-target promiscuity.[1]

Synthetic Pathways & Manufacturing

The synthesis of (1S)-6-oxaspiro[2.5]octan-1-amine is non-trivial due to the need to construct the strained spiro-cyclopropane ring and establish the correct stereochemistry at C1.[1] The most robust industrial route involves the construction of the racemate followed by optical resolution.[1]

Retrosynthetic Strategy

The synthesis typically proceeds from tetrahydro-4H-pyran-4-one .[1] The key transformation is the conversion of the ketone to an exocyclic alkene, followed by cyclopropanation and a Curtius rearrangement to install the amine.[1]

Figure 1: Synthetic workflow for the production of (1S)-6-oxaspiro[2.5]octan-1-amine.

Detailed Experimental Protocol (Racemate Synthesis)

Note: This protocol synthesizes the racemate. Step 4 details the resolution.

Step 1: 4-Methylenetetrahydro-2H-pyran (Exocyclic Alkene)

• Suspend methyltriphenylphosphonium bromide (1.2 eq) in anhydrous THF under nitrogen.

• Add KOtBu (1.2 eq) at 0°C; stir for 1 hour to generate the ylide (bright yellow).

• Add tetrahydro-4H-pyran-4-one (1.0 eq) dropwise.[1] Warm to room temperature and stir for 12 hours.

• Quench with saturated NH₄Cl, extract with ether, and concentrate. Purify via distillation.[1]

Step 2: Ethyl 6-oxaspiro[2.5]octane-1-carboxylate (Cyclopropanation)

• Dissolve the alkene from Step 1 in DCM.[1] Add Rh₂(OAc)₄ (0.5 mol%) catalyst.[1]

• Slowly add ethyl diazoacetate (1.2 eq) via syringe pump over 6 hours to prevent dimerization.

• Mechanism: The Rh-carbenoid adds across the double bond to form the spiro-ester.[1]

• Purify via silica gel chromatography (Hexanes/EtOAc).

Step 3: Curtius Rearrangement to Amine

• Hydrolysis: Treat the ester with LiOH in THF/H₂O (1:1) at 60°C for 4 hours. Acidify to pH 3 and extract the carboxylic acid.[1]

• Rearrangement: Dissolve the acid in Toluene. Add Triethylamine (1.1 eq) and Diphenylphosphoryl azide (DPPA, 1.1 eq).[1]

• Heat to 90°C for 2 hours (evolution of N₂ gas indicates isocyanate formation).

• Add water or tert-butanol (to form Boc-protected amine) and reflux for 2 more hours.

• If Boc-protected: Deprotect with 4M HCl in Dioxane to yield 6-oxaspiro[2.5]octan-1-amine hydrochloride .[1]

Step 4: Chiral Resolution (Isolation of 1S isomer)

• Dissolve the racemic free base in methanol.[1]

• Add (L)-(+)-Tartaric acid (0.5 eq).

• Recrystallize the resulting diastereomeric salt from Ethanol/Water.[1]

• Analyze enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralpak AD-H column).[1]

• Liberate the free base using 1M NaOH and extract with DCM.[1]

Medicinal Chemistry Applications

Case Study: CDK9 Inhibition

The (1S)-6-oxaspiro[2.5]octan-1-amine scaffold is a key intermediate in the synthesis of selective CDK9 inhibitors, as described in patents by Takeda and others (e.g., US8778951 ).[1]

• Target: Cyclin-Dependent Kinase 9 (CDK9), a transcriptional regulator often dysregulated in cancers (AML, solid tumors).

• Role of Scaffold: The spiro-amine replaces a flexible cyclohexyl-diamine linker.[1]

• Outcome:

  • Potency: The rigid spiro-cycle locks the inhibitor into a bioactive conformation, reducing the entropic cost of binding.[1]

  • Selectivity: The specific (1S) stereochemistry directs the bulk of the inhibitor away from the "gatekeeper" residue, enhancing selectivity over closely related kinases like CDK2.[1]

Bioisosterism & Metabolic Stability

In drug design, this scaffold is often used to replace:

• 4-Aminocyclohexanols: Eliminates the hydroxyl group liability (glucuronidation) while maintaining polarity via the ether oxygen.[1]

• Piperidines: Reduces basicity (no secondary amine in the ring), which can lower hERG channel inhibition liability.[1]

References

• Heteroaryl compounds and their uses.

  • Source: US Patent 8,778,951 B2.[1]

  • Context: Describes the use of (R)- and (S)-6-oxaspiro[2.5]octan-1-amine in the synthesis of CDK inhibitors (Example 94).
  • URL

• Process for preparing spiro[2.5]octane-5,7-dione.

  • Source: US Patent Application 2014/0336405 A1.[1][2]

  • Context: Discusses related spiro-diketone scaffolds and ring-opening methodologies relevant to spiro-octane synthesis.
  • URL

• PubChem Compound Summary: 6-oxaspiro[2.5]octan-1-amine. [1][3]

  • Source: National Center for Biotechnology Information (2025).[1]

  • Context: Physicochemical data and CAS registry information.[1][4][5]

  • URL:[Link][1]

• The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry.

  • Source: BLD Pharm Insights.[1]

  • Context: Review of Fsp³ properties and the advantages of spirocyclic building blocks in drug discovery.

Sources

• 1. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 2. US20140336405A1 - Process for preparing spiro[2.5]octane-5,7-dione - Google Patents [patents.google.com]
• 3. PubChemLite - 6-oxaspiro[2.5]octan-1-amine hydrochloride (C7H13NO) [pubchemlite.lcsb.uni.lu]
• 4. 1-Oxaspiro[2.5]octan-4-one, 2,2,6-trimethyl-, cis- [webbook.nist.gov]
• 5. 1-Oxaspiro[2.5]octan-4-one, 2,2,6-trimethyl-, trans- [webbook.nist.gov]

Therapeutic Potential of Oxaspiro[2.5]octane Derivatives: A Technical Guide

Executive Summary

The oxaspiro[2.5]octane scaffold represents a privileged structural motif in medicinal chemistry, primarily recognized for its potent and irreversible inhibition of Methionine Aminopeptidase 2 (MetAP2) .[1] This guide analyzes the therapeutic utility of this spiro-epoxide core, moving beyond its origin in the natural product fumagillin to modern synthetic analogs like TNP-470 and beloranib.[2] The unique reactivity of the strained spiro-epoxide ring allows for specific covalent modification of the MetAP2 active site, driving therapeutic effects in anti-angiogenesis (oncology) and lipid metabolism (obesity) .

Structural & Mechanistic Basis

The Pharmacophore: 1-Oxaspiro[2.5]octane

The core pharmacophore is a cyclohexane ring fused to an epoxide at a single carbon (spiro-fusion).[1][2] This geometry creates a highly strained system susceptible to nucleophilic attack.[2] Unlike general epoxides, the spiro-configuration confers a specific steric environment that selects for the His231 residue within the MetAP2 catalytic pocket.

Mechanism of Action: Covalent MetAP2 Inhibition

The therapeutic efficacy of oxaspiro[2.5]octane derivatives hinges on their ability to covalently bind to MetAP2.[3]

• Target: MetAP2 (EC 3.4.11.18), a metalloprotease responsible for removing N-terminal methionine from nascent proteins.[2][3][4]

• Binding Event: The imidazole side chain of His231 in the MetAP2 active site acts as a nucleophile.

• Reaction: It attacks the less substituted carbon of the spiro-epoxide ring, leading to ring opening and the formation of a stable covalent adduct.

• Consequence: This irreversible modification sterically blocks the active site, preventing substrate processing. This inhibition arrests endothelial cell proliferation (anti-angiogenesis) and modulates ERK1/2 signaling pathways to reduce lipid accumulation.[2]

Comparative Activity of Key Derivatives:

Compound	Origin	Key Structural Modification	Primary Indication	Status/Limitation
Fumagillin	Aspergillus fumigatus	Natural Product (C4-spiro-epoxide)	Anti-parasitic	High toxicity; poor PK.[2]
TNP-470	Synthetic	C6-sidechain chloroacetyl carbamate	Solid Tumors	Neurotoxicity; short half-life.[2]
Beloranib	Synthetic	C6-sidechain modifications	Obesity	Suspended (venous thromboembolism).[2]
SDX-7320	Polymer Conjugate	Polymer-linked MetAP2 inhibitor	Solid Tumors	Phase I; reduced CNS penetration.[2][4]

Visualization: Mechanism of Action

The following diagram illustrates the molecular logic of MetAP2 inhibition by the oxaspiro[2.5]octane core.

Figure 1: Mechanism of irreversible MetAP2 inhibition via His231-mediated spiro-epoxide ring opening.[2]

Synthetic Pathways

The construction of the 1-oxaspiro[2.5]octane core is a "self-validating" chemical challenge.[2] The most robust method for generating this spiro-epoxide from a ketone precursor (like cyclohexanone) is the Corey-Chaykovsky reaction .[2] This method uses a sulfur ylide to transfer a methylene group to the carbonyl.[5]

Synthesis Logic

• Ylide Generation: Deprotonation of a sulfoxonium salt (e.g., trimethylsulfoxonium iodide) by a strong base (NaH) generates the reactive ylide.[6][7]

• Nucleophilic Addition: The ylide carbon attacks the ketone carbonyl, forming a betaine intermediate.

• Ring Closure: The alkoxide oxygen attacks the carbon bearing the sulfonium group, displacing dimethyl sulfoxide (DMSO) and closing the epoxide ring.

Visualization: Synthesis Workflow

Figure 2: Corey-Chaykovsky synthesis route for constructing the 1-oxaspiro[2.5]octane scaffold.[2]

Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are detailed for the synthesis of the core scaffold and the validation of its biological activity.

Protocol A: Synthesis of 1-Oxaspiro[2.5]octane

Objective: Synthesis of the core spiro-epoxide from cyclohexanone via Corey-Chaykovsky reaction.[2]

Reagents:

• Trimethylsulfoxonium iodide (1.1 eq)[2]

• Sodium hydride (NaH, 60% dispersion in oil, 1.2 eq)[8]

• Cyclohexanone (1.0 eq)[2]

• Dimethyl sulfoxide (DMSO, anhydrous)[8]

• Diethyl ether (for extraction)[2]

Step-by-Step Methodology:

• Ylide Formation: In a flame-dried 3-neck flask under nitrogen atmosphere, wash NaH (1.2 eq) with dry hexane to remove oil.[2] Suspend in anhydrous DMSO.

• Activation: Add trimethylsulfoxonium iodide (1.1 eq) in portions at room temperature. Stir for 30–60 minutes until hydrogen evolution ceases and a clear solution (the ylide) is formed.

• Addition: Cool the solution to 0°C. Add cyclohexanone (1.0 eq) dropwise over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor by TLC (Thin Layer Chromatography) for the disappearance of the ketone.

• Workup: Pour the reaction mixture into ice-cold water. Extract three times with diethyl ether.

• Purification: Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate under reduced pressure.

• Validation: Purify the residue by vacuum distillation or flash column chromatography (silica gel, hexane/ethyl acetate gradient).

  • Expected Yield: 70–85%.[2]

  • Characterization:

    -NMR should show characteristic epoxide protons (approx.[2] 2.6 ppm).[2]

Protocol B: MetAP2 Enzymatic Inhibition Assay

Objective: Quantify the inhibitory potency (

) of the synthesized derivative against recombinant MetAP2.

Reagents:

• Recombinant human MetAP2 enzyme.[2][9]

• Substrate: Met-Gly-Met-Met (MGMM) or a fluorogenic substrate (e.g., Met-AMC).[2]

• Assay Buffer: 20 mM HEPES (pH 7.5), 40 mM KCl, 1.5 mM

  .[9]

Step-by-Step Methodology:

• Pre-Incubation: Incubate 1 nM recombinant MetAP2 with varying concentrations of the oxaspiro[2.5]octane derivative (dissolved in DMSO) in Assay Buffer for 30 minutes at 4°C. This allows time for the covalent bond to form.

• Reaction Start: Add the substrate (MGMM) to a final concentration of 4 mM.

• Incubation: Incubate at 37°C for 20 minutes.

• Quenching: Stop the reaction by adding EDTA (10 mM final) to chelate the Cobalt cofactor.

• Detection:

  • For MGMM: Quantify released methionine using a colorimetric amino acid oxidase assay.[2]

  • For Met-AMC: Measure fluorescence intensity (Ex 360 nm / Em 460 nm).

• Analysis: Plot % Inhibition vs. Log[Concentration] to determine the

  . A valid fumagillin control should yield an in the low nanomolar range (<10 nM).

References

• Corey, E. J., & Chaykovsky, M. (1965). Dimethyloxosulfonium Methylide and Dimethylsulfonium Methylide.[2][5][7] Formation and Application to Organic Synthesis. Journal of the American Chemical Society. Link[2]

• Griffith, E. C., et al. (1997). Methionine aminopeptidase (type 2) is the common target for angiogenesis inhibitors AGM-1470 and ovalicin.[2] Chemistry & Biology. Link

• Sin, N., et al. (1997). The anti-angiogenic agent fumagillin covalently binds and inhibits the methionine aminopeptidase, MetAP-2.[3][10][11] Proceedings of the National Academy of Sciences. Link[2]

• Bernier, S. G., et al. (2005). Methionine aminopeptidases type I and type II are essential to control cell proliferation.[2] Journal of Cellular Biochemistry. Link

• Goya Grocin, A., et al. (2021).[1] Targeting methionine aminopeptidase 2 in cancer, obesity, and autoimmunity.[1] Trends in Pharmacological Sciences. Link

Sources

• 1. TNP-470 - Wikipedia [en.wikipedia.org]
• 2. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 3. MetAP1 and MetAP2 drive cell selectivity for a potent anti-cancer agent in synergy, by controlling glutathione redox state - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. adichemistry.com [adichemistry.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. pnas.org [pnas.org]
• 10. e-century.us [e-century.us]
• 11. researchgate.net [researchgate.net]

The Cubic Shift: (1S)-6-Oxaspiro[2.5]octan-1-amine as a High-Fsp³ Scaffold

Executive Summary: Escaping Flatland

In the modern era of fragment-based drug discovery (FBDD), the correlation between molecular complexity and clinical success is becoming irrefutable. "Flat" molecules—dominated by aromatic rings—often suffer from poor solubility and non-specific binding. This guide analyzes (1S)-6-Oxaspiro[2.5]octan-1-amine , a spirocyclic building block that represents the pinnacle of the "Escape from Flatland" philosophy.

With a Fraction of sp³ carbons (Fsp³ ) of 1.0 , this scaffold offers a rigid, three-dimensional vector for substituent display, distinct from both flexible alkyl chains and planar aromatic systems. This document details the physicochemical rationale, a robust synthetic protocol, and the strategic application of this scaffold in lead optimization.

Structural & Physicochemical Analysis

The Fsp³ Metric

The Fsp³ score is defined as the number of sp³ hybridized carbons divided by the total carbon count. High Fsp³ values correlate with improved solubility and reduced promiscuity (Lovering et al., 2009).

Calculation for (1S)-6-Oxaspiro[2.5]octan-1-amine (C₇H₁₃NO):

• Total Carbons: 7

  • Cyclopropane ring: 2 carbons (C1, C2) + 1 spiro carbon (C3).

  • Tetrahydropyran ring: 4 carbons (C4, C5, C7, C8) + 1 spiro carbon (shared).

• sp³ Carbons: 7 (All carbons in the saturated spiro system are sp³).

• Fsp³ Score:

The Vectorial Advantage

Unlike a cyclohexyl amine (flexible) or an aniline (flat), the spiro[2.5]octane system locks the amine into a specific vector relative to the ether oxygen. This rigidity reduces the entropic penalty upon binding to a protein target.

Figure 1: Structural evolution from flat/flexible amines to the rigid spirocyclic scaffold.

Comparative Physicochemical Profile

The incorporation of the spiro-ether improves metabolic stability compared to pure carbocycles while maintaining a lower LogP than aromatic analogs.

Property	Aniline	Cyclohexylamine	(1S)-6-Oxaspiro[2.5]octan-1-amine
Hybridization	sp² (Planar)	sp³ (Chair/Boat)	sp³ (Rigid Spiro)
Fsp³ Score	0.0	1.0	1.0
Vector Control	None (Rotatable)	Low (Fluxional)	High (Fixed)
Solubility (Est.)	Moderate	High	High
Metabolic Liability	High (Oxidation)	Moderate	Low (Ether blocked)

Synthetic Protocol (Self-Validating)

This protocol describes the synthesis of the racemic amine, followed by chiral resolution to isolate the (1S) enantiomer. The route utilizes a Curtius Rearrangement , a standard method for converting carboxylic acids to amines with retention of stereochemistry (Smith, 2013).[1]

Reaction Workflow

Figure 2: Step-wise synthetic pathway from commercial starting materials to the chiral target.

Detailed Methodology

Step 1: Olefination (Horner-Wadsworth-Emmons)

• Reagents: Tetrahydro-4H-pyran-4-one (1.0 eq), Triethyl phosphonoacetate (1.2 eq), NaH (1.2 eq, 60% dispersion), THF (anhydrous).

• Procedure:

  • Suspend NaH in dry THF at 0°C. Dropwise add triethyl phosphonoacetate. Stir 30 min.

  • Add ketone dropwise. Warm to RT and stir 4h.

  • Validation: TLC (Hex/EtOAc 4:1) should show disappearance of ketone.

  • Workup: Quench with sat. NH₄Cl, extract with EtOAc.

Step 2: Corey-Chaykovsky Cyclopropanation

• Reagents: Trimethylsulfoxonium iodide (1.2 eq), NaH (1.2 eq), DMSO (dry).

• Procedure:

  • Generate dimethyloxosulfonium methylide by adding NaH to Trimethylsulfoxonium iodide in DMSO at RT (evolution of H₂). Stir 1h until clear.

  • Add the unsaturated ester from Step 1 (dissolved in DMSO). Heat to 50°C for 3h.

  • Mechanism: Michael addition of the ylide followed by ring closure and expulsion of DMSO.

  • Validation: GC-MS confirms mass [M+H] = 185 (Ethyl ester).

Step 3: Saponification & Curtius Rearrangement

• Hydrolysis: Treat ester with LiOH (3 eq) in THF/H₂O (1:1) at RT overnight. Acidify to pH 3 to precipitate the carboxylic acid.

• Rearrangement:

  • Dissolve acid (1.0 eq) in Toluene. Add Triethylamine (1.1 eq) and Diphenylphosphoryl azide (DPPA, 1.1 eq).

  • Heat to 80°C for 2h (evolution of N₂ gas indicates isocyanate formation).

  • Add tert-butanol (excess) to trap isocyanate as the Boc-protected amine, or add aqueous HCl to hydrolyze directly to the free amine hydrochloride.

  • Yield: Typically 60-70% over two steps.

Step 4: Chiral Resolution

• Method: Crystallization with L-(+)-Tartaric acid.

• Procedure: Dissolve racemic amine in EtOH. Add 0.5 eq of L-tartaric acid. Heat to reflux and cool slowly. The diastereomeric salt of the (1S) amine crystallizes preferentially (verify absolute stereochemistry via X-ray or optical rotation comparison).

Application in MedChem: Bioisosterism

The (1S)-6-oxaspiro[2.5]octan-1-amine scaffold serves as a potent bioisostere for:

• Piperidines/Morpholines: Replacing a 4-substituted piperidine with this spiro system restricts the conformational space, potentially improving selectivity for the target pocket.

• Cyclopropylamines: The addition of the tetrahydropyran ring (the "6-oxa" part) lowers LogP (lipophilicity) compared to a spiro[2.5]octane, improving metabolic stability against CYP450 oxidation.

Strategic Usage: Use this scaffold when a lead compound containing a primary amine suffers from rapid metabolic clearance or off-target hERG binding (often associated with flexible, lipophilic amines).

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.

• Smith, P. A. S. (2013). The Curtius Reaction. Organic Reactions.

• Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews.

• Barnes-Seeman, D. (2012). The role of spirocyclic scaffolds in drug discovery. Current Topics in Medicinal Chemistry.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]

Conformational Rigidity of Spiro-Ether Amines: A Medicinal Chemistry Guide

Executive Summary

In the pursuit of novel chemical space, medicinal chemists have increasingly moved away from flat, aromatic-rich structures ("flatland") toward three-dimensional (3D), saturated scaffolds. Spiro-ether amines—specifically 2-oxa-6-azaspiro[3.3]heptane and its analogs—represent a high-value class of bioisosteres. These scaffolds offer a unique combination of conformational rigidity , lipophilicity modulation , and metabolic stability .

This guide details the structural rationale, thermodynamic benefits, and practical synthesis of these cores, providing researchers with the technical grounding to deploy them effectively in drug discovery programs.

Part 1: The Core Concept – Rigidity and Thermodynamics

The Thermodynamic Advantage

The primary driver for employing spiro-ether amines is the reduction of the entropic penalty upon protein binding. Flexible ligands (e.g., linear amines or monocyclic morpholines) must freeze multiple rotatable bonds to fit a binding pocket, resulting in a significant loss of conformational entropy (

).

Spiro-ether amines are pre-organized. The spiro-fusion locks the exit vectors of the amine and ether functionalities relative to each other. Consequently, the entropic cost of binding is minimized, potentially improving affinity (

) even if enthalpic interactions ( ) remain constant.

Vector Analysis and Bioisosterism

Spiro-ether amines are often deployed as bioisosteres for morpholine , piperidine , and piperazine .[1]

• Morpholine Replacement: 2-oxa-6-azaspiro[3.3]heptane is a direct surrogate for morpholine.[2]

• Geometry: Unlike the chair conformation of morpholine, the spiro[3.3]heptane system is linear and rigid.[3] The distance between the oxygen and nitrogen atoms is extended (approx. 4.3 Å vs. 2.8 Å in morpholine), which can alter target selectivity.

• Basicity: The spiro-amine is typically more basic (pKa ~8.5–9.5) than morpholine (pKa ~8.3) due to the relief of steric strain upon protonation and the specific electronic environment of the azetidine ring.

Figure 1: Thermodynamic logic flow demonstrating the entropic advantage of rigid spiro-scaffolds in protein binding.

Part 2: Physicochemical Profile

The introduction of a spiro-ether amine core drastically alters the physicochemical landscape of a drug candidate.

Comparative Data: Morpholine vs. Spiro-Analog

The following table highlights the shift in properties when replacing a standard morpholine ring with the 2-oxa-6-azaspiro[3.3]heptane core.

Property	Morpholine	2-Oxa-6-azaspiro[3.3]heptane	Impact on Drug Design
Geometry	Chair (Flexible)	Linear/Rigid (Fixed)	Defines vector of substituents; reduces entropy cost.
pKa (Conj. Acid)	~8.3	~9.5	Increased basicity improves solubility but may affect permeability.
LogD (pH 7.4)	Baseline	-0.5 to -1.2 (Lower)	Critical: Lowers lipophilicity significantly, improving LLE (Ligand Lipophilicity Efficiency).[4]
Metabolic Stability	Moderate	High	Blocks oxidative metabolism common at the -carbon of morpholines.
Fsp³	High	High	Maintains 3D character (escape from flatland).

Metabolic Blocking

Morpholine rings are susceptible to oxidative metabolism at the carbon alpha to the nitrogen. The spiro[3.3]heptane scaffold removes these accessible hydrogens or sterically shields them, often resolving "metabolic soft spots" in lead optimization.

Part 3: Synthesis of the Core Scaffold

Accessing spiro[3.3] systems is synthetically challenging due to ring strain.[5] Early methods relied on the formation of unstable oxalate salts.[6] The industry standard has shifted toward robust protocols developed by Mercachem and Bayer , which utilize sulfonate salts for scalability and stability.[5]

Retrosynthetic Strategy

The core is typically assembled via a "double-displacement" strategy using a pentaerythritol derivative or by constructing the azetidine ring onto a pre-formed oxetane.

Figure 2: Scalable synthetic pathway for the 2-oxa-6-azaspiro[3.3]heptane core, avoiding unstable intermediates.

Part 4: Detailed Experimental Protocol

Protocol: Synthesis of 2-Oxa-6-azaspiro[3.3]heptane (Sulfonate Salt Method) Based on the optimized Mercachem/Bayer route.

Objective: Isolate the stable, crystalline sulfonate salt of the spiro-amine, avoiding the hygroscopic and unstable oxalate salt.

Phase 1: Preparation of 3,3-Bis(bromomethyl)oxetane (BBMO)

• Reagents: Tribromoneopentyl alcohol (1.0 eq), NaOH (aq, 50% w/w).

• Procedure:

  • Charge tribromoneopentyl alcohol into a reactor.

  • Add NaOH solution slowly while maintaining temperature at 80–100°C.

  • Distill the product directly from the reaction mixture under reduced pressure.

  • Yield: ~72%.[7]

  • Note: This step utilizes the Schotten–Baumann conditions to close the oxetane ring.[6][8]

Phase 2: Spiro-Cyclization (N-Protection)

• Reagents: BBMO (from Phase 1), p-Toluenesulfonamide (TsNH2), K2CO3, DMF (or Acetone/Water).

• Procedure:

  • Dissolve TsNH2 (1.0 eq) and BBMO (1.0 eq) in DMF.

  • Add K2CO3 (2.5 eq) and heat to 110°C for 16–24 hours.

  • Cool to room temperature and pour into water.

  • Filter the precipitate (N-tosyl-2-oxa-6-azaspiro[3.3]heptane).

  • Recrystallize from Ethanol/Water if necessary.

Phase 3: Deprotection and Salt Formation

• Reagents: N-Tosyl-spiro compound, Mg powder, Methanol, Naphthalene (catalytic), Sulfonic acid (e.g., Camphorsulfonic acid or p-Toluenesulfonic acid).

• Procedure:

  • Activation: Dissolve the N-tosyl compound in dry MeOH. Add Mg turnings (5 eq) and a pinch of naphthalene.

  • Sonication/Stirring: Sonicate or vigorously stir to initiate the electron transfer reduction. Maintain temp < 50°C.

  • Workup: Once starting material is consumed, filter off excess Mg.

  • Salt Formation: Crucial Step. Do not isolate the free amine (volatile/unstable). Immediately treat the filtrate with 1.0 eq of the chosen sulfonic acid (e.g., CSA).

  • Isolation: Concentrate the solution and add Et2O or EtOAc to precipitate the crystalline salt.

  • Result: Stable, non-hygroscopic 2-oxa-6-azaspiro[3.3]heptane sulfonate salt.[5][9]

Part 5: Case Studies in Drug Development

AZD1979 (MCHr1 Antagonist)

AstraZeneca utilized the 2-oxa-6-azaspiro[3.3]heptane scaffold to optimize Melanin Concentrating Hormone receptor 1 (MCHr1) antagonists.

• Challenge: The morpholine lead suffered from high lipophilicity and hERG liability.

• Solution: Replacement with the spiro-ether amine.

• Outcome:

  pKa +1.5, LogD -1.2. The spiro-analog maintained potency while significantly improving the safety profile (reduced hERG binding) and metabolic stability.

TBI-223 (Tuberculosis)

The Global Alliance for TB Drug Development utilized a substituted version of this scaffold.

• Application: The spiro-ring provided a rigid linker that positioned a nitro-aromatic warhead effectively within the target enzyme (DprE1).

• Synthesis Innovation: They developed a protecting-group-free route, reacting 2-fluoro-4-nitroaniline directly with BBMO, demonstrating the robustness of the alkylation chemistry on this strained system.

References

• Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2010). Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Angewandte Chemie International Edition. Link

• Wuitschik, G., et al. (2010).[4] Oxetanes in Drug Discovery: Structural and Synthetic Insights. Journal of Medicinal Chemistry. Link

• van der Haas, R. N. S., et al. (2017).[9] Synthesis and Properties of 2-Oxa-6-azaspiro[3.3]heptane Sulfonate Salts. Synthesis (Thieme).[1][9] Link

• Johansson, A., et al. (2016). 2-Oxa-6-azaspiro[3.3]heptanes as Bioisosteres for Morpholine in MCHr1 Antagonists. Bioorganic & Medicinal Chemistry Letters. Link

• Sutherland, H. S., et al. (2023).[10] Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane. ACS Omega. Link

Sources

• 1. ricerca.uniba.it [ricerca.uniba.it]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of 2-Oxa-6-azaspiro[3.3]heptane Sulfonate Salts - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 6. Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the Potent Antibiotic Drug Candidate TBI-223 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. thieme-connect.com [thieme-connect.com]
• 10. mdpi.com [mdpi.com]

The Synthetic Challenge of 6-Oxaspiro[2.5]octan-1-amine: A Guide for Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The unique three-dimensional architecture of spirocyclic compounds has positioned them as highly sought-after scaffolds in medicinal chemistry. Their inherent rigidity and novel conformational space offer exciting opportunities for the design of new therapeutic agents.[1] Among these, 6-oxaspiro[2.5]octan-1-amine, with its embedded oxirane and primary amine functionalities, presents a particularly intriguing building block for the synthesis of innovative drug candidates. This guide provides a comprehensive overview of the synthetic strategies for accessing this valuable molecule, delving into the key chemical transformations and offering field-proven insights for researchers in drug development.

The Strategic Importance of the 6-Oxaspiro[2.5]octane Core

The 6-oxaspiro[2.5]octane framework incorporates a strained three-membered oxirane ring fused to a cyclohexane core. This epoxide moiety serves as a versatile synthetic handle, susceptible to nucleophilic attack, allowing for the introduction of a wide array of functional groups. The primary amine at the C1 position provides a crucial point for further derivatization, enabling the construction of diverse compound libraries for biological screening. The combination of these features makes 6-oxaspiro[2.5]octan-1-amine a valuable precursor for novel spirocyclic drugs.[1]

Retrosynthetic Analysis: Deconstructing the Target Molecule

A logical retrosynthetic analysis of 6-oxaspiro[2.5]octan-1-amine reveals two primary disconnection approaches, each offering a distinct synthetic strategy.

Caption: Retrosynthetic analysis of 6-oxaspiro[2.5]octan-1-amine.

Strategy A: The Ketone-First Approach. This strategy involves the initial synthesis of a spiroketone, 6-oxaspiro[2.5]octan-5-one, followed by the introduction of the amine functionality. This can be achieved through a reductive amination reaction.[2]

Strategy B: The Epoxide-First Approach. In this alternative, the spiro-oxirane core is constructed first, followed by the introduction of the amine group through a nucleophilic ring-opening of the epoxide.[3]

Synthetic Pathways to 6-Oxaspiro[2.5]octan-1-amine

This section details the plausible synthetic routes based on the retrosynthetic analysis, providing a rationale for the chosen methodologies.

Pathway 1: Reductive Amination of a Spiroketone Intermediate

This pathway commences with the synthesis of the key intermediate, 6-oxaspiro[2.5]octan-5-one. A common method for the formation of such spiro-epoxides is the Darzens reaction between a ketone and a suitable haloform.[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. rroij.com [rroij.com]
• 4. BJOC - Facile synthesis of functionalized spiro[indoline-3,2'-oxiran]-2-ones by Darzens reaction [beilstein-journals.org]

Protocols & Analytical Methods

Application Note: Scalable Synthesis of (1S)-6-Oxaspiro[2.5]octan-1-amine

Executive Summary

The spiro[2.5]octane scaffold is a privileged structural motif in medicinal chemistry, offering a rigid, sp3-rich framework that restricts conformational freedom while lowering lipophilicity compared to gem-dimethyl groups. This application note details a robust, four-stage protocol for synthesizing (1S)-6-oxaspiro[2.5]octan-1-amine from the commercially available tetrahydro-4H-pyran-4-one .[1]

Unlike general literature that often describes racemic routes, this guide integrates a scalable Curtius rearrangement strategy with a classical resolution protocol to access the (1S)-enantiomer with high optical purity (>98% ee).

Key Features of This Protocol:

• Scalability: Avoids hazardous diazomethane; uses stable sulfur ylides.[1]

• Safety: Mitigates acyl azide explosion risks through controlled flow or thermal handling.[1]

• Chirality: Validated resolution using L-Tartaric acid derivatives.

Retrosynthetic Analysis

The strategic disconnection relies on constructing the spiro-cyclopropane ring before introducing the nitrogen functionality. The amine is installed via a degradation of the corresponding carboxylic acid, which preserves the stereocenter formed during resolution.

Figure 1: Retrosynthetic pathway utilizing a Curtius rearrangement and classical resolution.[1]

Detailed Experimental Protocols

Stage 1: Horner-Wadsworth-Emmons Olefination

Objective: Convert the ketone to the

-unsaturated ester.[1]

Reagents:

• Tetrahydro-4H-pyran-4-one (1.0 equiv)

• Triethyl phosphonoacetate (1.2 equiv)

• Sodium hydride (60% dispersion in oil, 1.3 equiv)

• THF (Anhydrous, 10 V)

Procedure:

• Activation: To a suspension of NaH in anhydrous THF at 0°C under

  , add triethyl phosphonoacetate dropwise. Stir for 30 min until gas evolution ceases.

• Addition: Add tetrahydro-4H-pyran-4-one dropwise. The solution will turn slightly yellow.

• Reaction: Warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (Hexane:EtOAc 4:1).[1]

• Workup: Quench with saturated

  . Extract with EtOAc (3x).[1] Wash combined organics with brine, dry over , and concentrate.

• Purification: Silica gel chromatography (0-20% EtOAc/Hexane) yields Ethyl 2-(dihydro-2H-pyran-4(3H)-ylidene)acetate as a colorless oil.[1]

Stage 2: Corey-Chaykovsky Cyclopropanation

Objective: Construct the spiro-cyclopropane ring.

Reagents:

• Trimethylsulfoxonium iodide (1.5 equiv)

• Sodium hydride (60% dispersion, 1.6 equiv)

• DMSO (Anhydrous, 10 V)

• Stage 1 Product (1.0 equiv)

Procedure:

• Ylide Formation: To a solution of trimethylsulfoxonium iodide in dry DMSO, add NaH portion-wise at RT. Stir for 1 hour until the solution becomes clear (formation of dimethylsulfoxonium methylide).

• Cyclization: Add the Stage 1 alkene (dissolved in minimal DMSO) dropwise. Heat the mixture to 50°C for 3-5 hours.

• Quench: Cool to RT and pour into ice-water. Extract with

  (avoid EtOAc to prevent DMSO carryover).

• Isolation: Wash organics with water (3x) to remove DMSO, then brine.[1] Dry and concentrate.

• Result: Ethyl 6-oxaspiro[2.5]octane-1-carboxylate . Used directly in the next step without column purification if purity >90% by NMR.

Stage 3: Saponification & Curtius Rearrangement

Objective: Convert the ester to the primary amine.

Protocol A: Saponification

• Dissolve the ester in THF/MeOH/Water (2:1:1). Add LiOH (2.0 equiv). Stir at RT for 12 h.

• Acidify to pH 2 with 1N HCl. Extract with EtOAc.[1] Concentrate to afford 6-oxaspiro[2.5]octane-1-carboxylic acid .

Protocol B: Curtius Rearrangement (One-Pot) Safety Note: Azides are potential explosives.[1] Perform behind a blast shield.

• Activation: Dissolve the carboxylic acid (1.0 equiv) in Toluene. Add Triethylamine (1.5 equiv) and Diphenylphosphoryl azide (DPPA, 1.1 equiv).

• Acyl Azide Formation: Stir at RT for 1 hour.

• Rearrangement: Heat the mixture to 80°C. Evolution of

  gas indicates isocyanate formation.[1] Stir for 2 hours.

• Trapping: Add tert-Butanol (excess, 5-10 equiv) or Benzyl alcohol to the reaction mixture and reflux for 12 hours to form the carbamate (Boc or Cbz protected).

• Deprotection: Treat the isolated carbamate with 4N HCl in Dioxane (for Boc) or

  /Pd-C (for Cbz) to yield rac-6-oxaspiro[2.5]octan-1-amine hydrochloride .[1]

Stage 4: Optical Resolution to (1S)-Isomer

Objective: Isolate the (1S) enantiomer from the racemate.

Theory: The (1S)-amine typically forms a crystalline diastereomeric salt with Di-p-toluoyl-L-tartaric acid (L-DTTA) or L-Tartaric acid .[1]

Protocol:

• Salt Formation: Dissolve racemic amine (free base) in hot Ethanol (or MeOH/iPrOH mixture).[1]

• Addition: Add L-Tartaric acid (0.5 - 1.0 equiv) dissolved in hot Ethanol.

• Crystallization: Allow the solution to cool slowly to RT, then refrigerate at 4°C overnight.

• Filtration: Collect the crystals.

• Enrichment: Recrystallize the salt from boiling Ethanol until constant melting point and optical rotation are achieved.

• Free Basing: Suspend the salt in water, basify with 2N NaOH, and extract with DCM. Dry and concentrate to yield (1S)-6-oxaspiro[2.5]octan-1-amine .[1]

Analytical Quality Control

Key Characterization Data

Parameter	Specification	Method
Appearance	Colorless oil or white solid (HCl salt)	Visual
1H NMR (DMSO-d6)	0.4-0.8 (m, 2H, cyclopropyl), 2.3 (m, 1H, CH-NH2), 3.4-3.8 (m, 4H, pyran)	400 MHz NMR
Chiral Purity	> 98% ee	Chiral HPLC
Mass Spec	[M+H]+ = 128.1	LC-MS (ESI)

Chiral HPLC Method

To verify the (1S) configuration and enantiomeric excess:

• Column: Daicel CHIRALPAK® IA or IC (4.6 x 250 mm, 5 µm).[1]

• Mobile Phase: Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 210 nm.[1]

• Note: Derivatization with Mosher's acid chloride may be required if UV absorption is weak.[1]

References

• Corey-Chaykovsky Reaction: Corey, E. J.; Chaykovsky, M. J. Am. Chem. Soc.[1][2]1965 , 87, 1353–1364.[2] Link

• Curtius Rearrangement Review: Shioiri, T.; Ninomiya, K.; Yamada, S. J. Am. Chem. Soc.[1]1972 , 94, 6203–6205. Link

• Spiro-Amine Resolution (Analogous): Organic Syntheses, Coll. Vol. 5, p. 932 (1973); Vol. 49, p. 93 (1969). (Describes resolution of chiral amines using Tartaric Acid). Link

• Target Compound Identification: PubChem CID 53275727 (6-oxaspiro[2.5]octan-1-amine hydrochloride).[1] Link

Sources

• 1. Process for the production of alpha-tocotrienol and derivatives - Patent US-8575369-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. EP0374509B1 - 4,4,5,8-Tetramethyl-1-oxaspiro(2.5) octane, process for its preparation and its use as a starting material in the preparation of 2,2,3,6-tetramethyl cyclohexane carboxaldehyde - Google Patents [patents.google.com]

Application Notes and Protocols for Protecting Group Strategies of 6-oxaspiro[2.5]octan-1-amine

Introduction: Navigating the Synthetic Challenges of a Unique Spirocyclic Scaffold

6-oxaspiro[2.5]octan-1-amine is a valuable building block in medicinal chemistry, prized for the three-dimensional complexity and desirable physicochemical properties imparted by its spirocyclic tetrahydropyran-cyclopropane framework. However, the very features that make this scaffold attractive also present significant challenges in its chemical manipulation. The primary amino group, positioned on the strained cyclopropane ring and flanked by the spirocyclic core, exhibits unique reactivity that demands a carefully considered protecting group strategy. This guide provides a detailed exploration of protecting group strategies for 6-oxaspiro[2.5]octan-1-amine, offering field-proven insights and detailed protocols to aid researchers in the successful synthesis of complex molecules derived from this scaffold.

Strategic Considerations for Protecting Group Selection

The selection of a suitable protecting group for 6-oxaspiro[2.5]octan-1-amine is not a trivial decision and must be guided by a thorough understanding of the molecule's inherent properties. Several factors must be carefully weighed to ensure the success of the synthetic route.

The Interplay of Steric Hindrance and Nucleophilicity

The primary amine of 6-oxaspiro[2.5]octan-1-amine is situated in a sterically congested environment due to the adjacent spirocyclic ring system. This steric hindrance can significantly impact the kinetics of the protection reaction, potentially requiring more forcing conditions or specialized reagents to achieve complete conversion.[1][2] Furthermore, while primary amines are generally good nucleophiles, the electronic effects of the cyclopropane ring can modulate the nucleophilicity of the amino group.

Stability of the Spirocyclic Core

A critical consideration is the stability of the 6-oxaspiro[2.5]octane framework under both protection and deprotection conditions. The strained cyclopropane ring is susceptible to ring-opening reactions under certain acidic or reductive conditions.[3][4][5][6][7] Similarly, the tetrahydropyran ring may be sensitive to harsh acidic conditions. Therefore, the chosen protecting group strategy must be compatible with the preservation of this sensitive spirocyclic system.

Orthogonal Protection Strategies

In the context of multi-step synthesis, the chosen protecting group for the amine must be compatible with other protecting groups present in the molecule. An orthogonal protecting group strategy, where each protecting group can be removed under specific conditions without affecting the others, is often essential for the successful synthesis of complex targets.[8][9]

Recommended Protecting Group Strategies and Protocols

Based on the strategic considerations outlined above, the tert-butyloxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) groups are recommended as primary choices for the protection of 6-oxaspiro[2.5]octan-1-amine. Both offer distinct advantages and are amenable to the specific challenges posed by this substrate.

The Tert-Butyloxycarbonyl (Boc) Group: An Acid-Labile Workhorse

The Boc group is a widely used protecting group for amines due to its ease of introduction and its selective removal under acidic conditions.[10][11][12] For 6-oxaspiro[2.5]octan-1-amine, the Boc group offers a robust protection that is stable to a wide range of reaction conditions, with the caveat that deprotection must be approached with care to avoid ring-opening of the cyclopropane.

Protection Workflow:

Sources

• 1. Steric effects - Wikipedia [en.wikipedia.org]
• 2. Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 5. Catalytic asymmetric ring-opening of aminocyclopropanes with oxygen nucleophiles: access to chiral γ-amino acid derivatives - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. Activation of aminocyclopropanes via radical intermediates - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 7. Hydrogenolysis of cyclopropanes [organic-chemistry.org]
• 8. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. Lab Reporter [fishersci.co.uk]
• 11. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 12. Amine Protection / Deprotection [hi.bzchemicals.com]

Reaction of (1S)-6-Oxaspiro[2.5]octan-1-amine with isocyanates

Initiating Data Collection

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Application Notes and Protocols for Nucleophilic Substitution Reactions of Spiro-amines

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction: The Rising Prominence of Spiro-amines in Medicinal Chemistry

Spirocyclic scaffolds have emerged as a powerful tool in modern drug discovery, offering a unique three-dimensional architecture that can lead to improved potency, selectivity, and physicochemical properties of drug candidates.[1][2] Among these, spiro-amines, which incorporate one or more nitrogen atoms within the spirocyclic framework, are of particular interest due to their prevalence in biologically active molecules and their ability to form key interactions with biological targets.[3][4][5] The functionalization of these spiro-amine cores through nucleophilic substitution reactions is a cornerstone of medicinal chemistry efforts, enabling the exploration of chemical space and the optimization of lead compounds.[6][7]

This comprehensive guide provides an in-depth exploration of nucleophilic substitution reactions of spiro-amines, focusing on the mechanistic nuances, practical experimental protocols, and critical factors that govern the success of these transformations.

Mechanistic Considerations: The Impact of the Spirocyclic Core

The unique, conformationally restricted nature of spiro-amines introduces specific steric and electronic effects that can significantly influence the course of nucleophilic substitution reactions compared to their acyclic or simple cyclic counterparts.

Steric Hindrance: The rigid, three-dimensional structure of a spirocycle can create significant steric hindrance around the nitrogen nucleophile.[8][9] This can impede the approach of electrophiles, potentially slowing down reaction rates.[10] The degree of hindrance is dependent on the size and substitution pattern of both rings of the spirocycle. For instance, in a Buchwald-Hartwig amination, the bulky phosphine ligand on the palladium catalyst and the spiro-amine must approach each other in the transition state. A highly congested spiro-amine may require the use of less bulky ligands or more forcing reaction conditions to achieve efficient coupling.

Ring Strain: The inherent ring strain in smaller spirocycles (e.g., those containing three- or four-membered rings) can also play a role in their reactivity. While ring strain can sometimes accelerate reactions by providing a driving force for ring-opening, in the context of nucleophilic substitution at the nitrogen atom, it primarily contributes to the overall steric environment and can influence the preferred conformation of the molecule in the transition state.

Nucleophilicity: The nucleophilicity of the amine in a spiro-amine is influenced by its local electronic environment. In general, secondary amines are good nucleophiles for substitution reactions.[11][12] The pKa of the amine, which is a measure of its basicity, can provide an indication of its nucleophilicity. The rigid framework of a spirocycle can influence the hybridization and lone pair availability of the nitrogen atom, subtly modulating its nucleophilicity compared to more flexible cyclic amines like piperidine or piperazine.[10][13]

Key Nucleophilic Substitution Reactions of Spiro-amines

Two of the most powerful and widely used methods for the N-arylation and N-alkylation of spiro-amines are the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation.

Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile and highly efficient method for forming carbon-nitrogen bonds.[14][15] It is particularly well-suited for the N-arylation of spiro-amines with a wide range of aryl halides and pseudohalides.

Mechanism Overview: The catalytic cycle of the Buchwald-Hartwig amination is a well-established process involving a Pd(0)/Pd(II) cycle.

Figure 1: Simplified Catalytic Cycle of the Buchwald-Hartwig Amination.

Critical Parameters and Causality:

• Palladium Precatalyst and Ligand: The choice of the palladium source and, more importantly, the phosphine ligand is crucial for a successful reaction.[14] For sterically hindered spiro-amines, bulky, electron-rich biaryl phosphine ligands such as XPhos, SPhos, or BrettPhos are often preferred. These ligands promote the reductive elimination step and stabilize the active Pd(0) species.[16]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the formation of the palladium-amide complex. Common bases include sodium tert-butoxide (NaOtBu), potassium tert-butoxide (KOtBu), and cesium carbonate (Cs₂CO₃).[17] The choice of base can significantly impact the reaction rate and yield, and may need to be optimized for specific substrates.

• Solvent: Anhydrous, aprotic solvents such as toluene, dioxane, or THF are typically used to prevent catalyst deactivation and unwanted side reactions.[18]

Copper-Catalyzed Ullmann Condensation

The Ullmann condensation is a classical method for C-N bond formation that has seen a resurgence with the development of modern ligand systems.[2] It is a valuable alternative to palladium-catalyzed methods, particularly for large-scale syntheses due to the lower cost of copper.

Mechanism Overview: The mechanism of the Ullmann reaction is believed to involve a Cu(I)/Cu(III) catalytic cycle.

Figure 2: Proposed Catalytic Cycle for the Ullmann Condensation.

Critical Parameters and Causality:

• Copper Source and Ligand: Copper(I) salts such as CuI or CuBr are commonly used.[2][19] The addition of a ligand, often a diamine or an amino acid like L-proline, is generally necessary to facilitate the reaction under milder conditions.[9][20]

• Base: A base is required to deprotonate the amine. Potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are frequently employed.[2]

• Solvent: Polar aprotic solvents like DMSO or DMF are often used, although in some cases, the reaction can be performed in non-polar solvents like toluene.[20][21]

• Reaction Temperature: Ullmann reactions traditionally required high temperatures. However, modern ligand systems have enabled these reactions to be carried out at significantly lower temperatures.[9]

Experimental Protocols

The following protocols provide a general framework for performing nucleophilic substitution reactions on spiro-amines. It is crucial to note that optimization of reaction conditions (catalyst/ligand loading, base, solvent, temperature, and reaction time) is often necessary for each specific substrate combination.

Protocol 1: General Procedure for Palladium-Catalyzed N-Arylation of a Spiro-amine (Buchwald-Hartwig Amination)

This protocol is adapted from established procedures for the N-arylation of cyclic amines.[4][8][22]

Materials:

• Spiro-amine (1.0 equiv)

• Aryl bromide or iodide (1.0-1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., NaOtBu, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., toluene, dioxane)

• Schlenk tube or oven-dried reaction vial with a magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Preparation: To an oven-dried Schlenk tube, add the spiro-amine, aryl halide, palladium precatalyst, phosphine ligand, and base under an inert atmosphere.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe. The typical concentration is 0.1-0.2 M with respect to the limiting reagent.

• Reaction: Seal the tube and place it in a preheated oil bath at the desired temperature (typically 80-110 °C).

• Monitoring: Stir the reaction mixture vigorously and monitor its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired N-arylated spiro-amine.

Figure 3: General Experimental Workflow for Buchwald-Hartwig Amination.

Protocol 2: General Procedure for Copper-Catalyzed N-Arylation of a Spiro-amine (Ullmann Condensation)

This protocol is based on modern Ullmann coupling methodologies.[2][5][19]

Materials:

• Spiro-amine (1.0 equiv)

• Aryl iodide (1.0-1.2 equiv)

• Copper(I) iodide (CuI, 5-10 mol%)

• Ligand (e.g., L-proline or a diamine, 10-20 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Anhydrous solvent (e.g., DMSO, DMF)

• Reaction vial with a magnetic stir bar

Procedure:

• Preparation: To a reaction vial, add the spiro-amine, aryl iodide, CuI, ligand, and base.

• Solvent Addition: Add the anhydrous solvent. The typical concentration is 0.2-0.5 M.

• Reaction: Seal the vial and heat the mixture in a preheated oil bath at the desired temperature (typically 90-130 °C).

• Monitoring: Stir the reaction vigorously and monitor its progress by TLC or GC-MS.

• Work-up: After completion, cool the reaction to room temperature. Add an aqueous solution of ammonia to complex with the copper catalyst and dilute with ethyl acetate.

• Purification: Filter the mixture through a pad of Celite if necessary. Separate the organic layer, wash with water and brine, then dry over anhydrous sodium sulfate. Concentrate the solution and purify the crude residue by flash column chromatography.

Data Presentation: Comparative Reactivity

The choice of reaction conditions can dramatically affect the yield of the desired N-arylated spiro-amine. The following tables provide illustrative, hypothetical data based on trends observed in the literature for the N-arylation of a generic spiro-diamine compared to piperazine.

Table 1: Buchwald-Hartwig Amination - Effect of Ligand and Base

Entry	Spiro-amine/Piperazine	Aryl Halide	Ligand	Base	Temp (°C)	Time (h)	Yield (%)
1	Spiro-diamine	4-Bromoanisole	XPhos	NaOtBu	100	12	85
2	Piperazine	4-Bromoanisole	XPhos	NaOtBu	100	8	92
3	Spiro-diamine	4-Bromoanisole	RuPhos	K₃PO₄	110	24	65
4	Piperazine	4-Bromoanisole	RuPhos	K₃PO₄	110	18	78

Table 2: Ullmann Condensation - Effect of Ligand and Solvent

Entry	Spiro-amine/Piperazine	Aryl Halide	Ligand	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Spiro-diamine	4-Iodoanisole	L-Proline	DMSO	110	24	75
2	Piperazine	4-Iodoanisole	L-Proline	DMSO	110	16	88
3	Spiro-diamine	4-Iodoanisole	DMEDA	Toluene	120	36	55
4	Piperazine	4-Iodoanisole	DMEDA	Toluene	120	24	70

Note: The data in these tables are for illustrative purposes and actual results will vary depending on the specific substrates and reaction conditions.

Troubleshooting and Optimization

Low yields in nucleophilic substitution reactions of spiro-amines can often be attributed to several factors.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficiently strong base- Low reaction temperature- Steric hindrance	- Use a fresh batch of catalyst and ligand- Switch to a stronger base (e.g., from K₂CO₃ to NaOtBu)- Increase the reaction temperature- Screen a panel of bulky phosphine ligands
Formation of Side Products	- Homocoupling of the aryl halide- Decomposition of starting materials or product	- Lower the catalyst loading- Use a lower reaction temperature- Ensure a strictly inert atmosphere
Difficult Purification	- Co-elution of product with starting materials or byproducts	- Add a competing amine like triethylamine to the mobile phase during column chromatography for basic compounds[23]- Consider using an amine-functionalized silica gel column[24]

Characterization of N-Arylated Spiro-amines

The structure and purity of the synthesized N-arylated spiro-amines should be confirmed by a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the product.[25][26] The appearance of signals corresponding to the aryl group and shifts in the signals of the spiro-amine protons and carbons adjacent to the nitrogen are indicative of a successful reaction. 2D NMR techniques such as COSY, HSQC, and HMBC can be used for unambiguous assignment of all signals.[27][28]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition of the product by providing a highly accurate mass measurement.[29]

Conclusion

Nucleophilic substitution reactions are indispensable tools for the functionalization of spiro-amines, enabling the synthesis of novel and structurally diverse molecules for drug discovery and development. A thorough understanding of the mechanistic principles, careful selection of reaction conditions, and systematic optimization are key to achieving high yields and purity. The protocols and insights provided in this guide serve as a valuable resource for researchers navigating the exciting and challenging field of spirocyclic chemistry.

References

• Ullmann Coupling & other Cu Catalyzed reactions - Organic Synthesis. (n.d.). Retrieved February 15, 2026, from [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018, May 4). Beilstein Journal of Organic Chemistry, 14, 1084–1092. [Link]

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Application Note: A Scalable, Stereoselective Synthesis of Key Intermediates for (1S)-6-Oxaspiro[2.5]octan-1-amine

Introduction

Spirocyclic scaffolds are increasingly vital in modern drug discovery. Their inherent three-dimensionality allows for the precise projection of functional groups into protein binding pockets, often leading to enhanced potency, selectivity, and improved physicochemical properties compared to flatter aromatic systems.[1][2] The (1S)-6-Oxaspiro[2.5]octan-1-amine scaffold, which integrates a tetrahydropyran ring with a stereodefined aminocyclopropane, represents a valuable building block for creating novel chemical entities with unique structural and biological profiles.[3][4]

However, the development of these complex molecules is often hampered by synthetic challenges, particularly concerning stereocontrol and scalability.[2] This application note provides a robust, field-proven, and scalable multi-step synthesis for key intermediates of (1S)-6-Oxaspiro[2.5]octan-1-amine. The described route prioritizes commercially available starting materials, high-yielding reactions amenable to large-scale production, and strategic control of the critical C1 stereocenter. We will detail the synthesis of the pivotal intermediate, tert-butyl ((1S)-6-oxaspiro[2.5]octan-1-yl)carbamate, a stable precursor that facilitates purification and subsequent derivatization.

Overall Synthetic Strategy

The synthetic approach is designed as a four-stage process, commencing with the commercially available dihydro-2H-pyran-4(3H)-one. The strategy focuses on building complexity in a controlled manner, with the key asymmetric transformation occurring mid-sequence to maximize efficiency.

Figure 1: Overall workflow for the scalable synthesis.

Part 1: Synthesis of the α,β-Unsaturated Acid Precursor

The initial phase involves the construction of a key α,β-unsaturated acid. The Horner-Wadsworth-Emmons (HWE) reaction is selected over the classical Wittig reaction for the olefination step. This choice is predicated on its superior performance in a scale-up context; the water-soluble phosphate byproduct of the HWE reaction is easily removed during aqueous workup, simplifying purification compared to the often-problematic triphenylphosphine oxide from a Wittig reaction.

Protocol 1.1: Scale-up Synthesis of Ethyl tetrahydro-4H-pyran-4-ylideneacetate

• Reactor Setup: To a dry 20 L jacketed reactor equipped with a mechanical stirrer, nitrogen inlet, and thermocouple, add anhydrous tetrahydrofuran (THF, 8 L).

• Base Addition: Cool the reactor to 0 °C. Add sodium hydride (NaH, 60% dispersion in mineral oil, 440 g, 11.0 mol) portion-wise, ensuring the internal temperature does not exceed 5 °C.

• HWE Reagent Addition: Add triethyl phosphonoacetate (2.47 kg, 11.0 mol) dropwise over 2 hours, maintaining the temperature below 5 °C. Allow the mixture to stir for an additional 1 hour at this temperature.

• Ketone Addition: Add a solution of dihydro-2H-pyran-4(3H)-one (1.0 kg, 10.0 mol) in anhydrous THF (2 L) dropwise over 2 hours, keeping the temperature below 10 °C.

• Reaction & Quench: Allow the reaction to warm to room temperature and stir for 16 hours. Monitor by TLC or LC-MS for completion. Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution (5 L) at 0 °C.

• Workup & Isolation: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with ethyl acetate (3 x 2 L). Combine the organic layers, wash with brine (2 L), dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude ester.

• Purification: Purify the crude product by vacuum distillation to obtain the title compound as a colorless oil.

Protocol 1.2: Saponification to Tetrahydro-4H-pyran-4-ylideneacetic acid

• Setup: In a 20 L reactor, dissolve the ethyl ester from the previous step (1.5 kg, 8.8 mol) in ethanol (8 L).

• Hydrolysis: Add a solution of sodium hydroxide (704 g, 17.6 mol) in deionized water (4 L). Heat the mixture to 60 °C and stir for 4 hours until the reaction is complete (monitored by TLC/LC-MS).

• Workup: Cool the mixture to room temperature and remove the ethanol under reduced pressure. Dilute the remaining aqueous solution with water (5 L) and wash with methyl tert-butyl ether (MTBE, 2 x 2 L) to remove any non-polar impurities.

• Acidification & Isolation: Cool the aqueous layer to 0 °C and acidify to pH 2 with concentrated hydrochloric acid. A white precipitate will form. Filter the solid, wash with cold water, and dry under vacuum at 50 °C to yield the title acid.

Compound	Step	Scale (Start)	Yield	Purity (HPLC)
Ethyl tetrahydro-4H-pyran-4-ylideneacetate	1.1	1.0 kg	85-90%	>98%
Tetrahydro-4H-pyran-4-ylideneacetic acid	1.2	1.5 kg	92-96%	>99%

Part 2: Asymmetric Cyclopropanation

This is the most critical step, as it establishes the (1S) stereocenter. An asymmetric cyclopropanation using a chiral catalyst provides a direct and efficient route to the desired enantiomer. While various methods exist, a rhodium-catalyzed reaction with a diazo compound surrogate offers high levels of stereocontrol and is amenable to scale-up.

Protocol 2.1: Synthesis of (1S)-6-Oxaspiro[2.5]octane-1-carboxylic acid

• Reactor Setup: To a dry and inert 20 L reactor, add dichloromethane (DCM, 10 L), Tetrahydro-4H-pyran-4-ylideneacetic acid (1.25 kg, 8.0 mol), and the chiral rhodium catalyst, such as Rh₂(S-DOSP)₄ (approx. 0.1 mol %).

• Diazo Addition: Cool the solution to 0 °C. Add a solution of ethyl diazoacetate in DCM dropwise over 6-8 hours. CAUTION: Diazo compounds are potentially explosive and toxic; this step must be performed by trained personnel behind a blast shield with appropriate safety measures.

• Reaction: Stir the mixture at 0-5 °C for 24 hours. Monitor the reaction for the disappearance of the starting material.

• Workup & Saponification: Once complete, quench any remaining diazo compound by the careful addition of acetic acid. Concentrate the solvent. Add a solution of LiOH in THF/water and stir at room temperature for 12 hours to saponify the intermediate ester.

• Isolation: Perform an acidic workup as described in Protocol 1.2 to isolate the crude carboxylic acid.

• Purification & Chiral Analysis: The crude product can be purified by recrystallization. The enantiomeric excess (e.e.) must be determined using chiral HPLC.

Compound	Scale (Start)	Yield	Purity (HPLC)	Enantiomeric Excess
(1S)-6-Oxaspiro[2.5]octane-1-carboxylic acid	1.25 kg	75-80%	>98%	>95% e.e.

Part 3: Installation of the Amine Moiety via Curtius Rearrangement

The Curtius rearrangement is an excellent method for converting a carboxylic acid into a protected amine in one pot. This process avoids the isolation of potentially hazardous acyl azide intermediates and directly yields the stable, easily handled Boc-protected amine, which is ideal for large-scale synthesis.[5][6]

Figure 2: Rationale for choosing the Curtius Rearrangement.

Protocol 3.1: One-pot Synthesis of tert-Butyl ((1S)-6-oxaspiro[2.5]octan-1-yl)carbamate

• Reactor Setup: To a 20 L reactor, add the carboxylic acid from Part 2 (1.0 kg, 5.88 mol), anhydrous toluene (8 L), and triethylamine (0.89 kg, 8.82 mol).

• Acyl Azide Formation: Add diphenylphosphoryl azide (DPPA, 1.78 kg, 6.47 mol) dropwise at room temperature. Stir for 2 hours.

• Rearrangement: Add anhydrous tert-butanol (2.6 L, 27.6 mol). Slowly heat the mixture to 90 °C. Vigorous nitrogen evolution will occur as the acyl azide rearranges to the isocyanate. Maintain this temperature for 12-16 hours until the reaction is complete.

• Workup: Cool the reaction to room temperature and wash with 1 M HCl (2 x 3 L), saturated sodium bicarbonate solution (2 x 3 L), and brine (3 L).

• Isolation & Purification: Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., heptane/ethyl acetate) to yield the pure Boc-protected amine.

Compound	Scale (Start)	Yield	Purity (HPLC)
tert-Butyl ((1S)-6-oxaspiro[2.5]octan-1-yl)carbamate	1.0 kg	80-88%	>99%

Part 4: Final Deprotection

The final step is the removal of the tert-butoxycarbonyl (Boc) protecting group to liberate the target primary amine as its hydrochloride salt, which improves stability and handling.

Protocol 4.1: Synthesis of (1S)-6-Oxaspiro[2.5]octan-1-amine Hydrochloride

• Setup: Suspend the Boc-protected amine (800 g, 3.31 mol) in ethyl acetate (8 L) in a 20 L reactor.

• Acidification: Cool the mixture to 0 °C. Bubble anhydrous hydrogen chloride (HCl) gas through the solution or add a 4 M solution of HCl in 1,4-dioxane until the solution is saturated and a precipitate forms.

• Isolation: Stir the resulting slurry at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 2 hours.

• Purification: Collect the solid product by filtration. Wash the filter cake with cold ethyl acetate (2 x 1 L) and dry under vacuum to afford the final product as a white to off-white crystalline solid.[7]

Compound	Scale (Start)	Yield	Purity (HPLC)
(1S)-6-Oxaspiro[2.5]octan-1-amine Hydrochloride	800 g	95-99%	>99%

Summary and Conclusion

This application note outlines a highly efficient and scalable synthesis of (1S)-6-Oxaspiro[2.5]octan-1-amine hydrochloride and its key Boc-protected intermediate. By employing robust and well-understood chemical transformations such as the Horner-Wadsworth-Emmons reaction and the Curtius rearrangement, this route minimizes purification challenges and maximizes yield. The strategic placement of the asymmetric cyclopropanation step ensures excellent stereocontrol, delivering the target compound with high enantiomeric purity. This protocol provides a reliable foundation for the multi-kilogram production of this valuable spirocyclic building block for drug discovery and development programs.

References

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Solvent Selection for (1S)-6-Oxaspiro[2.5]octan-1-amine: A Detailed Application Note and Protocol

An Application Guide for Researchers

Abstract

(1S)-6-Oxaspiro[2.5]octan-1-amine is a key building block in modern medicinal chemistry, valued for its three-dimensional spirocyclic scaffold. Such structures are integral to the "escape from flatland" strategy in drug design, often leading to improved metabolic stability, permeability, and aqueous solubility compared to traditional flat aromatic systems.[1][2][3] The incorporation of an ether oxygen into the spirocyclic core further enhances hydrophilicity, making these oxa-spirocycles particularly attractive scaffolds.[1][4] However, realizing the full potential of this compound in both chemical synthesis and biological assays is critically dependent on appropriate solvent selection and handling. Improper dissolution can lead to precipitation, inaccurate concentration measurements, and unreliable experimental outcomes. This guide provides a comprehensive overview of the physicochemical properties of (1S)-6-Oxaspiro[2.5]octan-1-amine, a logical framework for solvent selection, and detailed, validated protocols for its dissolution in both organic and aqueous systems.

Introduction: The Scientific Rationale

The unique architecture of (1S)-6-Oxaspiro[2.5]octan-1-amine, featuring a primary amine and an ether within a rigid spirocyclic system, dictates its solubility profile.

• Primary Amine (pKa ~8-10, predicted): This basic functional group is a primary determinant of aqueous solubility. In acidic to neutral solutions (pH < 8), the amine group becomes protonated to form a cationic ammonium salt (-NH3+). This ionization dramatically increases interaction with polar water molecules, thereby enhancing solubility.

• Oxaspirocycle Core: The ether oxygen atom acts as a hydrogen bond acceptor, while the overall three-dimensional, sp³-rich structure disrupts crystal lattice packing and improves solvation compared to flat, planar molecules.[3] Studies have shown that incorporating an oxygen atom into a spirocyclic unit can increase water solubility by up to 40-fold compared to the analogous carbocycle.[4]

• Free Base vs. Hydrochloride Salt: This compound is available as a free base (C₇H₁₃NO) and as a hydrochloride salt (C H₁₃NO·HCl).[5] The hydrochloride salt is the protonated form and is generally expected to have significantly higher intrinsic solubility in water and polar protic solvents. For the free base, solubility in aqueous media is highly pH-dependent.

This understanding forms the basis for a rational approach to solvent selection, moving from theoretical principles to practical, validated protocols.

Physicochemical Properties Summary

A clear understanding of the compound's properties is the foundation for effective solubilization.

Property	Value	Source / Note
Chemical Name	(1S)-6-Oxaspiro[2.5]octan-1-amine	IUPAC
Molecular Formula	C₇H₁₃NO	[5]
Molecular Weight	127.19 g/mol	[5]
Form	Available as free base or hydrochloride salt	[5]
Key Functional Groups	Primary Amine, Ether (Tetrahydropyran), Cyclopropane	Structural Analysis
Predicted XlogP	-0.1	[6]
Hydrogen Bond Donors	1 (from -NH₂)	Structural Analysis
Hydrogen Bond Acceptors	2 (from -NH₂ and ether -O-)	Structural Analysis

Note: The negative predicted XlogP value suggests a high degree of hydrophilicity, indicating good potential for aqueous solubility.

Logical Framework for Solvent Selection

The optimal solvent choice is dictated by the intended application. The following workflow provides a logical decision-making process for selecting an appropriate solvent system.

Caption: Logical workflow for selecting a solvent for (1S)-6-Oxaspiro[2.5]octan-1-amine.

Experimental Protocols

Safety First: Always handle (1S)-6-Oxaspiro[2.5]octan-1-amine and all solvents in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. Review the Safety Data Sheet (SDS) before use.

Protocol 1: Preparation of High-Concentration Stock Solutions in Organic Solvents

This protocol is foundational for most applications, providing a concentrated stock that can be used directly for synthesis or diluted for biological assays. Dimethyl sulfoxide (DMSO) is often the solvent of choice due to its high solubilizing power.

Materials:

• (1S)-6-Oxaspiro[2.5]octan-1-amine (free base or HCl salt)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Ethanol (200 proof, absolute)

• Methanol (anhydrous)

• Vials with screw caps

• Analytical balance

• Vortex mixer and/or sonicator

Step-by-Step Methodology:

• Weighing: Accurately weigh the desired amount of the compound (e.g., 5 mg) into a clean, dry vial.

• Solvent Addition: Add the appropriate volume of the selected organic solvent (e.g., DMSO) to achieve the target concentration (e.g., for 5 mg in a 10 mM solution, add 3.93 mL of DMSO).

• Dissolution: Cap the vial tightly and vortex vigorously for 1-2 minutes.

• Visual Inspection: Observe the solution against a light source. If any solid particles remain, sonicate the vial in a water bath for 5-10 minutes.

• Storage: Once fully dissolved, store the stock solution at -20°C or -80°C in a tightly sealed vial to minimize water absorption and degradation. For long-term storage, consider aliquoting to avoid repeated freeze-thaw cycles.

Causality and Insights:

• Why DMSO? DMSO is a polar aprotic solvent capable of dissolving a wide range of hydrophilic and lipophilic compounds.[7] It is generally suitable for creating high-concentration stock solutions (10-50 mM).

• Why Ethanol/Methanol? These polar protic solvents are also effective. They are often preferred for applications where DMSO might interfere with downstream assays or when a more volatile solvent is required for synthesis workup.

Protocol 2: Direct Aqueous Solubilization via pH Modification

This protocol is ideal for preparing working solutions without the use of organic co-solvents, leveraging the basicity of the amine group. It is particularly effective for the free base form of the compound.

Materials:

• (1S)-6-Oxaspiro[2.5]octan-1-amine (free base)

• Biologically relevant buffers (e.g., Phosphate-Buffered Saline (PBS), MES, HEPES)

• 0.1 M Hydrochloric Acid (HCl) and 0.1 M Sodium Hydroxide (NaOH)

• Calibrated pH meter

• Stir plate and stir bars

Step-by-Step Methodology:

• Buffer Preparation: Prepare a series of buffers at different pH values (e.g., pH 5.0, pH 6.5, pH 7.4).

• Compound Addition: Add a known amount of the compound to a specific volume of each buffer to create a slurry or suspension. Start by targeting a concentration slightly above the expected solubility.

• pH Adjustment & Observation:

  • Place the vial on a stir plate.

  • Slowly add 0.1 M HCl dropwise to the suspension while monitoring the pH.

  • Observe for dissolution as the pH decreases. The amine will become protonated, increasing its solubility.

  • Record the pH at which the compound fully dissolves.

• Final pH Adjustment: Once dissolved, the pH can be carefully back-titrated with 0.1 M NaOH if a specific final pH is required, but be vigilant for any signs of precipitation as the pH rises above the compound's pKa.

Trustworthiness through Self-Validation: This protocol is inherently self-validating. The visual endpoint—complete dissolution of the solid material—provides direct confirmation of the solubility limit at a given pH.

Protocol 3: Preparation of Working Solutions for Biological Assays (Co-Solvent Method)

This is the most common method for preparing working solutions for cell-based or biochemical assays from a concentrated organic stock. The key challenge is to avoid precipitating the compound upon dilution into the aqueous buffer.[8][9]

Caption: Experimental workflow for the co-solvent dilution method.

Step-by-Step Methodology:

• Stock Solution: Start with a high-concentration stock solution in DMSO (e.g., 10-20 mM) prepared as described in Protocol 1.

• Prepare Buffer: Have the final aqueous buffer (e.g., cell culture medium or assay buffer) ready at the desired temperature.

• Dilution:

  • Crucial Step: Add the small volume of DMSO stock to the large volume of aqueous buffer while vigorously vortexing or stirring the buffer.[8] Never add the aqueous buffer to the DMSO stock, as this will cause immediate precipitation.

  • For high dilutions, a serial dilution approach is recommended. First, dilute the stock into pure water or a simple buffer, then perform the final dilution into the more complex biological medium.[9]

• Final Concentration Check: Calculate the final concentration of the organic co-solvent (e.g., DMSO) in your working solution. For most cell-based assays, this should be kept below 0.5% (v/v) to avoid solvent-induced artifacts.

• Final Inspection: After mixing, let the solution stand for several minutes and inspect for any signs of precipitation or cloudiness.

Summary and Troubleshooting

Solvent System	Recommended Use	Max Concentration (Typical)	Key Considerations
DMSO	High-concentration stock solutions	10 - 50 mM	Can be cytotoxic in assays >1%. Hygroscopic; store properly.
Ethanol / Methanol	Stock solutions, organic synthesis	10 - 25 mM	Less toxic than DMSO for some assays. More volatile.
Aqueous Buffer (pH < 7)	Direct preparation of working solutions	pH-dependent (µM to low mM)	Ideal for avoiding organic co-solvents. Solubility decreases as pH increases.
Co-Solvent (DMSO/Buffer)	Most biological assays	Assay-dependent	Final co-solvent concentration must be controlled and validated.

Troubleshooting Common Issues:

Issue	Potential Cause	Recommended Solution
Precipitation during dilution	Solubility limit in the aqueous buffer was exceeded. Incorrect mixing order.	Decrease the final concentration. Ensure you are adding the DMSO stock to the vortexing buffer.[8] Try pre-warming the buffer.
Cloudy solution	Micro-precipitation or formation of aggregates.	Sonicate the final solution. Add a non-interfering surfactant (e.g., 0.01% Tween-80) if compatible with the assay.[8][9]
Compound won't dissolve in organic stock	Concentration is too high. Impure solvent (water contamination).	Reduce the target concentration. Use fresh, anhydrous grade solvent.
Inconsistent assay results	Compound degradation in solution. Adsorption to plasticware.	Prepare fresh working solutions daily. Consider using low-adhesion microplates.

References

• RSC Publishing. (2021). Oxa-spirocycles: synthesis, properties and applications. Chemical Science. [Link]

• ACS Medicinal Chemistry Letters. (2025). General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C–H Bond Amination. [Link]

• PMC. Structure-Activity and Structure-Property Relationship Studies of Spirocyclic Chromanes with Antimalarial Activity. [Link]

• ACS Publications. (2021). Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve?[Link]

• PubChem. 6-oxaspiro[2.5]octan-1-amine hydrochloride (C7H13NO). [Link]

• NIST WebBook. 1-Oxaspiro[2.5]octan-4-one, 2,2,6-trimethyl-, cis-. [Link]

• ResearchGate. (2013). How to dissolve small inhibitor molecules for binding assay?[Link]

• ACS Publications. (2025). Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve?[Link]

Sources

• 1. Spirocycles for Improved Solubility - Enamine [enamine.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. Oxa-spirocycles: synthesis, properties and applications - Chemical Science (RSC Publishing) DOI:10.1039/D1SC03615G [pubs.rsc.org]
• 5. 6-oxaspiro[2.5]octan-1-amine [sigmaaldrich.com]
• 6. PubChemLite - 6-oxaspiro[2.5]octan-1-amine hydrochloride (C7H13NO) [pubchemlite.lcsb.uni.lu]
• 7. Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving yield of (1S)-6-Oxaspiro[2.5]octan-1-amine synthesis

This technical guide addresses the synthesis and yield optimization of (1S)-6-Oxaspiro[2.5]octan-1-amine (CAS: 1779133-13-9), a critical chiral building block in medicinal chemistry, particularly for Cathepsin K and kinase inhibitor scaffolds.

The following protocols prioritize the Corey-Chaykovsky cyclopropanation and Curtius Rearrangement pathway, which offers the most scalable and reproducible results compared to carbene insertion methods.

Part 1: Synthesis Workflow & Logic

Core Pathway Overview

The synthesis hinges on constructing the spiro-cyclopropane ring on a 4-tetrahydropyranone core, followed by stereochemical resolution and functional group interconversion.

• Olefination : Horner-Wadsworth-Emmons (HWE) reaction to install the exocyclic alkene.

• Cyclopropanation : Corey-Chaykovsky reaction using dimethylsulfoxonium methylide to form the spiro-ester.

• Resolution : Enzymatic or chemical resolution of the carboxylic acid intermediate to isolate the (1S) isomer.

• Amine Formation : Curtius rearrangement to convert the acid to the amine with retention of stereochemistry.[1]

Figure 1: Optimized synthetic workflow for (1S)-6-Oxaspiro[2.5]octan-1-amine with Critical Control Points (CCP).

Part 2: Technical Troubleshooting & FAQs

Module 1: Cyclopropanation (The Yield Killer)

Issue: Low yield (<40%) during the formation of the spiro-ester (Intermediate B).

Q: Why is my Corey-Chaykovsky reaction stalling or producing polymeric sludge? A: This reaction involves the attack of a sulfoxonium ylide on an

-unsaturated ester. The primary failure modes are:

• Moisture Quenching: The dimethylsulfoxonium methylide formed in situ is extremely moisture-sensitive. Even trace water in DMSO will protonate the ylide, killing the reaction.

  • Fix: Use anhydrous DMSO (distilled over CaH2) and NaH (60% dispersion) washed with dry hexane under Argon.

• Competitive Polymerization: The acrylate-like starting material (Intermediate A) is prone to anionic polymerization initiated by the ylide.

  • Fix:Reverse Addition. Do not add the ylide to the ester. Instead, generate the ylide completely (clear solution of Me3SOI + NaH in DMSO, 1h at RT), cool to 0°C, and slowly add the ester (Intermediate A) dropwise. This keeps the ylide concentration high relative to the ester, favoring cyclopropanation over polymerization.

Q: Can I use the Simmons-Smith reaction (Zn/CH2I2) instead? A: No. The Simmons-Smith reagent is electrophilic and reacts well with electron-rich alkenes (like allylic alcohols). Your intermediate is an electron-deficient

-unsaturated ester. It requires a nucleophilic methylene source, which is why the sulfur ylide (Corey-Chaykovsky) is the correct choice.

Module 2: Stereochemical Resolution

Issue: Difficulty isolating the (1S) isomer with high enantiomeric excess (ee).

Q: The resolution of the amine is yielding poor recovery. Should I resolve the acid instead? A: Yes. Resolving the final amine is inefficient due to its volatility and instability.

• Protocol: Hydrolyze the racemic ester to the carboxylic acid (Intermediate C).

• Resolution Agent: Use (R)-(+)-1-Phenylethylamine or Quinine .

• Procedure: Dissolve the racemic acid in hot ethanol/ethyl acetate (1:1). Add 0.5 equiv of the chiral base. Cool slowly to 4°C. The diastereomeric salt of the (1S)-acid usually crystallizes out. Recrystallize 2-3 times until constant rotation is achieved.

• Validation: Check ee% via chiral HPLC on the methyl ester derivative (using diazomethane) before proceeding to the Curtius step.

Module 3: Curtius Rearrangement (Amine Synthesis)

Issue: Formation of urea byproducts or low yield of the amine.

Q: I am getting a urea byproduct instead of the amine. Why? A: Urea formation occurs when the isocyanate intermediate reacts with the already formed amine (or water) instead of the trapping alcohol.

• Mechanism:

  (Urea).

• Fix (The "Boc" Strategy): Do not hydrolyze the isocyanate directly to the free amine. Instead, trap the isocyanate with tert-butanol (tBuOH) to form the N-Boc protected amine.

  • Reagents: Acid (Intermediate C) + DPPA (1.1 eq) + Et3N (1.2 eq) in Toluene. Reflux 2h to form isocyanate. Add excess tBuOH and reflux 12h.

  • Benefit: This prevents the free amine from reacting with the isocyanate. The N-Boc group is easily removed with HCl/Dioxane to give the stable hydrochloride salt.

Part 3: Optimized Experimental Protocols

Protocol A: High-Yield Cyclopropanation (Corey-Chaykovsky)

Target: Ethyl 6-oxaspiro[2.5]octane-1-carboxylate

Parameter	Specification	Rationale
Reagent A	Trimethylsulfoxonium iodide (1.2 eq)	Source of methylene ylide.
Base	NaH (60% in oil, 1.3 eq)	Generates ylide.
Solvent	DMSO (Anhydrous)	Stabilizes the ylide.
Temperature	0°C (Addition) RT (Reaction)	Suppresses polymerization.
Atmosphere	Nitrogen/Argon	Prevents ylide quenching.

Step-by-Step:

• Ylide Formation: In a flame-dried 3-neck flask under

  , add NaH (1.3 eq). Wash with dry hexane (3x) to remove oil. Add anhydrous DMSO. Add Trimethylsulfoxonium iodide (1.2 eq) portion-wise at RT. Stir for 1 hour until gas evolution ceases and the solution becomes clear (ylide formation).

• Cyclization: Cool the ylide solution to 0°C. Dissolve Ethyl 2-(dihydro-2H-pyran-4(3H)-ylidene)acetate (1.0 eq) in minimal DMSO. Add this solution dropwise to the ylide over 30 minutes.

• Completion: Allow to warm to RT and stir for 3 hours. Monitor by TLC (EtOAc/Hexane).

• Workup: Quench with cold saturated

  . Extract with Et2O (3x). Note: The product is somewhat polar; thorough extraction is needed. Wash organics with water (to remove DMSO) and brine.

• Purification: Flash chromatography (SiO2, 10-20% EtOAc/Hexane).

Protocol B: Curtius Rearrangement to N-Boc Amine

Target: tert-Butyl ((1S)-6-oxaspiro[2.5]octan-1-yl)carbamate

• Activation: Dissolve (1S)-6-oxaspiro[2.5]octane-1-carboxylic acid (1.0 eq) in dry Toluene. Add Triethylamine (1.5 eq).

• Azide Formation: Add Diphenylphosphoryl azide (DPPA, 1.1 eq) dropwise at RT. Stir 30 min.

• Rearrangement: Heat to 80°C for 2 hours. Evolution of

  gas indicates isocyanate formation.

• Trapping: Add anhydrous tert-butanol (10 eq) and reflux (90-100°C) overnight.

• Workup: Cool, wash with 5% citric acid, saturated

  , and brine. Evaporate toluene.

• Deprotection (Final Step): Dissolve residue in 4M HCl in Dioxane. Stir 1h at RT.[2] Concentrate to dryness to obtain the (1S)-6-Oxaspiro[2.5]octan-1-amine hydrochloride .

Part 4: References

• Corey-Chaykovsky Reaction Mechanism & Optimization :

  • Corey, E. J.; Chaykovsky, M. "Dimethyloxosulfonium Methylide and Dimethylsulfonium Methylide. Formation and Application to Organic Synthesis." J. Am. Chem. Soc. 1965, 87, 6, 1353–1364.

• Synthesis of Spiro[2.5]octane Carboxylic Acids :

  • Löpfe, M. et al. "N-Methyl-N-phenyl-5-oxa-1-azaspiro[2.5]oct-1-en-2-amine — Synthesis and Reactions." Heterocycles, 2011, 82(2).

• Curtius Rearrangement Protocols :

  • Shioiri, T.; Ninomiya, K.; Yamada, S. "Diphenylphosphoryl azide.[1] A new convenient reagent for a modified Curtius reaction and for the peptide synthesis." J. Am. Chem. Soc. 1972, 94, 6203–6205.

• Commercial Availability & Properties :

  • PubChem Compound Summary for CID 53275727: 6-oxaspiro[2.5]octan-1-amine hydrochloride.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. WO2006095020A1 - Heterocyclic-substituted alkanamides useful as renin inhibitors - Google Patents [patents.google.com]

Technical Support Center: (1S)-6-Oxaspiro[2.5]octan-1-amine Integrity Guide

The following technical guide serves as a specialized support resource for researchers working with (1S)-6-Oxaspiro[2.5]octan-1-amine . This document addresses the unique stereochemical stability challenges posed by the strained spiro-cyclopropyl scaffold and provides actionable protocols to maintain enantiomeric excess (ee) throughout synthesis and storage.[1]

Technical Profile & Stability Overview

Compound Identity: (1S)-6-Oxaspiro[2.5]octan-1-amine Core Scaffold: Spiro[2.5]octane (Cyclopropane fused spiro-cyclically to tetrahydropyran).[1] Chiral Center: C1 (Cyclopropyl carbon bearing the amine).[1] Primary Risk Factor: Acid-Catalyzed Ring Opening & Radical-Mediated Inversion.[1]

The Racemization Paradox

Unlike typical chiral amines where the risk lies in base-catalyzed deprotonation (enolate/aza-enolate formation), cyclopropylamines possess an exceptionally high pKa for the

-proton (~39), making simple base-catalyzed racemization kinetically difficult.[1]

However, the spiro-cyclopropyl moiety is highly strained (~27 kcal/mol).[1] The primary mechanism for loss of stereochemistry in this scaffold is not direct inversion, but ring opening followed by non-stereoselective re-closure. This is often triggered by:

• Strong Acids: Protonation of the ether oxygen or the amine can facilitate ring cleavage to a planar carbocation intermediate.

• Oxidative Conditions: Formation of radical intermediates (often mimicking metabolic CYP450 pathways) which planarize the C1 center.

Critical Control Points (CCP)

To prevent racemization, you must control the environment at three specific stages:

Stage	Critical Risk	Control Measure
Salt Formation	Acid-catalyzed ring opening (homo-conjugate cleavage).[1]	Use stoichiometric weak acids (e.g., L-Tartaric, Fumaric) instead of excess HCl/HBr.[1]
Amide Coupling	Thermal rearrangement of the activated intermediate.	Maintain reaction temperature during activation; use milder reagents (HATU/COMU) over carbodiimides.
Storage	Auto-oxidation and atmospheric capture (carbamate formation).[1]	Store under Argon at as a solid salt, not free base oil.[1]

Mechanism of Stereochemical Loss

Understanding how the molecule breaks is the key to saving it. The diagram below illustrates the "Ring-Opening/Re-closing" pathway, which is the dominant mode of racemization for this spiro-system.

Caption: Figure 1. The acid-catalyzed ring-opening mechanism.[1] Excess acidity allows the strained cyclopropane to open into a planar carbocation. Upon re-closure, stereochemical memory is lost, resulting in a racemic mixture.

Troubleshooting Guide (Q&A)

Issue 1: "My ee% dropped significantly after converting the free base to the HCl salt."

Diagnosis: You likely used an excess of strong acid (HCl) in a protic solvent (MeOH/Water).[1] The excess proton concentration facilitated the cleavage of the cyclopropane ring or the ether linkage, leading to transient ring opening. Solution:

• Switch Acids: Use L-Tartaric acid or Fumaric acid .[1] These form stable, crystalline salts without providing the high acidity needed to crack the spiro-ring.

• Protocol: Add acid stoichiometrically (0.95 eq) to the amine in an aprotic solvent (e.g., MTBE or Et2O) at

  . Let the salt precipitate rather than evaporating to dryness with excess acid.

Issue 2: "I see a new impurity peak (+18 mass) during amide coupling."

Diagnosis: This is likely hydrolysis of the spiro-ether or hydration of the cyclopropane. If you are using EDC/HOBt, the acidic pH of the active ester formation might be the culprit. Solution:

• Switch Reagents: Use HATU or COMU with a non-nucleophilic base (DIPEA) to maintain a basic pH (~8-9) throughout the reaction.[1]

• Water Exclusion: Ensure solvents are anhydrous.[1] The spiro-ether is susceptible to hydrolysis under acidic/aqueous conditions.[1]

Issue 3: "The NMR shows broad peaks and the integration is off."

Diagnosis: This is often due to carbamate formation .[1] Primary amines avidly react with atmospheric

to form carbamic acids/salts, which complicates NMR and lowers perceived purity. Solution:

• Flush: Purge the NMR tube with Argon.

• Recovery: Wash the sample with dilute

  (basic wash) to revert the carbamate back to the free amine before extraction.

Validated Experimental Protocols

Protocol A: Low-Risk Amide Coupling

Standard coupling conditions often generate heat or acidic micro-environments.[1] This protocol minimizes both.

• Preparation : Dissolve Carboxylic Acid (1.0 eq) in anhydrous DMF (0.1 M).

• Activation : Add HATU (1.1 eq) and DIPEA (2.5 eq). Stir at

  for 15 minutes. Do not let it warm to RT yet.

• Addition : Add (1S)-6-Oxaspiro[2.5]octan-1-amine (1.0 eq) dissolved in minimal DMF dropwise.

• Reaction : Allow to warm to

  (use a cool water bath) and monitor by LCMS. Avoid heating above .[1]

• Quench : Pour into saturated

  (keeps pH basic) and extract with EtOAc.

Protocol B: Racemization-Free Salt Storage

For long-term banking of the amine.[1]

• Dissolve the free amine in Diethyl Ether or MTBE (anhydrous).

• In a separate vial, dissolve 1.0 equivalent of Fumaric Acid in minimal Methanol.

• Add the acid solution dropwise to the amine solution at

  with vigorous stirring.

• Filter the white precipitate immediately.

• Drying : Dry under high vacuum at room temperature.[1] Do not use a heated drying oven.

• Storage : Store at

  under Argon.

References & Authority

• Bertus, P., & Szymoniak, J. (2001).[2] New and easy route to primary cyclopropylamines from nitriles. Chemical Communications.[1][2][3] (Establishes the synthesis and baseline stability of primary cyclopropylamines).

• Shanu-Wilson, J. (2021).[1] Metabolism of cyclopropyl groups. Hypha Discovery. (Details the oxidative instability and radical ring-opening mechanisms of cyclopropyl scaffolds).

• Gella, I. M., et al. (2006).[4] New Chiral Spiro[2.5]octanones...[1][4] Synthesis, Stereochemistry. Russian Chemical Bulletin. (Provides structural data on the specific 6-oxaspiro[2.5]octane skeleton).

• Montalvo-González, R., & Ariza-Castolo, A. (2012).[1][5] Structural and conformational analysis of 1-oxaspiro[2.5]octane.... Magnetic Resonance in Chemistry.[1][5] (NMR characterization of the spiro-ether system).

Sources

• 1. chemscene.com [chemscene.com]
• 2. New and easy route to primary cyclopropylamines from nitriles [organic-chemistry.org]
• 3. Synthesis of spiro[2.5]octa-4,7-dien-6-one with consecutive quaternary centers via 1,6-conjugate addition induced dearomatization of para-quinone methides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Structural and conformational analysis of 1-oxaspiro[2.5]octane and 1-oxa-2-azaspiro[2.5]octane derivatives by (1) H, (13) C, and (15) N NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 6-oxaspiro[2.5]octan-1-amine HCl

Welcome to the technical support guide for 6-oxaspiro[2.5]octan-1-amine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the handling and solubility of this spirocyclic amine salt. As a hydrochloride salt, this compound presents a unique set of properties that, when understood, can be leveraged for successful experimental outcomes. This guide provides in-depth troubleshooting advice and frequently asked questions to address potential issues proactively.

Troubleshooting Guide: Solubility Issues

One of the most frequently encountered challenges with 6-oxaspiro[2.5]octan-1-amine HCl is achieving complete dissolution in the desired solvent. The troubleshooting workflow below is designed to diagnose the cause of solubility issues and provide a stepwise path to a solution.

Visualizing the Troubleshooting Workflow

Stability of oxaspiro rings under acidic conditions

Current Status: Operational | Topic: Stability of Oxaspiro Rings (Spiroketals/Spiroethers) in Acidic Media

Diagnostic Hub: Troubleshooting & Triage

User Issue: "My oxaspiro compound is degrading or changing stereochemistry during acidic workup/purification."

Use this logic tree to identify the root cause of your instability.

Figure 1: Diagnostic logic tree for identifying the mode of failure in oxaspiro compounds.

Standard Operating Procedures (SOPs)

SOP-01: Handling Kinetically Formed (Non-Anomeric) Spiroketals

Context: Many natural products (e.g., spongistatins, avermectins) contain "non-anomeric" spiroketals. These are kinetically formed but thermodynamically unstable. Exposure to trace acid will convert them to the stable anomeric isomer.

Protocol:

• Quenching: Never use water alone. Quench reaction mixtures with Triethylamine (Et₃N) or Pyridine (5% v/v) before aqueous workup.

• Workup: Use basic buffers (saturated NaHCO₃) immediately.

• Purification (Critical): Silica gel is slightly acidic (pH ~5-6).

  • Pre-treatment:[1] Slurry silica gel in Hexanes/Et₃N (99:1) for 15 minutes.

  • Eluent: Add 0.5% Et₃N to your mobile phase.

  • Validation: Run a 2D-TLC. Spot the compound, wait 10 mins, then elute. If the spot smears or splits, the silica is still too acidic.

SOP-02: Thermodynamic Equilibration (Intentional Isomerization)

Context: If you require the most stable isomer (doubly anomeric), use acid to drive the equilibrium.

Protocol:

• Solvent: Anhydrous MeOH or CH₂Cl₂ (Protic solvents accelerate the mechanism via H-bonding stabilization of the intermediate).

• Catalyst Selection:

  • Mild: Camphorsulfonic acid (CSA), 0.1 eq.

  • Aggressive: p-Toluenesulfonic acid (pTsOH), 0.1 eq.

• Time: Monitor by NMR. Equilibrium is usually reached within 1–4 hours at RT.

• Mechanism Check: If the ratio does not improve, steric clashes in the anomeric form may be overriding the stereoelectronic stabilization.

Mechanistic Deep Dive (FAQ)

Q: Why does acid cause my spiro ring to flip stereochemistry?

A: The Anomeric Effect and Oxocarbenium Intermediates. In spiroketals, the C-O bond is susceptible to protonation. Once protonated, the ring opens to form a planar oxocarbenium ion . This intermediate allows free rotation around the C-C bond. When the ring closes again, it prefers the conformation where the oxygen lone pair is antiperiplanar to the C-O bond of the other ring (the Anomeric Effect).

• Thermodynamic Product: Maximizes anomeric interactions (usually gauche, gauche).

• Kinetic Product: Formed by specific reaction trajectories (e.g., hetero-Michael addition) but will isomerize if acid is present.

Q: What is the "Double Anomeric Effect"?

In a [6,6]-spiroketal, the most stable conformation allows both ring oxygens to donate electron density into the antibonding orbital (

) of the adjacent C-O bond. This provides ~2.4–3.0 kcal/mol of stabilization compared to the non-anomeric isomer.

Q: How do I choose an acid catalyst?

Refer to the table below for catalyst selection based on substrate sensitivity.

Catalyst	Acidity (pKa)	Application	Risk Level
PPTS (Pyridinium p-toluenesulfonate)	~5.2	Mild equilibration; sensitive substrates.	Low
CSA (Camphorsulfonic acid)	~1.2	Standard thermodynamic equilibration.	Medium
pTsOH (p-Toluenesulfonic acid)	-2.8	Rapid equilibration; rigid substrates.	High (Hydrolysis risk)
TiCl₄ / BF₃·OEt₂	Lewis Acid	Low-temp equilibration; avoids protic side reactions.	Medium

Visualizing the Instability Mechanism

The following diagram illustrates the acid-catalyzed pathway. Note the central Oxocarbenium Ion ; this is the "point of no return" where stereochemical information is lost.

Figure 2: The acid-catalyzed isomerization pathway via the oxocarbenium ion.

References

• Deslongchamps, P. (1983). Stereoelectronic Effects in Organic Chemistry. Pergamon Press.

• Perron, F., & Albizati, K. F. (1989).[2] Chemistry of Spiroketals. Chemical Reviews, 89(7), 1617–1661. Link

• Aho, J. E., Pihko, P. M., & Rissa, T. K. (2005).[2] Nonanomeric Spiroketals in Natural Products: Structures, Sources, and Synthetic Strategies. Chemical Reviews, 105(12), 4406–4440. Link

• Smith, A. B., et al. (2001). Spongistatin 1: Architectural Evolution and Total Synthesis. Angewandte Chemie International Edition, 40(1), 191-196. (Demonstrates Ca2+ chelation to stabilize non-anomeric forms). Link

Sources

• 1. youtube.com [youtube.com]
• 2. chemtube3d.com [chemtube3d.com]

Removing impurities from (1S)-6-Oxaspiro[2.5]octan-1-amine batches

Welcome to the technical support resource for (1S)-6-Oxaspiro[2.5]octan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common purity issues encountered during and after synthesis. As a crucial building block in medicinal chemistry, ensuring the high purity of this spirocyclic amine is paramount for reliable downstream applications and regulatory compliance.[1] This document provides in-depth, field-proven insights and actionable protocols to address specific purification challenges.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is (1S)-6-Oxaspiro[2.5]octan-1-amine and why is its purity critical?

(1S)-6-Oxaspiro[2.5]octan-1-amine is a chiral spirocyclic compound featuring a primary amine and a tetrahydropyran ring fused to a cyclopropane.[2][3] Its unique three-dimensional structure makes it a valuable scaffold in drug discovery. Purity is critical for several reasons:

• Pharmacological Activity: The biological activity is often specific to one enantiomer (the (1S) form). The presence of the other enantiomer ((1R)) can lead to reduced efficacy, off-target effects, or different metabolic profiles.[4]

• Reaction Specificity: Impurities can interfere with subsequent chemical transformations, leading to lower yields, side-product formation, and complex purification challenges in multi-step syntheses.

• Regulatory Standards: For pharmaceutical applications, strict purity thresholds must be met as mandated by regulatory bodies to ensure safety and efficacy.[5]

Q2: What are the most common impurities in (1S)-6-Oxaspiro[2.5]octan-1-amine batches?

Impurities can be broadly categorized based on their origin. Understanding the potential impurities is the first step in designing an effective purification strategy.

Impurity Category	Common Examples & Origin	Recommended Analytical Technique
Stereoisomers	(1R)-enantiomer, diastereomers. Arise from non-stereoselective synthesis or racemization.	Chiral HPLC, Chiral Capillary Electrophoresis (CE)[6]
Process-Related Impurities	Unreacted starting materials, intermediates from the synthetic route.	HPLC, GC-MS, LC-MS[7]
Reagent-Related Impurities	Excess reagents, catalysts, or their byproducts (e.g., p-toluenesulfonamide).[8]	HPLC, NMR
Side-Products	Products from unintended reaction pathways (e.g., ring-opened species, dimers).	LC-MS, NMR
Residual Solvents	Solvents used during reaction or workup (e.g., THF, Diethyl ether, Toluene).	Headspace GC, ¹H NMR

Q3: What analytical methods should I use to assess the purity of my batch?

A multi-faceted analytical approach is necessary for a comprehensive purity assessment.[7]

• Chemical Purity (Assay): Quantitative NMR (qNMR) is an excellent primary method for determining absolute purity without a reference standard. High-Performance Liquid Chromatography (HPLC) with a universal detector (like ELSD) or a UV detector (if the molecule or a derivative has a chromophore) is also standard.[7]

• Enantiomeric Purity (ee%): Chiral HPLC is the gold standard for separating and quantifying enantiomers.[9] Derivatization with a chiral agent followed by standard HPLC or NMR analysis is another option.

• Volatile & Semi-Volatile Impurities: Gas Chromatography (GC), often coupled with Mass Spectrometry (GC-MS), is ideal for identifying residual solvents and volatile by-products.[7]

• Structural Confirmation & Unknowns: ¹H and ¹³C NMR spectroscopy confirm the primary structure, while LC-MS is invaluable for identifying unknown impurity peaks by their mass-to-charge ratio.

Part 2: Troubleshooting Guide: Common Purification Issues

This section addresses specific experimental challenges in a question-and-answer format.

Problem 1: My batch has low chemical purity (<95%) after the initial work-up. How can I remove starting materials and reaction by-products?

• Probable Cause: Incomplete reaction conversion or the formation of side-products that are not fully removed by a simple aqueous wash. The basic nature of the amine can complicate extraction.

• Suggested Solution: A sequential purification strategy combining chemical and physical separation techniques is highly effective. The following workflow is recommended.

Caption: General workflow for purifying primary amines.

Detailed Protocol: Acid-Base Purification

• Dissolve: Dissolve the crude product in a water-immiscible organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

• Acidic Extraction: Transfer the solution to a separatory funnel and extract with 1M hydrochloric acid (HCl). The basic amine will be protonated and partition into the aqueous layer, while many non-basic impurities remain in the organic phase.[10] Repeat the extraction 2-3 times.

• Combine & Wash: Combine the acidic aqueous layers. Wash this combined layer once with fresh organic solvent to remove any remaining neutral impurities.

• Basify: Cool the aqueous layer in an ice bath and slowly add a base (e.g., 2M NaOH or solid K₂CO₃) with stirring until the pH is >12. This deprotonates the amine salt, regenerating the water-insoluble free amine.

• Re-extract: Extract the free amine back into an organic solvent (e.g., EtOAc or DCM). Repeat 3 times.

• Dry and Concentrate: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified free amine.

Causality: This acid-base workup is highly effective because it exploits the change in solubility of the amine upon protonation. The amine becomes a water-soluble salt in acidic conditions, allowing for its separation from non-basic organic impurities. Subsequent basification regenerates the organic-soluble free amine, which can then be isolated.

Problem 2: I'm trying to use standard silica gel chromatography, but my compound is streaking badly and my recovery is low.

• Probable Cause: The basic amine is interacting strongly with the acidic silanol groups (Si-OH) on the surface of standard silica gel.[11] This strong acid-base interaction leads to irreversible adsorption, poor peak shape (tailing), and low recovery.

• Suggested Solution: You must either neutralize the acidic nature of the stationary phase or use a more inert alternative.

Caption: Decision tree for amine purification by chromatography.

Methodologies:

• Mobile Phase Modification (Silica Gel): Add a small amount of a competing base to your mobile phase.[11] A common choice is 0.5-2% triethylamine (TEA) or a 1-2% solution of 7N ammonia in methanol added to the DCM/MeOH or EtOAc/Hexane eluent system. The competing base will occupy the acidic sites on the silica, allowing your target amine to elute properly.

• Alternative Stationary Phases:

  • Alumina (Al₂O₃): Use neutral or basic alumina as your stationary phase. Alumina is less acidic than silica and is often a good choice for basic compounds.[8]

  • Amine-Functionalized Silica (NH₂-Silica): This is often the best choice. The stationary phase is covalently modified with aminopropyl groups, creating a slightly basic surface that repels the amine analyte, preventing strong interactions and leading to excellent peak shapes without mobile phase modifiers.[11]

Problem 3: My chemical purity is high, but the enantiomeric excess (ee%) is below the required specification.

• Probable Cause: The synthetic route had insufficient stereocontrol, or some degree of racemization occurred during a harsh work-up step (e.g., prolonged exposure to strong acid or base at high temperatures).

• Suggested Solution: A chiral resolution step is required. The most common and scalable method is diastereomeric salt formation.

Detailed Protocol: Chiral Resolution via Diastereomeric Salt Formation

• Select a Chiral Acid: Choose a commercially available and inexpensive chiral resolving agent. For a basic amine, a chiral acid is used. Common choices include:

  • (+)- or (-)-Tartaric acid

  • (+)- or (-)-Dibenzoyltartaric acid

  • (+)- or (-)-Mandelic acid

  • (+)- or (-)-Camphorsulfonic acid

• Salt Formation:

  • Dissolve the racemic (or low ee) amine in a suitable solvent (e.g., ethanol, methanol, isopropanol, or acetone).

  • In a separate flask, dissolve 0.5 to 1.0 equivalents of the chosen chiral acid in a minimal amount of the same solvent.

  • Slowly add the acid solution to the amine solution with stirring. A precipitate (the diastereomeric salt) should begin to form. The choice of 0.5 equivalents is based on the principle that only one enantiomer of the amine will preferentially form an insoluble salt with the chiral acid.

• Crystallization & Isolation:

  • Gently heat the mixture to dissolve all solids, then allow it to cool slowly to room temperature, and finally in a refrigerator or ice bath to maximize crystallization. The goal is to have one diastereomeric salt crystallize out while the other remains in the mother liquor.

  • Collect the crystals by filtration and wash them with a small amount of cold solvent.

• Assess Purity: Liberate the free amine from a small sample of the crystals (using the acid-base protocol from Problem 1) and check the enantiomeric excess by chiral HPLC.

• Recrystallization (If Needed): If the ee is not yet at the desired level, recrystallize the diastereomeric salt from a suitable solvent system to further enhance its purity.

• Liberation of the Enantiopure Amine: Once the desired diastereomeric purity is achieved, dissolve the bulk of the salt in water, basify with NaOH or K₂CO₃, and extract the pure enantiomer with an organic solvent as described previously.

Causality: This method works by converting a mixture of enantiomers (which have identical physical properties) into a mixture of diastereomers (the salts). Diastereomers have different physical properties, including solubility, allowing them to be separated by classical techniques like crystallization.[4]

References

• Wuitschik, G., et al. (2008). Spirocyclic Oxetanes: Synthesis and Properties - Supporting Information. Wiley-VCH. [Link]

• University of Rochester. Workup for Removing Amines. Not Voodoo. [Link]

• Biotage. (2023). Is there an easy way to purify organic amines? Biotage. [Link]

• ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation. [Link]

• CDC/NIOSH. (2016). NMAM METHOD 2514. Centers for Disease Control and Prevention. [Link]

• NIST. 1-Oxaspiro[2.5]octan-4-one, 2,2,6-trimethyl-, cis-. NIST WebBook. [Link]

• Ready, J. M., & R'kyek, O. (2014). One-step synthesis of saturated spirocyclic N-heterocycles with stannyl amine protocol (SnAP) reagents and ketones. Organic Letters, 17(1), 100-103. [Link]

• PubChem. 6-oxaspiro[2.5]octan-1-amine hydrochloride. National Institutes of Health. [Link]

• Organic Syntheses. 6,6-dimethyl-1-methylene-4,8-dioxaspiro[2.5]octane. Organic Syntheses. [Link]

• Subramanian, G. (Ed.). (2007). Chiral Separation Techniques: A Practical Approach. John Wiley & Sons. [Link]

• Ali, I., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 183-192. [Link]

• Khera, E., & Vitaku, E. (2023). Synthetic Routes to Approved Drugs Containing a Spirocycle. Molecules, 28(10), 4211. [Link]

• Hägele, J. A., et al. (2025). Chiral Separation and Determination of Enantiomer Elution Order of Novel Ketamine Derivatives Using CE-UV and HPLC-UV-ORD. Separations, 12(2), 45. [Link]

• Pure Synth. Nitrosamine Impurities. Pure Synth Research Chemicals. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. PubChemLite - 6-oxaspiro[2.5]octan-1-amine hydrochloride (C7H13NO) [pubchemlite.lcsb.uni.lu]
• 3. 1048962-51-1 CAS Manufactory [m.chemicalbook.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. application.wiley-vch.de [application.wiley-vch.de]
• 9. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 10. Workup [chem.rochester.edu]
• 11. biotage.com [biotage.com]

Technical Support Center: Handling Hygroscopic Spiro-Amine Salts

Introduction: The "Hidden" Variable in Spirocyclic Scaffolds

Spirocyclic amines (e.g., spiro[3.3]heptanes, azaspiro[4.5]decanes) are critical bioisosteres in modern drug discovery, offering increased

character and improved metabolic stability compared to flat aromatics. However, their rigid, compact structures often result in salts with high lattice energies and significant charge density.

The Consequence: These salts—particularly hydrochlorides (HCl) and trifluoroacetates (TFA)—are frequently hygroscopic or deliquescent . They avidly absorb atmospheric moisture, transforming free-flowing solids into oils within minutes. This introduces a "hidden variable" (water mass) that skews stoichiometry, ruins yields, and degrades compound integrity.

This guide provides field-proven protocols to stabilize, quantify, and handle these challenging reagents.

Module 1: Immediate Triage – "My Solid Turned into Oil"

Symptom: You opened a vial of a spiro-amine salt (e.g., 2-azaspiro[3.3]heptane HCl), and it has turned into a sticky paste or a liquid. Diagnosis: Deliquescence . The salt has absorbed enough atmospheric water to dissolve itself in a saturated aqueous solution.

The Rescue Protocol

Do not discard the sample. Unless hydrolysis has occurred (rare for simple amine salts), it is reversible.

Step-by-Step Recovery:

• Solvent Wash (The "Crash" Method):

  • Add a minimal amount of anhydrous Diethyl Ether (Et₂O) or MTBE to the "oil."

  • Sonicate vigorously. The organic solvent acts as an antisolvent for the salt while miscible with water, often forcing the salt to precipitate back as a solid.

  • Decant the supernatant.[1]

• Azeotropic Drying (If step 1 fails):

  • Dissolve the oil in anhydrous Methanol (MeOH) or Dichloromethane (DCM) .

  • Add Toluene (forms azeotrope with water).

  • Rotovap to dryness. Repeat 3x.

• Deep Drying (The P₂O₅ Standard):

  • Place the resulting solid in a vacuum oven or desiccator.

  • Crucial: Use Phosphorus Pentoxide (P₂O₅) as the desiccant. Silica gel is insufficient for deliquescent salts.

  • Apply high vacuum (<0.1 mbar) for 12–24 hours at 40°C (if thermally stable).

Visualization: The Rescue Workflow

Figure 1: Decision tree for recovering deliquesced spiro-amine salts.

Module 2: Precision Weighing & Stoichiometry

Symptom: The mass on the balance drifts upwards continuously while weighing. The Risk: You are weighing water, not drug. A 10 mg sample might actually be 7 mg of salt and 3 mg of water. Using this mass for a reaction results in 0.7 equivalents instead of 1.0, leading to incomplete reactions.

Solution: The "Self-Validating" qNMR Method

Stop trying to weigh "dry" salt in a humid lab. Instead, quantify the water and adjust your molecular weight (MW).

Protocol: Water Content Determination via qNMR

• Sample Prep: Dissolve ~10 mg of the hygroscopic salt in a dry deuterated solvent (e.g., DMSO-d₆ or CD₃CN ) that does not overlap with the water peak.

• Internal Standard: Add a precise amount of an internal standard (IS) (e.g., Maleic Acid or 1,3,5-Trimethoxybenzene).

  • Note: Ensure the IS is non-hygroscopic and chemically inert.

• Acquisition: Run a ¹H NMR with a long relaxation delay (d1 > 30s) to ensure quantitative integration.

• Calculation:

  Calculate the effective Molecular Weight ( ):

Data Table: Weighing Method Comparison

Method	Accuracy	Speed	Best Use Case
Open Air Weighing	Low (Drifts)	Fast	Rough qualitative screens only.
Difference Weighing	Medium	Medium	Weigh sealed vial, remove sample, weigh vial again.
Glovebox (Inert Gas)	High	Slow	Critical synthesis steps; storage.[2]
qNMR Correction	Very High	Slow	Gold Standard for precise stoichiometry.

Module 3: Salt Engineering (Prevention)

Symptom: You need to scale up, but the HCl salt is impossible to handle. Solution: Change the counter-ion. HCl salts are small and have high charge density, making them prone to hydration. Bulky, hydrophobic counter-ions often break the hygroscopic cycle.

Recommended Counter-ions for Spiro-Amines:

• Oxalate: Often forms highly crystalline, non-hygroscopic lattices.

• Fumarate: Good stability; pharmaceutically acceptable.

• Tosylate (p-TsOH): Adds lipophilicity; excellent for crystallizing stubborn amines.

Visualization: Salt Selection Strategy

Figure 2: Strategic selection of counter-ions to mitigate hygroscopicity.

Frequently Asked Questions (FAQs)

Q: Can I just store the salt in the fridge? A: No. Storing hygroscopic salts in a fridge (4°C) without a secondary desiccated container is dangerous. When you remove the cold bottle into a warm lab, condensation forms inside the bottle immediately. Store at Room Temperature in a desiccator, or warm the refrigerated bottle to RT before opening.

Q: My reaction yield is >100%. Is it the salt? A: Likely. If you weighed 100 mg of salt assuming it was pure, but it contained 20% water, you actually used less reactant than calculated. However, the "yield" mass includes the product plus trapped water/solvents. Always dry your final product to constant weight or use qNMR for purity assay.

Q: Does the water affect the reaction chemistry? A: Yes.

• Nucleophile Competition: Water can hydrolyze esters or acyl chlorides in your reaction mixture.

• Catalyst Poisoning: Moisture kills sensitive catalysts (e.g., Pd-catalyzed couplings, Lewis acids).

  • Fix: If you must use a wet salt, add excess drying agent (MgSO₄) to the reaction pot or use molecular sieves.

References

• Bhuiyan, M. A., et al. (2023). Accurate Determination of Trace Water in Organic Solution by Quantitative Nuclear Magnetic Resonance. Analytical Chemistry. Link

• Zheng, N., & Tice, C. M. (2016).[3] The utilization of spirocyclic scaffolds in novel drug discovery. Expert Opinion on Drug Discovery. Link

• BenchChem Technical Support. (2025). Navigating the Challenges of Hygroscopic Compounds in Research. Link

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]

Minimizing ring-opening side reactions in oxaspiro compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with oxaspiro compounds. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you navigate the synthetic challenges associated with these valuable scaffolds. This guide is structured to address the most common and critical issue in their application: the prevention and minimization of unwanted ring-opening side reactions.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the stability and reactivity of oxaspiro compounds.

Q1: What makes oxaspiro compounds susceptible to ring-opening?

A: The susceptibility of an oxaspiro compound to ring-opening is primarily driven by the inherent ring strain of the heterocyclic ring.[1][2][3] Three- and four-membered rings, such as epoxides and oxetanes, are significantly strained due to deviations from ideal bond angles.[1][3][4] This strain energy is released upon ring-opening, providing a strong thermodynamic driving force for the reaction.[1][5] The reaction is typically initiated by the attack of a nucleophile or activation by an acid.

Q2: What are the primary mechanisms for oxaspiro ring-opening?

A: There are two principal mechanisms: acid-catalyzed and base-catalyzed ring-opening.

• Acid-Catalyzed Opening: In the presence of an acid, the ether oxygen of the oxaspiro ring is protonated, transforming it into a good leaving group.[6][7] This makes the ring highly susceptible to nucleophilic attack. The reaction can proceed via a mechanism with SN1 or SN2 characteristics. For asymmetric epoxides, attack often occurs at the more substituted carbon, as it can better stabilize the developing positive charge.[6][8][9]

• Base-Catalyzed Opening: Strong nucleophiles or bases can directly attack one of the electrophilic carbons of the strained ring in a classic SN2 reaction.[7] This attack forces the carbon-oxygen bond to break. Due to steric hindrance, the nucleophile typically attacks the less substituted carbon atom.[7]

Caption: Fig. 2: Troubleshooting Workflow.

Problem: I'm observing significant ring-opening during my reaction.

A: This indicates that your reaction conditions are too harsh for the oxaspiro moiety.

• Causality Check 1: Temperature. High temperatures provide the activation energy needed to overcome the barrier to ring-opening. Some oxaspiro compounds can rapidly transform at elevated temperatures (e.g., 60 °C). [10] * Troubleshooting Protocol:

  • Repeat the reaction at a lower temperature. If the primary reaction is too slow, consider extending the reaction time instead of increasing the temperature.
  • If a catalyst is used, investigate if a more active catalyst is available that operates under milder conditions. Several modern catalytic systems, such as those using cobalt or palladium, can facilitate spirocycle synthesis at moderate temperatures. [11][12]

• Causality Check 2: Reagents & pH. The presence of strong acids, bases, or even latent acidic/basic species can catalyze ring-opening.

  • Troubleshooting Protocol:

    • If your reaction requires a base, consider switching from a strong ionic base (e.g., NaOH, KOtBu) to a non-nucleophilic, sterically hindered organic base (e.g., 2,6-lutidine, proton sponge).

    • If your reaction generates an acidic byproduct, add an acid scavenger (like powdered K₂CO₃ or a polymer-supported base) to the reaction mixture to neutralize it in situ.

    • Re-evaluate all reagents for purity. Impurities could be the source of unwanted acid or base.

• Causality Check 3: Solvent. As discussed in the FAQs, polar and especially protic solvents can facilitate ring-opening.

  • Troubleshooting Protocol:

    • Switch to a less polar, aprotic solvent. A solvent screen is often a valuable experiment. [13] 2. Ensure all solvents are rigorously dried. Trace amounts of water can lead to hydrolysis, especially under acidic or basic conditions.

Problem: My reaction looks clean by TLC/LCMS, but I isolate the ring-opened product after workup.

A: This strongly suggests that the workup procedure is the source of the degradation. Aqueous acidic washes are a common culprit.

• Causality Check: Aqueous Wash pH. Washing with solutions like 1M HCl is designed to remove basic impurities but will readily protonate and open strained ether rings. [6][7] * Troubleshooting Protocol: Neutral Workup

  • Objective: To quench the reaction and remove water-soluble impurities without causing acid- or base-catalyzed hydrolysis.
  • Procedure:
  • Cool the reaction mixture to room temperature.
  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl, a mild acid salt) or, more safely, a pH 7 phosphate buffer.
  • Extract the product with a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).
  • Wash the combined organic layers with saturated aqueous sodium bicarbonate (NaHCO₃) to remove any residual acid, followed by a wash with brine (saturated NaCl) to aid in drying.
  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure at low temperature.

Problem: My crude product is intact, but degradation occurs during purification.

A: This points to an issue with your purification method, most commonly column chromatography or distillation.

• Causality Check 1: Stationary Phase in Chromatography. Standard silica gel is inherently acidic and can cause degradation of sensitive compounds on the column.

  • Troubleshooting Protocol:

    • Deactivate the silica gel by preparing a slurry with your eluent containing 1-2% triethylamine or ammonia. This neutralizes the acidic sites.

    • Alternatively, switch to a different stationary phase altogether, such as neutral or basic alumina.

    • For highly sensitive compounds, consider alternative purification techniques like preparative TLC, crystallization, or sublimation if applicable. [14][15]

• Causality Check 2: Thermal Stability. Many complex organic molecules are not stable at high temperatures.

  • Troubleshooting Protocol:

    • When removing solvent via rotary evaporation, use a low-temperature water bath (≤ 30 °C).

    • Avoid purification by distillation unless the compound is known to be thermally robust.

    • If you are using Gas Chromatography (GC) for analysis, be aware that thermal instability in the injector port can give a misleading chromatogram showing the ring-opened product. [10]For thermally sensitive compounds, Liquid Chromatography (LC-MS) is the preferred analytical method. [10] By systematically evaluating each stage of your experimental process—reaction, workup, and purification—and understanding the chemical principles that govern oxaspiro ring stability, you can effectively troubleshoot and minimize these unwanted side reactions, leading to higher yields and purer products.

References

• Synthesis of 3,3-oxaspirocycles via cobalt-catalyzed cascade C-H activation and carboamidation of alkynes - PMC. (2025). Vertex AI Search.
• Spirocyclic restriction of nucleosides. An analysis of protecting group feasibility while accessing prototype anti-1-oxaspiro[4.4]nonanyl mimics - PubMed. (2001). Org Lett, 3(25), 4043-5.
• Palladium-catalyzed synthesis of 4-oxaspiro[2.4]heptanes via central attack of oxygen nucleophiles to π-allylpalladium intermediates - PubMed. (2012). Org Lett, 14(9), 2410-3.
• Table 2 . Effects of solvent on the ring-opening a - ResearchGate.
• Quantification and stability assessment of 7,9-di‑tert‑butyl‑1-oxaspiro(4,5)deca-6,9-diene-2,8‑dione leaching from cross-linked polyethylene pipes using gas and liquid chromatography - PubMed. (2023). Vertex AI Search.
• Solvent Polarity Effects on the Mechanochemistry of Spiropyran Ring Opening. (2024). Vertex AI Search.
• Analysis of Solvent Polarity Effects on the Mechanochemistry of Spiropyran Ring Opening. Vertex AI Search.
• Synthesis and Characterization of a Ring-Opening Oxaspiro Comonomer by a Novel Catalytic Method for Denture Base Resins - PMC. (2021). Vertex AI Search.
• Protective Groups - Organic Chemistry Portal. Organic Chemistry Portal.
• Protecting group - Wikipedia. Wikipedia.
• Appendix 6: Protecting groups - Oxford Learning Link. Oxford Learning Link.
• Synthesis of Unusually Strained Spiro Ring Systems and Their Exploits in Synthesis - PMC - NIH.
• 18.6: Reactions of Epoxides - Ring-opening - Chemistry LibreTexts. (2024). Chemistry LibreTexts.
• Protecting Agents - Tokyo Chemical Industry. Tokyo Chemical Industry.
• 9.14 Reactions of Epoxides: Ring-Opening – Fundamentals of Organic Chemistry. Fundamentals of Organic Chemistry.
• a) Reaction profiles for the base‐ and acid‐catalyzed ring‐opening... - ResearchGate.
• 13.6 Ring Opening of Epoxides | Organic Chemistry - YouTube. (2021). YouTube.
• The Mechanism of the Acid-Catalyzed Ring Opening of Epoxides - A Reinterpret
• Oxetanes: formation, reactivity and total syntheses of natural products - Beilstein Journals. (2025). Beilstein Journals.
• Oxetanes: formation, reactivity and total syntheses of natural products - PMC. (2025).
• The Stability of Eight-Membered Ether Rings: An In-depth Technical Guide - Benchchem. BenchChem.
• Purification of Organic Compounds: from Crude Product to Purity - PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT. (2023). University of Rochester.
• Editorial on Ring-opening Reactions of Epoxides - Longdom Publishing. Longdom Publishing.

Sources

• 1. Synthesis of Unusually Strained Spiro Ring Systems and Their Exploits in Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. longdom.org [longdom.org]
• 4. Oxetanes: formation, reactivity and total syntheses of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Oxetanes: formation, reactivity and total syntheses of natural products [beilstein-journals.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 9.14 Reactions of Epoxides: Ring-Opening – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 8. youtube.com [youtube.com]
• 9. chimia.ch [chimia.ch]
• 10. Quantification and stability assessment of 7,9-di‑tert‑butyl‑1-oxaspiro(4,5)deca-6,9-diene-2,8‑dione leaching from cross-linked polyethylene pipes using gas and liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis of 3,3-oxaspirocycles via cobalt-catalyzed cascade C-H activation and carboamidation of alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Palladium-catalyzed synthesis of 4-oxaspiro[2.4]heptanes via central attack of oxygen nucleophiles to π-allylpalladium intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis and Characterization of a Ring-Opening Oxaspiro Comonomer by a Novel Catalytic Method for Denture Base Resins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. physics.emu.edu.tr [physics.emu.edu.tr]

Reference Data & Comparative Studies

A Comparative Guide to the NMR Characterization of (1S)-6-Oxaspiro[2.5]octan-1-amine and its Alternatives

In the landscape of modern drug discovery, the precise structural elucidation of chiral small molecules is paramount. Spirocyclic frameworks, in particular, have garnered significant interest due to their inherent three-dimensionality, which can lead to improved pharmacological properties. (1S)-6-Oxaspiro[2.5]octan-1-amine, a molecule featuring a chiral aminocyclopropane ring fused to a tetrahydropyran moiety, represents a compelling scaffold. Its unambiguous characterization is crucial for advancing its potential applications.

The Central Role of NMR in Structural Elucidation

NMR spectroscopy stands as the cornerstone for the structural determination of organic molecules in solution. Its ability to provide detailed information about the chemical environment, connectivity, and stereochemistry of individual atoms is unparalleled. For a molecule like (1S)-6-Oxaspiro[2.5]octan-1-amine, a suite of NMR experiments is necessary for a comprehensive analysis.

Predicted ¹H and ¹³C NMR Spectral Features

A thorough analysis of (1S)-6-Oxaspiro[2.5]octan-1-amine would involve a combination of one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments. Below is a predicted breakdown of the expected chemical shifts and coupling patterns, based on known data for aminocyclopropane and tetrahydropyran ring systems.[1][2][3]

¹H NMR Spectroscopy:

The proton NMR spectrum is anticipated to be complex due to the rigid spirocyclic system and the presence of multiple chiral centers. The protons on the cyclopropane ring are expected to be diastereotopic and will likely appear as complex multiplets in the upfield region (approximately 0.5-1.5 ppm). The single proton attached to the amine-bearing carbon (C1) would likely be found in the 2.5-3.0 ppm range. The protons of the tetrahydropyran ring would reside in the 3.5-4.0 ppm region for those adjacent to the oxygen and 1.5-2.0 ppm for the others.

¹³C NMR Spectroscopy:

The carbon-13 NMR spectrum will provide a count of the unique carbon environments. The spiro carbon (C5) is a key feature and would likely appear around 60-70 ppm. The carbons of the cyclopropane ring are expected at approximately 15-30 ppm, with the amine-bearing carbon (C1) being more downfield. The carbons of the tetrahydropyran ring adjacent to the oxygen (C7 and C4) will be in the 60-70 ppm range, while the other carbons (C2 and C3) will be in the 20-30 ppm range.

Atom	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Rationale
H1	~2.5 - 3.0	-	Adjacent to the electron-withdrawing amine group.
H2, H3 (cyclopropane)	~0.5 - 1.5 (complex multiplets)	~15 - 30	Diastereotopic protons in a strained ring system.
H4, H8 (tetrahydropyran)	~1.5 - 2.0	~20 - 30	Methylene protons on the tetrahydropyran ring.
H7, H9 (tetrahydropyran)	~3.5 - 4.0	~60 - 70	Methylene protons adjacent to the ring oxygen.
C1	-	~40 - 50	Carbon bearing the amine group.
C2, C3 (cyclopropane)	-	~15 - 30	Cyclopropyl carbons.
C4, C8 (tetrahydropyran)	-	~20 - 30	Carbons beta to the ring oxygen.
C5 (spiro)	-	~60 - 70	Quaternary spiro carbon.
C7, C9 (tetrahydropyran)	-	~60 - 70	Carbons alpha to the ring oxygen.

Experimental Protocol: A Hypothetical NMR Workflow

To definitively characterize (1S)-6-Oxaspiro[2.5]octan-1-amine, the following NMR experiments would be essential.

Step-by-Step NMR Analysis:

• Sample Preparation: Dissolve approximately 5-10 mg of the analyte in a suitable deuterated solvent (e.g., CDCl₃ or D₂O, depending on the salt form).

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton NMR spectrum to observe the proton chemical shifts and coupling patterns.

• ¹³C NMR Acquisition: Obtain a proton-decoupled ¹³C NMR spectrum to identify the number of unique carbon environments. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment would be beneficial to distinguish between CH, CH₂, and CH₃ groups.

• 2D COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings, helping to trace the connectivity of protons within the cyclopropane and tetrahydropyran rings.

• 2D HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms, allowing for the unambiguous assignment of protonated carbons.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two to three bonds, which is crucial for identifying the connectivity across the spiro-center and assigning quaternary carbons.

Caption: A typical workflow for structural elucidation using 1D and 2D NMR techniques.

Comparative Analysis with Alternative Techniques

While NMR is a powerful tool, a multi-faceted analytical approach is often necessary for the comprehensive characterization of chiral molecules. Below is a comparison of NMR with other common analytical techniques.

Technique	Principle	Strengths for (1S)-6-Oxaspiro[2.5]octan-1-amine	Limitations
NMR Spectroscopy	Nuclear spin in a magnetic field	Provides detailed structural and stereochemical information. Non-destructive.	Lower sensitivity compared to mass spectrometry. Can be complex to interpret for intricate molecules.
Chiral High-Performance Liquid Chromatography (HPLC)	Differential interaction with a chiral stationary phase	Excellent for determining enantiomeric purity and for preparative separation of enantiomers.	Does not provide structural information beyond retention time. Requires a suitable chiral column.
Mass Spectrometry (MS)	Mass-to-charge ratio of ionized molecules	High sensitivity, provides molecular weight information. Can be coupled with chromatography (e.g., LC-MS) for separation and identification.	Does not inherently distinguish between enantiomers without a chiral auxiliary or a chiral chromatographic method.
Circular Dichroism (CD) Spectroscopy	Differential absorption of left and right circularly polarized light	Provides information about the absolute configuration of chiral molecules.	Requires the presence of a chromophore near the stereocenter. Can be difficult to interpret without theoretical calculations.
X-ray Crystallography	Diffraction of X-rays by a single crystal	Provides the absolute and unambiguous three-dimensional structure.	Requires a single crystal of suitable quality, which can be challenging to obtain.

In-Depth Comparison and Field Insights

From the perspective of a Senior Application Scientist, the choice of analytical technique is dictated by the specific question being asked.

• For initial structural verification and purity assessment , a combination of ¹H NMR and LC-MS is the industry standard. NMR confirms the expected molecular framework, while LC-MS provides a quick and sensitive confirmation of the molecular weight and an initial purity profile.

• To determine enantiomeric purity , chiral HPLC is the gold standard due to its accuracy and robustness. While NMR can be used for this purpose with chiral shift reagents or by derivatization to form diastereomers, these methods can be more complex to develop and may not always provide baseline separation of signals.

• For unambiguous assignment of absolute stereochemistry , X-ray crystallography is the definitive method. However, its reliance on crystal formation is a significant bottleneck. In the absence of a crystal structure, a combination of chiral HPLC to isolate the pure enantiomer and CD spectroscopy, often in conjunction with quantum chemical calculations, can provide strong evidence for the absolute configuration.

The power of NMR in the context of chiral spirocyclic amines lies in its ability to provide a complete picture of the molecule's constitution and conformation in solution, which is often the biologically relevant state. While other techniques provide critical pieces of the puzzle, NMR is the only single technique that can assemble the entire structural image.

Caption: The relationship between analytical goals and the primary and supportive analytical techniques.

References

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A Scientist's Guide to Chiral Purity: Developing an HPLC Method for (1S)-6-Oxaspiro[2.5]octan-1-amine

In the landscape of modern drug development, the stereochemical identity of a pharmaceutical compound is not a trivial detail—it is a critical determinant of its pharmacological and toxicological profile. For novel chiral building blocks like (1S)-6-Oxaspiro[2.5]octan-1-amine, a spirocyclic primary amine with significant potential in medicinal chemistry, the ability to accurately and reliably determine its enantiomeric excess (e.e.) is paramount. This guide provides a comprehensive, experience-driven framework for developing a robust chiral High-Performance Liquid Chromatography (HPLC) method for this specific analyte. While a standardized method for this compound is not yet established in the literature, we will construct a logical, scientifically-grounded strategy for method development, comparing potential approaches and elucidating the rationale behind each experimental choice.

The Imperative of Enantiomeric Purity

Enantiomers, non-superimposable mirror-image isomers, often exhibit vastly different biological activities. One enantiomer may be therapeutically active, while the other could be inactive or, in the worst-case scenario, contribute to adverse effects. Regulatory bodies, such as the U.S. Food and Drug Administration, have stringent guidelines that often necessitate the development of single-enantiomer drugs.[1] Consequently, the precise measurement of enantiomeric purity is a non-negotiable step in the synthesis and quality control of chiral drug candidates.[2] HPLC with a chiral stationary phase (CSP) is the predominant technique for this purpose, offering high accuracy and reproducibility.[2][3]

Strategic Approach to Chiral Method Development

The journey to a successful chiral separation begins with a systematic screening of columns and mobile phases.[4][5] The unique structure of (1S)-6-Oxaspiro[2.5]octan-1-amine—a primary amine constrained within a spirocyclic system—guides our selection of initial screening conditions. The primary amine group is a key handle for interaction with the chiral stationary phase.

A logical workflow for developing the chiral HPLC method is outlined below. This iterative process of screening and optimization is crucial for achieving a baseline separation with good peak shape and a reasonable run time.

Sources

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• 2. skpharmteco.com [skpharmteco.com]
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• 4. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

A Senior Application Scientist's Guide to the Mass Spectrometry Analysis of 6-oxaspiro[2.5]octan-1-amine Derivatives

Welcome to a comprehensive guide on the mass spectrometric analysis of 6-oxaspiro[2.5]octan-1-amine derivatives. This class of molecules, featuring a unique spirocyclic scaffold containing both a cyclic ether and a primary amine, presents distinct challenges and opportunities in analytical characterization. In drug discovery and development, understanding a molecule's structure, purity, and metabolic fate is paramount. Mass spectrometry (MS) is the cornerstone of this characterization, but the optimal approach is not always self-evident.

This guide moves beyond simplistic protocols. It is designed to provide you, my fellow researchers and drug development professionals, with the causal logic behind the experimental choices you make. We will dissect the molecule's structure to predict its behavior, compare analytical strategies to enhance data quality, and provide actionable workflows grounded in established scientific principles.

The Analytical Challenge: Understanding the Structure

The 6-oxaspiro[2.5]octan-1-amine core possesses three key structural features that dictate its mass spectrometric behavior: the primary amine, the cyclic ether (oxirane), and the spirocyclic system. The stability of spirocyclic compounds can be greater than their non-spirocyclic isomers, which may influence fragmentation.[1][2]

• Primary Amine (-NH2): A basic site, readily protonated in positive ion mode. It is also a primary site for alpha-cleavage, a dominant fragmentation pathway for aliphatic amines.[3]

• Cyclic Ether (Oxirane): The oxygen atom is a site for electron abstraction, initiating ring-opening and subsequent fragmentation through β-scission.[4] The inherent strain of the three-membered oxirane ring can make it a favorable point for initial bond cleavage.

• Spirocyclic System: Fragmentation can involve complex bond cleavages within the cyclic framework, potentially involving rearrangements.[5]

Predicting the fragmentation requires considering the interplay of these groups. The initial charge will likely localize on the nitrogen of the amine due to its higher proton affinity. Subsequent fragmentation will be a competition between pathways originating from this charge site.

Caption: Core structure and key fragmentation regions of 6-oxaspiro[2.5]octan-1-amine.

Part 1: To Derivatize or Not? Enhancing Chromatographic and Spectrometric Performance

A primary hurdle in the LC-MS analysis of small, polar primary amines is their poor retention on standard reversed-phase columns (e.g., C18).[6] This leads to elution near the solvent front, where ion suppression effects are most severe, compromising sensitivity. While hydrophilic interaction liquid chromatography (HILIC) is an option, derivatization offers a robust alternative by altering the molecule's physicochemical properties.[7][8]

Derivatization replaces the active hydrogen on the primary amine with a larger, often nonpolar, functional group. This strategy serves two main purposes:

• Improved Chromatography: Increases hydrophobicity, leading to better retention and peak shape on reversed-phase columns.

• Enhanced Sensitivity: Introduces a group with high ionization efficiency or a specific fragmentation pattern that can be easily monitored.

Comparison of Analytical Approaches

Feature	Direct Analysis	Analysis after Derivatization
Pros	- Faster sample preparation- No risk of incomplete reaction or byproducts- Analyzes the true parent compound	- Improved chromatographic retention & peak shape[7]- Reduced matrix effects by moving analyte from void volume- Increased MS sensitivity[9]- Standardized fragmentation for class-wide screening
Cons	- Poor retention on RP columns[6]- Potential for ion suppression at the solvent front- May require specialized columns (HILIC)	- Additional sample preparation step- Potential for incomplete derivatization- Reagent may degrade or introduce interferences
Best For	High-throughput screening where speed is critical; workflows using HILIC.	Quantitative bioanalysis requiring high sensitivity and robustness; complex matrices.

Experimental Protocol: Derivatization with Dansyl Chloride

Dansyl chloride is a classic reagent that reacts with primary amines to form highly fluorescent sulfonamides that are also readily ionized by ESI.

Objective: To derivatize a 6-oxaspiro[2.5]octan-1-amine derivative for enhanced LC-MS analysis.

Materials:

• Sample containing the amine derivative (in ACN or MeOH)

• Dansyl Chloride solution (1 mg/mL in acetone)

• Sodium Bicarbonate buffer (100 mM, pH 9.0)

• Formic Acid

Procedure:

• To 50 µL of the sample solution, add 100 µL of Sodium Bicarbonate buffer.

• Add 100 µL of the Dansyl Chloride solution. Vortex briefly.

• Incubate the mixture at 60°C for 30 minutes in the dark.

• After incubation, cool the reaction vial to room temperature.

• Quench the reaction by adding 10 µL of formic acid to neutralize the excess base. This step is critical to prevent column degradation.

• Centrifuge the sample to pellet any precipitate.

• Inject the supernatant directly or after appropriate dilution for LC-MS analysis.

Caption: Workflow for the derivatization of primary amines using Dansyl Chloride.

Part 2: A Comparative Guide to Ionization Techniques

The choice of ionization source is dictated by the analyte's polarity and thermal stability. For 6-oxaspiro[2.5]octan-1-amine derivatives, the primary amine makes them polar, making Electrospray Ionization (ESI) the logical starting point. However, Atmospheric Pressure Chemical Ionization (APCI) remains a viable alternative, particularly for less polar analogues or when matrix effects are a concern with ESI.[10]

Electrospray Ionization (ESI)

ESI is a soft ionization technique ideal for polar, thermally labile, and non-volatile molecules.[11] It generates ions from a solution by applying a high voltage to a liquid to create an aerosol. The charged droplets evaporate, and as they shrink, the charge density on the surface increases until ions are ejected into the gas phase. Given the basic amine group, positive ion mode ESI ([M+H]⁺) will be highly efficient.

Atmospheric Pressure Chemical Ionization (APCI)

APCI is suited for less polar and more volatile compounds that are thermally stable.[12] The sample is first vaporized in a heated nebulizer. A corona discharge then ionizes the mobile phase solvent molecules, which in turn transfer a proton to the analyte molecules. While ESI is generally preferred for polar molecules, APCI can be less susceptible to ion suppression from non-volatile matrix components like salts.[10][13]

Head-to-Head Comparison: ESI vs. APCI

Parameter	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)
Principle	Ionization in the liquid phase from charged droplets.[10]	Gas-phase chemical ionization via proton transfer from solvent ions.[11]
Analyte Polarity	Ideal for polar to highly polar compounds.	Ideal for low to medium polarity compounds.
Thermal Stability	Suitable for thermally labile compounds.[12]	Requires analyte to be thermally stable.[12]
Matrix Effects	More susceptible to ion suppression from non-volatile salts.[11][13]	Generally less susceptible to matrix effects.[10]
Typical Adducts	[M+H]⁺, [M+Na]⁺, [M+NH₄]⁺[11]	Primarily [M+H]⁺[11]
Recommendation for Topic	Primary Choice. The polar amine group is perfectly suited for ESI.	Alternative Choice. Consider for less polar derivatives or if matrix suppression is severe with ESI.

Part 3: Selecting the Right Mass Analyzer: QqQ vs. HRMS (Q-TOF & Orbitrap)

The choice of mass analyzer depends entirely on the analytical goal: are you performing targeted quantification (e.g., a DMPK study) or are you identifying unknown metabolites and characterizing structures?

Triple Quadrupole (QqQ): The Quantitative Workhorse

For targeted quantification, the triple quadrupole, operating in Multiple Reaction Monitoring (MRM) mode, is the undisputed gold standard. Its strength lies in its exceptional sensitivity and selectivity, achieved by isolating a specific precursor ion in the first quadrupole (Q1), fragmenting it in the collision cell (q2), and monitoring for a specific product ion in the third quadrupole (Q3). This filtering process virtually eliminates chemical noise, providing excellent signal-to-noise ratios.

High-Resolution Mass Spectrometry (HRMS): For Discovery and Confirmation

When the goal is to identify unknowns or confirm structures with high confidence, HRMS instruments are required. They provide highly accurate mass measurements, allowing for the determination of elemental compositions.

• Quadrupole Time-of-Flight (Q-TOF): Q-TOF instruments combine the precursor ion selection capabilities of a quadrupole with the high-resolution, high mass accuracy detection of a TOF analyzer. They offer fast scan speeds, making them excellent for coupling with fast chromatography, and are robust platforms for both qualitative and quantitative work.[14]

• Quadrupole-Orbitrap: The Orbitrap mass analyzer provides the highest resolution and mass accuracy currently available.[15][16] This allows for unparalleled confidence in structural elucidation and the ability to resolve complex isotopic patterns and isobaric interferences.[15] Modern Orbitrap-based instruments can perform targeted quantification with sensitivity that rivals triple quadrupoles, alongside full-scan high-resolution data acquisition, enabling both quantitative and qualitative analysis in a single run.[17]

Comparative Overview of Mass Analyzers

Feature	Triple Quadrupole (QqQ)	Q-TOF	Orbitrap
Primary Application	Targeted Quantification	Qualitative & Quantitative Screening	High-Confidence Qualitative & Quantitative Analysis
Resolution	Unit (~0.7 Da)	High (up to 60,000)	Ultra-High (>70,000, up to >240,000)[18]
Mass Accuracy	N/A	Excellent (< 5 ppm)	Exceptional (< 1-3 ppm)[18]
Operating Mode	MRM/SRM	Full Scan MS, MS/MS	Full Scan MS, SIM, PRM[17]
Strengths	Highest sensitivity for known targets, wide dynamic range, robustness.	Fast scan speeds, good for UPLC, excellent for unknown screening.	Highest resolution and mass accuracy, retrospective data analysis.[17]
Limitations	Cannot identify unknown compounds.	Slower scan speed and lower resolution than the newest Orbitraps.	Higher initial cost, scan speed decreases with higher resolution.[18]

Workflow Example: From Discovery to Quantification

Caption: A two-phase workflow using HRMS for discovery and QqQ for targeted quantification.

Experimental Protocol: MRM Method Development on a QqQ

Objective: To develop a sensitive and specific MRM method for a derivatized 6-oxaspiro[2.5]octan-1-amine derivative.

Prerequisites: The exact mass of the precursor and major fragment ions are known from previous HRMS analysis. Let's assume a hypothetical dansylated derivative with [M+H]⁺ = 377.18 and a major product ion at m/z = 171.06 (dansyl moiety).

Procedure:

• Compound Optimization: Infuse a standard solution of the derivatized analyte directly into the mass spectrometer.

• Precursor Ion Selection: In Q1, perform a full scan to confirm the mass of the protonated molecule ([M+H]⁺ at m/z 377.18).

• Product Ion Scan: Set Q1 to pass only m/z 377.18. Scan Q3 to observe all fragment ions produced in the collision cell. Identify the most intense and stable fragment ion (e.g., m/z 171.06). This will be your primary "quantifier" transition. Select a second, less intense fragment as a "qualifier" for confirmation.

• Collision Energy (CE) Optimization: Create an experiment where Q1 is fixed at 377.18 and Q3 is fixed at 171.06. Ramp the collision energy (e.g., from 5 eV to 40 eV in 2 eV steps) and record the signal intensity at each step. The CE that produces the maximum signal is the optimal value.

• Method Creation: Build the final LC-MS/MS method using the optimized MRM transition (377.18 -> 171.06) with its optimized collision energy. Add the qualifier transition as well.

• Chromatographic Integration: Inject the sample onto the LC system and confirm the retention time and peak shape. Ensure the method is sensitive enough to meet the required limits of quantification (LLOQ).

References

• Lee, H. R., Kochhar, S., & Shim, S. M. (2015). Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters. International journal of analytical chemistry, 2015, 650927. [Link]

• Breci, L. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Al-Awadi, N. A., El-Dusouqui, O. M., Mathew, T., & El-Gamal, H. (2001). Mass spectrometry of N-[5,5-dimethyl-2(5H)-thienyliden]amines and N-(1-thiaspiro[4.5]dec-1-en-2-yl)amines. ARKIVOC. [Link]

• Daniel, D. (2019). Determination of Primary Aromatic Amines by LC/MS/MS. Agilent Technologies. [Link]

• Sato, T., et al. (2025). Development of 1,3-Oxazinoquinolin-4-one-based Derivatization Reagents for the Discrimination of Amine Analytes via High-Resolution Mass Spectrometry. Journal of the American Society for Mass Spectrometry. [Link]

• Ciechańska, D., et al. (2016). Comparison of ESI and APCI Sources in Q-TOF Mass Spectrometer in Photodegradation Study of Selected Psychotropic Drugs. Acta Chimica Slovenica. [Link]

• Al-Asmari, F., et al. (2021). A liquid chromatography-tandem mass spectrometry method for the analysis of primary aromatic amines in human urine. Journal of Chromatography B, 1180, 122888. [Link]

• Yin, H., et al. (2015). Multi-Functional Derivatization of Amine, Hydroxyl, and Carboxylate Groups for Metabolomic Investigations of Human Tissue by Electrospray Ionization Mass Spectrometry. Analytical chemistry, 87(2), 1130–1137. [Link]

• Herbig, M., et al. (2021). New cyclic and spirocyclic aminosilanes. Main Group Metal Chemistry, 44(1), 51-72. [Link]

• Vanhove, G., et al. (2012). Mass spectra of cyclic ethers formed in the low-temperature oxidation of a series of n-alkanes. Rapid Communications in Mass Spectrometry, 26(11), 1335-1345. [Link]

• ResearchGate. (2018). Q3, qTOF or ORBITRAP LC/MS - which will be better for identification of new compounds AND routine analyzes?. [Link]

• LabRulez LCMS. (2025). TOF vs. Orbitrap for Intact Protein Structural Insights. [Link]

• AxisPharm. (n.d.). Electrospray and APCI Mass Analysis. [Link]

• Wampler, D., & Kouts, S. (2014). Formation and identification of novel derivatives of primary amine and zwitterionic drugs. IU Indianapolis ScholarWorks. [Link]

• Agilent Technologies. (2024). ESI vs APCI. Which ionization should I choose for my application?. YouTube. [Link]

• Hidayati, N. A., & Rianjanu, A. (2020). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. Molecules (Basel, Switzerland), 25(1), 180. [Link]

• Chemistry Stack Exchange. (2021). Q-TOF vs Q-orbitrap MS data. [Link]

• Li, W., et al. (2015). Comparison of ESI– and APCI–LC–MS/MS methods: A case study of levonorgestrel in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 102, 169-174. [Link]

• Yoo, H. S., et al. (2015). Comparison of Different Time of Flight-Mass Spectrometry Modes for Small Molecule Quantitative Analysis. Journal of analytical toxicology, 39(8), 643–651. [Link]

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A Senior Application Scientist's Guide to Comparing the Bioactivity of Spiro vs. Non-Spiro Amine Analogs

In modern medicinal chemistry, the pursuit of novel chemical matter with improved pharmacological profiles is relentless. Among the strategies employed to escape the "flatland" of two-dimensional molecules, the incorporation of spirocyclic systems has gained significant traction.[1][2][3] These unique three-dimensional frameworks, where two rings share a single carbon atom, offer a powerful tool to modulate the bioactivity and physicochemical properties of drug candidates.[1][4][5][6][7][8][9][10][11][12] This guide provides a comprehensive comparison of spirocyclic amine analogs against their non-spirocyclic counterparts, supported by experimental frameworks to validate their performance.

The central hypothesis underpinning the use of spirocycles is that their inherent rigidity can pre-organize a molecule into a conformation that is more favorable for binding to its biological target, thus reducing the entropic penalty of binding.[2] This conformational constraint can lead to significant improvements in potency and selectivity.[1][2][5][6][7][10][11] Furthermore, the introduction of an sp3-rich spirocyclic core often leads to enhanced drug-like properties, including increased solubility, improved metabolic stability, and modulated lipophilicity.[8][13][14]

The Impact of Spiro-Fusion: A Mechanistic Overview

The decision to introduce a spirocycle is a strategic one, aimed at achieving specific improvements in a molecule's profile. The following diagram illustrates the core principle of conformational restriction.

Caption: Conformational restriction by a spirocycle locks the molecule in a bioactive conformation.

This guide will focus on three critical parameters for evaluating the impact of this structural modification: Receptor Binding Affinity, Metabolic Stability, and Membrane Permeability. A generalized workflow for this comparative analysis is presented below.

Caption: General experimental workflow for comparing spiro and non-spiro analogs.

Receptor Binding Affinity: Quantifying Target Engagement

A primary driver for incorporating a spirocycle is to enhance binding affinity by locking the ligand into a conformation that fits optimally into the receptor's binding pocket.[3] This is quantified by determining the inhibition constant (Ki). The radioligand binding assay is the gold standard for this measurement due to its sensitivity and robustness.[15][16]

Experimental Protocol: Competitive Radioligand Binding Assay[15][17][18]

This protocol describes a filtration-based competition assay to determine the Ki of a test compound (spiro or non-spiro analog) against a specific receptor.

A. Materials & Reagents:

• Receptor Source: Cell membranes or tissue homogenates expressing the target receptor.

• Radioligand: A high-affinity ligand for the target receptor labeled with an isotope (e.g., ³H or ¹²⁵I).

• Test Compounds: Spiro and non-spiro analogs, dissolved in DMSO (e.g., 10 mM stock).

• Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Non-specific Binding (NSB) Control: A high concentration of an unlabeled known ligand.

• Filtration System: 96-well harvester with glass fiber filters (e.g., GF/C, pre-soaked in 0.3% PEI).

• Scintillation Cocktail & Counter: For quantifying radioactivity.

B. Step-by-Step Procedure:

• Membrane Preparation: Thaw receptor membrane aliquots and resuspend in ice-cold assay buffer to a predetermined protein concentration (e.g., 10-100 µg protein per well), confirmed by a BCA assay.[17]

• Plate Setup: In a 96-well plate, set up the following conditions in duplicate or triplicate:

  • Total Binding: Receptor membranes + Radioligand + Assay Buffer.

  • Non-specific Binding (NSB): Receptor membranes + Radioligand + NSB Control.

  • Test Compound: Receptor membranes + Radioligand + serial dilutions of the test compound (typically 10 concentrations over a 5-log range).[15]

• Incubation: Add the components to the wells for a final volume of 250 µL.[17] Incubate the plate at a specified temperature (e.g., 30°C) for a duration sufficient to reach equilibrium (e.g., 60-90 minutes) with gentle agitation.[17]

• Filtration: Terminate the incubation by rapid vacuum filtration through the glass fiber filters using the harvester. This separates the receptor-bound radioligand from the unbound radioligand.[15]

• Washing: Quickly wash the filters multiple times (e.g., 4 times) with ice-cold wash buffer to remove any remaining unbound radioligand.

• Counting: Dry the filters, add scintillation cocktail, and count the radioactivity (in counts per minute, CPM) using a microplate scintillation counter.[17]

C. Data Analysis:

• Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

• Plot the specific binding data against the logarithm of the test compound concentration.

• Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding).

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[17]

Parameter	Spiro Analog	Non-Spiro Analog	Interpretation
Ki (nM)	Lower Value	Higher Value	A lower Ki indicates higher binding affinity. Spirocycles often lead to a lower Ki, signifying improved potency.[18][19][20][21][22]

Metabolic Stability: Resisting the Body's Defenses

A significant challenge in drug development is overcoming rapid metabolism, primarily by cytochrome P450 (CYP) enzymes in the liver.[23] Introducing spirocyclic centers can shield metabolically labile sites or present a less favorable substrate for metabolic enzymes, thereby increasing the compound's half-life.[13][14] The in vitro human liver microsome (HLM) stability assay is a standard high-throughput screen to assess this property.[23][24]

Experimental Protocol: Human Liver Microsome (HLM) Stability Assay[25][26][27]

This protocol measures the rate of disappearance of a compound when incubated with liver microsomes.

A. Materials & Reagents:

• Liver Microsomes: Pooled human liver microsomes (HLM).

• Cofactor: NADPH regenerating system (contains NADPH, co-factors).

• Buffer: Potassium phosphate buffer (e.g., 0.1 M, pH 7.4).

• Test Compounds: Spiro and non-spiro analogs (1 µM final concentration is common).[24]

• Positive Controls: Compounds with known metabolic fates (e.g., high and low clearance).

• Quenching Solution: Ice-cold acetonitrile or methanol containing an internal standard.

• Analytical Instrument: LC-MS/MS for compound quantification.

B. Step-by-Step Procedure:

• Preparation: Thaw HLM and the NADPH regenerating system. Prepare a reaction mixture containing HLM in phosphate buffer.

• Pre-incubation: Add the test compound to the HLM mixture and pre-incubate at 37°C for a few minutes to allow temperature equilibration.

• Initiation: Start the metabolic reaction by adding the NADPH regenerating system. A parallel incubation without NADPH serves as a negative control to assess non-enzymatic degradation.

• Time-course Sampling: At specific time points (e.g., 0, 5, 15, 30, 45, or 60 minutes), take an aliquot of the reaction mixture and add it to the cold quenching solution.[24] This stops the reaction and precipitates the microsomal proteins.

• Sample Processing: Centrifuge the samples to pellet the precipitated proteins. Transfer the supernatant for analysis.

• Quantification: Analyze the concentration of the remaining parent compound in each sample using a validated LC-MS/MS method.

C. Data Analysis:

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• The slope of the linear portion of this plot represents the elimination rate constant (k).

• Calculate the in vitro half-life (t½): t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) in µL/min/mg protein: CLint = (0.693 / t½) * (incubation volume / mg of microsomal protein).

Parameter	Spiro Analog	Non-Spiro Analog	Interpretation
t½ (min)	Higher Value	Lower Value	A longer half-life indicates greater metabolic stability.
CLint (µL/min/mg)	Lower Value	Higher Value	Lower intrinsic clearance suggests the compound is metabolized more slowly.[13]

A case study on analogs of the anticancer drug Sonidegib showed that replacing a phenyl ring with a spiro[3.3]heptane core significantly influenced metabolic stability.[25] While this specific modification decreased stability, it highlights the profound impact a spiro-substitution can have, necessitating experimental validation.

Membrane Permeability: Crossing Biological Barriers

For a drug to reach its target, it must often cross cellular membranes. Passive diffusion is a key mechanism for this process. The Parallel Artificial Membrane Permeability Assay (PAMPA) is a cost-effective, high-throughput method used in early drug discovery to predict passive permeability.[26][27] It measures a compound's ability to diffuse from a donor compartment through a lipid-coated filter to an acceptor compartment.[28]

Experimental Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)[29][30][32]

A. Materials & Reagents:

• PAMPA Plate System: A 96-well donor plate (with a filter membrane) and a 96-well acceptor plate.

• Lipid Solution: A solution of lipids (e.g., 1-2% lecithin) in an organic solvent like dodecane to form the artificial membrane.[27]

• Buffer: Phosphate-buffered saline (PBS), pH 7.4.

• Test Compounds: Spiro and non-spiro analogs.

• Analytical Instrument: UV-Vis plate reader or LC-MS/MS for concentration measurement.

B. Step-by-Step Procedure:

• Membrane Coating: Add a small volume (e.g., 5 µL) of the lipid solution to each well of the donor plate filter membrane and allow it to impregnate the filter.

• Acceptor Plate Preparation: Fill the wells of the acceptor plate with buffer (e.g., 300 µL).

• Donor Plate Preparation: Add the test compounds, dissolved in buffer, to the wells of the donor plate (e.g., 150-200 µL).[29]

• Incubation: Carefully place the donor plate onto the acceptor plate, creating a "sandwich". Incubate this assembly at room temperature for a set period (e.g., 5 to 18 hours), allowing the compounds to diffuse across the membrane.[26][29]

• Concentration Measurement: After incubation, carefully separate the plates. Measure the concentration of the test compound in the donor (C_D) and acceptor (C_A) wells. Also, determine the initial concentration (C_0).

• Integrity Check: The integrity of the membrane can be assessed post-assay using markers like Lucifer Yellow.[26][28]

C. Data Analysis:

• Calculate the effective permeability coefficient (Pe) using the following equation: Pe = - [ln(1 - C_A / C_eq)] * (V_D * V_A) / ((V_D + V_A) * Area * time) Where C_eq = (C_D * V_D + C_A * V_A) / (V_D + V_A), and V_D, V_A are the volumes in the donor and acceptor wells, respectively.

• Compounds are typically classified as having low, medium, or high permeability based on their Pe values.

Parameter	Spiro Analog	Non-Spiro Analog	Interpretation
Pe (10⁻⁶ cm/s)	Varies	Varies	Higher Pe indicates better passive permeability. Spirocycles often reduce lipophilicity (LogD), which can impact permeability in either direction depending on the parent molecule's properties.[13]

While PAMPA is an excellent first screen, it only models passive transport.[27] For a more complete picture, especially if active transport is suspected, cell-based assays like the Caco-2 permeability assay are recommended as a follow-up.[30][31][32][33]

Conclusion

The incorporation of a spirocyclic amine moiety is a powerful strategy in modern drug design, offering a route to enhance potency, selectivity, and pharmacokinetic properties.[1][2][3][4][5][6][7][8][9][10][11][12][14] However, these benefits are not guaranteed and must be validated through rigorous experimental comparison. The assays outlined in this guide—radioligand binding for affinity, microsomal stability for metabolism, and PAMPA for permeability—form a robust, self-validating framework for objectively assessing the bioactivity of spirocyclic analogs against their non-spirocyclic counterparts. By systematically applying these methods, researchers can make data-driven decisions to advance compounds with superior, three-dimensionally optimized profiles.

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A Comparative Guide to the Structural Elucidation of (1S)-6-Oxaspiro[2.5]octan-1-amine Salts: The Definitive Role of X-ray Crystallography

In the landscape of modern drug discovery and development, the precise determination of a molecule's three-dimensional structure is paramount. This is particularly true for chiral molecules, where stereochemistry dictates biological activity. This guide provides an in-depth comparison of analytical techniques for the structural characterization of chiral spirocyclic amine salts, with a specific focus on (1S)-6-Oxaspiro[2.5]octan-1-amine. We will delve into the unparalleled advantages of single-crystal X-ray crystallography and provide a comprehensive, experience-driven protocol for its application.

(1S)-6-Oxaspiro[2.5]octan-1-amine and its derivatives represent a class of spirocyclic compounds with significant potential in medicinal chemistry.[1][2] The presence of a stereocenter necessitates unambiguous confirmation of the absolute configuration, a task for which X-ray crystallography is the gold standard.[3][4]

The Unambiguous Power of X-ray Crystallography

While several analytical techniques can provide information about a chiral molecule, single-crystal X-ray diffraction stands alone in its ability to provide a complete and unequivocal three-dimensional atomic arrangement.[5][6] This technique is not merely a characterization method; it is the definitive arbiter of molecular structure.

Analytical Technique	Information Provided	Limitations
Single-Crystal X-ray Crystallography	Absolute 3D molecular structure, bond lengths, bond angles, conformational analysis, packing interactions.[3]	Requires a single, well-ordered crystal of sufficient size and quality.[7]
NMR Spectroscopy	Connectivity, relative stereochemistry (through NOE, J-coupling).	Determination of absolute stereochemistry is often not possible without chiral derivatizing agents or extensive computational analysis.
Circular Dichroism (CD) Spectroscopy	Information about the chiral environment and secondary structure.	Does not provide a detailed 3D structure; interpretation can be complex and often requires comparison to known standards or theoretical calculations.
Chiral High-Performance Liquid Chromatography (HPLC)	Separation of enantiomers, determination of enantiomeric excess (ee%).[8][9]	Provides no direct structural information.

The causality behind choosing X-ray crystallography for (1S)-6-Oxaspiro[2.5]octan-1-amine salts lies in the need for certainty. In a pharmaceutical context, misassignment of stereochemistry can have profound consequences. X-ray crystallography mitigates this risk by providing a direct visualization of the molecule.

Experimental Workflow: From Powder to Structure

The journey from a powdered sample of a (1S)-6-Oxaspiro[2.5]octan-1-amine salt to its fully elucidated crystal structure is a multi-step process that demands careful execution and an understanding of the underlying principles.

A generalized workflow for the X-ray crystallographic analysis of a chiral amine salt.

Part 1: Synthesis and Crystallization of (1S)-6-Oxaspiro[2.5]octan-1-amine Salts

The formation of diastereomeric salts using a chiral resolving agent is a common and effective method for the separation of enantiomers.[10] The choice of the resolving agent is critical and can significantly influence the crystallization propensity of the resulting salt.

Detailed Protocol:

• Selection of a Chiral Acid: For the chiral amine (1S)-6-Oxaspiro[2.5]octan-1-amine, suitable chiral resolving agents include acids such as tartaric acid, camphorsulfonic acid, or mandelic acid.[10] The goal is to form a diastereomeric salt that will have different physical properties, including solubility, from the other diastereomer.

• Salt Formation:

  • Dissolve equimolar amounts of (1S)-6-Oxaspiro[2.5]octan-1-amine and the chosen chiral acid in a suitable solvent (e.g., methanol, ethanol, or a solvent mixture).

  • Stir the solution at room temperature to allow for salt formation. The formation of a precipitate may occur at this stage.

• Crystallization Screening:

  • The key to successful X-ray crystallography is obtaining high-quality single crystals.[7] A systematic crystallization screen is essential.

  • Prepare saturated solutions of the diastereomeric salt in a variety of solvents and solvent systems (e.g., ethanol/water, acetone/hexane, isopropanol/ethyl acetate).

  • Employ various crystallization techniques:

    • Slow Evaporation: Loosely cap the vials to allow for the slow evaporation of the solvent.

    • Vapor Diffusion (Hanging Drop or Sitting Drop): Place a drop of the saturated solution on a coverslip and invert it over a reservoir containing a precipitant.

    • Cooling: Slowly cool a saturated solution to induce crystallization.

• Crystal Harvesting: Once suitable crystals have formed (ideally 0.1-0.3 mm in size), carefully harvest them from the mother liquor using a cryoloop.[7]

Part 2: X-ray Diffraction Data Collection and Structure Determination

Modern single-crystal X-ray diffractometers have made the data collection process relatively routine, but a foundational understanding of the experiment is crucial for interpreting the results.

Detailed Protocol:

• Crystal Mounting and Cryo-cooling:

  • The selected crystal is mounted on a goniometer head.

  • To minimize radiation damage and improve data quality, the crystal is typically flash-cooled to a low temperature (around 100 K) in a stream of cold nitrogen gas.

• Data Collection:

  • The diffractometer directs a focused beam of X-rays (often from a copper or molybdenum source) onto the crystal.[3]

  • As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in the crystal lattice, producing a unique diffraction pattern of spots.

  • A detector records the positions and intensities of these diffracted spots.

• Structure Solution and Refinement:

  • The collected diffraction data is processed to determine the unit cell dimensions and space group of the crystal.

  • Specialized software is used to solve the "phase problem" and generate an initial electron density map.

  • An atomic model is built into the electron density map and refined to best fit the experimental data.[11]

• Absolute Structure Determination:

  • For chiral molecules, the absolute configuration is determined by analyzing anomalous scattering effects.[4] The Flack parameter is a key indicator used to confidently assign the absolute stereochemistry.[4]

Concluding Remarks: The Indispensable Role of X-ray Crystallography

For researchers and professionals in drug development, the structural elucidation of chiral molecules like (1S)-6-Oxaspiro[2.5]octan-1-amine is a critical step. While other analytical techniques provide valuable pieces of the puzzle, single-crystal X-ray crystallography delivers the complete, high-resolution picture. The investment in obtaining a crystal structure pays dividends in the form of unambiguous stereochemical assignment, a detailed understanding of intermolecular interactions, and a solid foundation for further structure-activity relationship (SAR) studies. The protocols and comparisons outlined in this guide are intended to provide a framework for the successful application of this powerful technique.

References

• Small Molecule X-Ray Diffraction Facility - University of Montana. (n.d.). Retrieved February 13, 2024, from [Link]

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization - The Royal Society of Chemistry. (n.d.). Retrieved February 13, 2024, from [Link]

• Dynamic Resolution of Chiral Amine Pharmaceuticals: Turning Waste Isomers into Useful Product | Request PDF - ResearchGate. (n.d.). Retrieved February 13, 2024, from [Link]

• Chiral Resolution of Racemic Amines in µ-Reactor-Crystallizer | Request PDF - ResearchGate. (n.d.). Retrieved February 13, 2024, from [Link]

• Small molecule crystallography - Excillum. (n.d.). Retrieved February 13, 2024, from [Link]

• Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - The University of Queensland. (n.d.). Retrieved February 13, 2024, from [Link]

• Synthesising Complex Chiral Amines Through Resolution-Racemisation- Recycle. (n.d.). Retrieved February 13, 2024, from [Link]

• Crystallization-Assisted Asymmetric Synthesis of Enantiopure Amines Using Membrane-Immobilized Transaminase | Chem & Bio Engineering - ACS Publications. (n.d.). Retrieved February 13, 2024, from [Link]

• An interrupted Corey–Chaykovsky reaction of designed azaarenium salts: synthesis of complex polycyclic spiro- and fused cyclopropanoids - PMC. (n.d.). Retrieved February 13, 2024, from [Link]

• Chiral resolution - Wikipedia. (n.d.). Retrieved February 13, 2024, from [Link]

• Small Molecule X-Ray Crystallography, Theory and Workflow - ResearchGate. (n.d.). Retrieved February 13, 2024, from [Link]

• Chiral Resolution Screening | Solid State - Onyx Scientific. (n.d.). Retrieved February 13, 2024, from [Link]

• 6-oxaspiro[2.5]octan-1-ylmethanamine (C8H15NO) - PubChem. (n.d.). Retrieved February 13, 2024, from [Link]

• Synthetic Routes to Approved Drugs Containing a Spirocycle - PMC - NIH. (n.d.). Retrieved February 13, 2024, from [Link]

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC. (n.d.). Retrieved February 13, 2024, from [Link]

• Experimental evidence of chiral symmetry breaking in crystallization from primary nucleation - Docta Complutense. (n.d.). Retrieved February 13, 2024, from [Link]

• (PDF) Spirocyclic Diamine Scaffolds for Medicinal Chemistry - ResearchGate. (n.d.). Retrieved February 13, 2024, from [Link]

• X-Ray Crystallography Laboratory Department of Chemistry Michigan State University. (n.d.). Retrieved February 13, 2024, from [Link]

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• EMAN RESEARCH PUBLISHING |Full Text|Synthesis, Characterization, and Antimicrobial Activity of Spiro Heterocyclic Compounds from Statin. (n.d.). Retrieved February 13, 2024, from [Link]

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• 1-Oxaspiro[2.5]octan-4-one, 2,2,6-trimethyl-, cis- - the NIST WebBook. (n.d.). Retrieved February 13, 2024, from [Link]

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Validating Absolute Configuration of 6-oxaspiro[2.5]octan-1-amine: A Comparative Technical Guide

This guide outlines a rigorous, evidence-based approach to validating the absolute configuration of 6-oxaspiro[2.5]octan-1-amine . This scaffold—a spiro-fused cyclopropyl amine—is a privileged structure in medicinal chemistry (e.g., MetAP2 inhibitors, neurological targets), yet its rigid, non-aromatic nature presents specific stereochemical characterization challenges.

The Stereochemical Challenge

The molecule 6-oxaspiro[2.5]octan-1-amine possesses a single chiral center at C1 (the cyclopropyl carbon bearing the amine). The spiro-junction at C3 is achiral (prochiral) due to the symmetry of the unsubstituted tetrahydropyran ring, but it imposes significant steric rigidity.

• The Problem: The molecule lacks a strong UV chromophore (making standard Electronic Circular Dichroism [ECD] difficult without derivatization) and is often an oil or low-melting solid as a free base.

• The Goal: Unambiguously distinguish between the (1R) and (1S) enantiomers.

This guide compares three validation tiers: Small Molecule X-Ray Diffraction (The Gold Standard) , Vibrational Circular Dichroism (The Modern Standard) , and NMR Derivatization (The Accessible Standard) .

Method 1: Small Molecule X-Ray Crystallography (SXRD)

Status: Absolute Benchmark Prerequisite: Crystalline salt (e.g., Hydrochloride, Tartrate).

SXRD provides a direct image of the molecular structure. For light-atom molecules (C, H, N, O), the absence of "heavy" atoms makes determining absolute structure via anomalous dispersion difficult using standard Cu/Mo radiation.

Optimized Protocol: The "Heavy Atom" Salt Strategy

To validate the 6-oxaspiro amine, you must introduce an anomalous scatterer.

• Derivatization: Do not use the free base. Prepare the Hydrochloride (HCl) or Hydrobromide (HBr) salt. The Chloride or Bromide ion provides sufficient anomalous scattering signal (Flack parameter confidence).

  • Reaction: Dissolve amine in Et₂O; add 1.1 eq.[1] 4M HCl in dioxane; filter precipitate.

• Crystallization: Use Vapor Diffusion .[1]

  • Inner vial: 5 mg salt in minimal MeOH/EtOH.[1]

  • Outer vial: Et₂O or Hexane (antisolvent).[1]

  • Time: 24–72 hours at 4°C.[1]

• Data Collection: Collect high-redundancy data (Friedel pairs) on a diffractometer with Cu-Kα radiation.

• Validation Metric: Look for a Flack Parameter (x) near 0.0 (e.g., 0.04 ± 0.05).[1] If x ≈ 1.0, the model is inverted.

Expert Insight: If the HCl salt yields needles unsuitable for diffraction, switch to a chiral salt resolution agent like (R)-Mandelic acid . This creates diastereomeric salts.[1] If you solve the structure, the known chirality of the mandelate anion acts as an internal reference to assign the amine's configuration.

Method 2: Vibrational Circular Dichroism (VCD)

Status: Non-Destructive / Solution State Best For: Oils, non-crystalline solids, and rapid API screening.

VCD measures the differential absorption of left/right circularly polarized IR light.[2][3][4] Unlike ECD, VCD relies on vibrational modes (C-O stretch, N-H scissor) which are present in all chiral molecules, requiring no chromophores.

Protocol: DFT-Comparison Workflow

• Sample Prep: Dissolve 5–10 mg of the amine (free base or salt) in CDCl₃ (approx. 50 mg/mL). High concentration is vital for signal-to-noise.[1]

• Measurement: Record VCD spectrum (1000–1600 cm⁻¹) using a VCD spectrometer (e.g., BioTools ChiralIR or JASCO FVS-6000).

  • Key Region: Focus on the 1100–1250 cm⁻¹ region (C-O-C ether stretch of the spiro ring coupled with cyclopropyl modes).

• Computational Modeling (The "Self-Validating" Step):

  • Perform a conformational search (MMFF).[1][5]

  • Optimize low-energy conformers using DFT (B3LYP/6-31G* or higher).

  • Calculate VCD frequencies for the (1R) enantiomer.

• Assignment: Overlay the experimental spectrum with the calculated (1R) spectrum.

  • Match: Sample is (1R).

  • Mirror Image: Sample is (1S).

Method 3: NMR Derivatization (Mosher's Method)

Status: Accessible / Rapid Best For: Labs without X-ray/VCD access.[1]

This method relies on the magnetic anisotropy of a Chiral Derivatizing Agent (CDA), typically MTPA (Mosher's Acid) .

Protocol: The "Double-Derivatization" System

You must prepare both the (R)- and (S)-MTPA amides to calculate the chemical shift difference (

).

• Synthesis:

  • Sample A: Amine + (R)-(-)-MTPA-Cl → (S)-MTPA Amide (Note: CIP priority change in reagent naming).

  • Sample B: Amine + (S)-(+)-MTPA-Cl → (R)-MTPA Amide .[1]

• NMR Analysis: Acquire ¹H NMR (400 MHz+) for both samples in CDCl₃.

• Analysis (

  ):

  • Calculate

    for protons near the chiral center.[1]

  • Critical Protons: The cyclopropyl protons (H2) and the spiro-ring protons (H4/H8).

• Model Application:

  • The MTPA phenyl group shields protons on the "same side" of the amide plane.

  • Construct a Newman projection.[1] If the spiro-ring protons have a positive

    and cyclopropyl protons have a negative (or vice versa), map this to the Mosher model to assign configuration.

Warning: The steric bulk of the spiro-tetrahydropyran is significant. Ensure you assign the "Large" (L) group to the spiro-carbon (C3) and "Medium" (M) to the cyclopropyl methylene (C2) when using the model.

Comparative Analysis & Decision Matrix

Feature	X-Ray Crystallography	VCD Spectroscopy	NMR (Mosher's)
Confidence	Absolute (100%)	High (>98%)	High (90-95%)
Sample State	Single Crystal (Required)	Solution (CDCl₃)	Solution (Derivatized)
Sample Amt	1–5 mg	5–10 mg (Recoverable)	2–5 mg (Destructive)
Time	2–5 Days (Crystal growth)	4–8 Hours (Exp + Calc)	1 Day (Rxn + NMR)
Cost	High (Instrument/Service)	Medium	Low (Reagents)

Validation Workflow

The following decision tree illustrates the recommended logical path for validating the 6-oxaspiro amine.

Figure 1: Strategic decision tree for stereochemical validation. X-ray is preferred if possible; VCD is the premier solution-phase alternative.

Mechanistic Insight: The Mosher Model for Spiro-Amines

When applying Method 3, understanding the spatial arrangement is critical. The diagram below visualizes the shielding effect used to deduce the configuration.

Figure 2: Logic flow for Mosher's analysis. The differential shielding of the spiro-ring vs. the cyclopropyl protons by the MTPA phenyl group allows assignment.

References

• Spark904. Absolute configuration of complex chiral molecules using VCD.

• JASCO Inc. Determination of Absolute Configuration of Molecules using VCD Spectrometer and DFT Calculations.

• BioTools. Absolute Configuration by VCD: White Paper.

• Frontiers in Chemistry. Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F NMR.

• Bender, A. M., et al. Synthesis and characterization of chiral 6-azaspiro[2.5]octanes as potent and selective antagonists of the M4 muscarinic acetylcholine receptor.[6] (Bioorg.[1][7] Med. Chem. Lett., 2022).[1][6] (Note: This reference validates the X-ray approach for the structural analog 6-azaspiro[2.5]octane).

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A Scientist's Guide to the Metabolic Stability of Oxaspiro Scaffolds

In the landscape of modern drug discovery, the quest for novel chemical matter that confers both potent biological activity and favorable pharmacokinetic properties is relentless. Among the various strategies to escape the "flatland" of traditional aromatic scaffolds, the incorporation of three-dimensional structures has gained significant traction. Oxaspiro scaffolds, characterized by a spirocyclic system containing at least one oxygen atom, have emerged as a particularly intriguing class of building blocks. Their rigid, well-defined three-dimensional geometry can improve potency and selectivity, while also modulating physicochemical properties like solubility.[1][2][3] However, a critical question for any new scaffold is its metabolic stability—a key determinant of a drug's half-life, bioavailability, and overall therapeutic success.[4]

This guide provides an in-depth comparison of the metabolic stability of oxaspiro scaffolds, offering experimental insights and practical protocols for researchers in drug development.

The Metabolic Landscape: Why Scaffold Choice Matters

The liver is the primary site of drug metabolism, where enzymes, particularly the cytochrome P450 (CYP) superfamily, chemically modify xenobiotics to facilitate their excretion.[5][6] This process, divided into Phase I (functionalization) and Phase II (conjugation) reactions, dictates a compound's fate in the body.[6][7] A compound that is metabolized too quickly will have a short half-life, requiring frequent dosing and potentially leading to low efficacy. Conversely, a compound that is too stable might accumulate, causing toxicity.

The inherent structure of a scaffold is a major driver of its metabolic fate.[4] Flat, lipophilic aromatic rings are often susceptible to oxidative attack by CYP enzymes.[8] In contrast, spirocyclic systems, by virtue of their higher sp3-carbon content and reduced lipophilicity, are often designed to improve metabolic stability.[1][2] The introduction of a heteroatom, like oxygen in an oxaspiro scaffold, further influences electronic properties and potential metabolic hotspots.

Studies have shown that replacing traditional cyclic systems (like morpholine or piperazine) with azaspirocycles can lead to improved metabolic stability and lower lipophilicity (logD).[1][2] Oxaspirocycles, such as those containing oxetane rings, can also confer metabolic advantages. The oxetane motif, for instance, can enhance metabolic stability and aqueous solubility.[9] Interestingly, while oxetanes are generally stable against CYP-mediated oxidation, they can be hydrolyzed by microsomal epoxide hydrolase (mEH), offering a non-oxidative metabolic pathway that can reduce the risk of drug-drug interactions associated with CYP enzymes.[9][10]

Comparative Metabolic Stability: Oxaspiro Scaffolds vs. Alternatives

To provide a clear perspective, we've compiled representative data comparing the in vitro metabolic stability of compounds featuring oxaspiro scaffolds against common bioisosteric replacements. The two most common assays used to determine this are the Liver Microsomal Stability Assay and the Hepatocyte Stability Assay.[11][12]

• Liver Microsomal Stability: This assay uses subcellular fractions from the liver's endoplasmic reticulum, which are rich in Phase I enzymes like CYPs.[13] It's a cost-effective, high-throughput method ideal for early-stage screening of oxidative metabolism.[5][13]

• Hepatocyte Stability: This assay utilizes intact liver cells (hepatocytes), providing a more comprehensive picture of metabolism. It includes both Phase I and Phase II enzymes, as well as cellular transporters, offering a closer approximation of in vivo conditions.[7][13]

Scaffold Type	Example Bioisostere	Test System	Intrinsic Clearance (CLint, µL/min/mg protein)	Half-Life (t½, min)	Rationale & Insights
Oxaspiro[3.3]heptane	para-substituted Phenyl	Human Liver Microsomes	15	> 60	The rigid, sp3-rich oxaspiro scaffold blocks common sites of aromatic oxidation, significantly reducing metabolic turnover by CYP enzymes.
para-substituted Phenyl	para-substituted Phenyl	Human Liver Microsomes	85	12	The electron-rich phenyl ring is susceptible to para-hydroxylation, a common metabolic pathway for aromatic compounds.
Oxa-azaspiro[3.4]octane	N-substituted Piperidine	Rat Liver Microsomes	25	48	The spirocyclic nature shields the alpha-carbons next to the nitrogen, a common site of N-dealkylation, leading to enhanced stability compared to simple piperidines.
N-substituted Piperidine	N-substituted Piperidine	Rat Liver Microsomes	110	9	The exposed alpha-carbons on the piperidine ring are readily oxidized by CYP enzymes, leading to rapid N-dealkylation and high clearance.
3-Oxa-7-azaspiro[3.5]nonane	N-substituted Morpholine	Human Hepatocytes	10	> 120	The introduction of the spiro-oxetane reduces lipophilicity and blocks potential sites of oxidation on the morpholine ring, resulting in very high stability.
N-substituted Morpholine	N-substituted Morpholine	Human Hepatocytes	40	35	While more stable than piperidine due to the electron-withdrawing oxygen, the morpholine ring can still undergo oxidation at carbons adjacent to the oxygen or nitrogen.

Note: The data presented are representative values synthesized from literature trends for illustrative purposes and will vary based on the specific compound and substituents.

Experimental Protocols for Assessing Metabolic Stability

Accurate and reproducible data are the bedrock of good drug design. Below are detailed, step-by-step protocols for the two key in vitro assays.

Liver Microsomal Stability Assay

This protocol is designed to determine the rate of oxidative metabolism of a test compound.

Causality Behind Experimental Choices:

• NADPH: This cofactor is essential for the catalytic activity of cytochrome P450 enzymes.[5] Running parallel incubations without NADPH helps confirm that compound loss is enzyme-mediated.

• Liver Microsomes: These are used as they contain a high concentration of Phase I metabolic enzymes.[5][7]

• Quenching with Acetonitrile: This step simultaneously stops the enzymatic reaction and precipitates proteins, preparing the sample for analysis.

• LC-MS/MS Analysis: This is the gold standard for quantifying the remaining parent compound due to its high sensitivity and specificity.[11]

Caption: Comparison of metabolic scope between assay types.

Step-by-Step Methodology:

• Hepatocyte Preparation: Rapidly thaw cryopreserved hepatocytes in a 37°C water bath. Transfer them to a pre-warmed incubation medium and perform a cell count and viability assessment.

• Cell Plating/Suspension: Dilute the hepatocyte suspension to the desired cell density (e.g., 1 million viable cells/mL).

• Compound Addition: Add the test compound (typically at a final concentration of 1 µM) to the hepatocyte suspension.

• Incubation: Place the mixture in an incubator at 37°C with 5% CO2 on an orbital shaker to keep the cells in suspension.

• Time-Point Sampling: Collect aliquots at specified time points (e.g., 0, 15, 30, 60, 120 minutes).

• Reaction Quenching & Analysis: Follow the same quenching, processing, and LC-MS/MS analysis steps as described for the microsomal stability assay.

Conclusion and Strategic Outlook

Oxaspiro scaffolds represent a valuable tool in the medicinal chemist's arsenal for creating novel, three-dimensional molecules. The evidence suggests that their rigid, sp3-rich nature can effectively shield against common metabolic attacks, often leading to significantly improved metabolic stability compared to traditional flat or less-constrained cyclic bioisosteres. [2][14]This enhanced stability can translate directly to improved pharmacokinetic profiles, such as longer half-lives and better oral bioavailability.

However, no scaffold is a universal solution. The metabolic fate of a molecule is a complex interplay between its core structure and its substituents. Therefore, the systematic application of the in vitro assays detailed in this guide is paramount. By using high-throughput microsomal assays for early-stage rank-ordering and more comprehensive hepatocyte assays for lead optimization, researchers can make data-driven decisions to design drug candidates with a higher probability of clinical success. The strategic incorporation of oxaspiro scaffolds, guided by robust metabolic assessment, is a powerful approach to navigating the challenges of modern drug discovery.

References

• Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Springer Nature Experiments. [Link]

• Microsomal vs Hepatocyte Stability: Which One to Choose? Patsnap Synapse. [Link]

• Advanced in vitro metabolic stability assays for drug discovery. Nuvisan. [Link]

• In vitro drug metabolism: for the selection of your lead compounds. MTT Lab. [Link]

• Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Taylor & Francis Online. [Link]

• Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. ResearchGate. [Link]

• Directing the Metabolism of Drugs Away from CYP450: The Use of Oxetane Rings. Scientific Research Publishing. [Link]

• Addressing metabolic liabilities by bioisosteric replacements with Spark. Cresset Group. [Link]

• Synthesis of challenging 6-functionalized 1-oxaspiro[3.3]heptanes – New scaffolds for drug discovery. ResearchGate. [Link]

• The use of spirocyclic scaffolds in drug discovery. CORE. [Link]

• Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations. Longdom Publishing. [Link]

• Directing the Metabolism of Drugs Away from CYP450: The Use of Oxetane Rings. Pharmacology & Pharmacy. [Link]

• Bioisosteric Replacement Strategies. SpiroChem. [Link]

• Synthesis of 6‐Azaspiro[4.3]alkanes: Innovative Scaffolds for Drug Discovery. Scilit. [Link]

• Recent in vivo advances of spirocyclic scaffolds for drug discovery. PubMed. [Link]

• Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review. MDPI. [Link]

• Bioisosteres and Scaffold Hopping: Strategic Tools in Drug Design. Research and Reviews. [Link]

• The Central Role of Cytochrome P450 in Xenobiotic Metabolism—A Brief Review on a Fascinating Enzyme Family. PMC. [Link]

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• 14. researchgate.net [researchgate.net]

A Researcher's Guide to Selecting and Verifying Reference Standards for (1S)-6-Oxaspiro[2.5]octan-1-amine

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to critically evaluate and compare reference standards of (1S)-6-Oxaspiro[2.5]octan-1-amine. Moving beyond a simple checklist, we will delve into the causality behind essential analytical methodologies, present detailed protocols for in-house verification, and offer a logical framework for making an informed selection.

Deconstructing "Purity": A Multifaceted Quality Attribute

For a chiral molecule, a single purity value is insufficient and can be misleading. A high-quality reference standard must be characterized across several orthogonal parameters. The "purity" of a (1S)-6-Oxaspiro[2.5]octan-1-amine standard is a composite of four key pillars:

• Chemical Purity (Assay): The proportion of the desired molecule relative to any organic or inorganic impurities. This is the primary measure of the substance's identity and strength.

• Enantiomeric Purity (e.e.): The measure of the excess of the desired (1S)-enantiomer over its mirror image, the (1R)-enantiomer. For stereospecific synthesis and biological testing, this is arguably the most critical parameter.

• Water Content: The amount of water present in the material, typically determined by Karl Fischer titration. Water can act as an impurity, affecting accurate weighing and potentially interfering with moisture-sensitive reactions.

• Residual Solvents: Trace amounts of solvents from the synthesis and purification processes. These must be identified and quantified to comply with regulatory guidelines, such as those from the International Council for Harmonisation (ICH).[1]

A comprehensive Certificate of Analysis (CoA) should provide distinct values for each of these attributes. Relying solely on a chromatographic purity figure (e.g., from HPLC) can overestimate the true purity by failing to account for water, residual solvents, or non-UV-active impurities.[2]

Core Methodology 1: Chemical Purity by Quantitative NMR (qNMR)

For determining the absolute chemical purity or "assay" of a reference standard, quantitative Nuclear Magnetic Resonance (qNMR) is the gold standard. Unlike chromatographic techniques that compare the relative response of components, qNMR is a primary ratio method.[3] The integral of an NMR signal is directly proportional to the number of nuclei responsible for that signal, allowing for direct quantification against a certified internal standard of known purity, without the need for a reference standard of the analyte itself.[2][4][5]

Causality of Experimental Choices in qNMR:

• Internal Standard Selection: The chosen standard (e.g., maleic acid, dimethyl sulfone) must be of high, certified purity, stable, non-volatile, and possess sharp, well-resolved signals that do not overlap with any analyte signals. This ensures that the reference signal is unambiguous and reliable.

• Relaxation Delay (d1): A sufficiently long relaxation delay (typically 5-7 times the longest T1 relaxation time of both the analyte and standard) is critical. This ensures that all protons have fully returned to their equilibrium state before the next pulse, guaranteeing that the signal intensity is truly proportional to the number of protons and not skewed by differential relaxation rates. This is a common source of error in poorly executed qNMR experiments.

• Solvent: The deuterated solvent must completely dissolve both the analyte and the internal standard to ensure a homogeneous solution for accurate measurement.

Experimental Protocol: qNMR for (1S)-6-Oxaspiro[2.5]octan-1-amine Purity

• Preparation:

  • Accurately weigh approximately 10-20 mg of the (1S)-6-Oxaspiro[2.5]octan-1-amine reference standard into a clean vial using a calibrated microbalance.

  • Accurately weigh a similar mass of a certified internal standard (e.g., Maleic Anhydride, 99.5%+ purity) into the same vial.

  • Dissolve the mixture in a precise volume (e.g., 0.75 mL) of a suitable deuterated solvent (e.g., DMSO-d6 or MeOD-d4) in which both compounds are fully soluble.

  • Ensure complete dissolution via vortexing or sonication.

  • Transfer the solution to a high-quality NMR tube.

• Data Acquisition:

  • Acquire a proton (¹H) NMR spectrum on a spectrometer of ≥400 MHz.

  • Key Parameters:

    • Pulse Angle: 90°

    • Relaxation Delay (d1): 30-60 seconds (determined empirically or use a conservative value).

    • Number of Scans: ≥16 (to ensure a good signal-to-noise ratio).

    • Ensure the receiver gain is optimized to prevent signal clipping.

• Data Processing & Calculation:

  • Apply Fourier transform, phase correction, and baseline correction to the spectrum.

  • Integrate a well-resolved, non-exchangeable proton signal from the analyte and a signal from the internal standard. For the analyte, a signal from the cyclohexane ring protons would be suitable.

  • Calculate the purity (P) using the following formula[4]:

    P_analyte (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • M = Molar mass

    • m = mass

    • P = Purity of the standard

Workflow for qNMR Purity Assessment

Caption: Workflow for determining chemical purity via qNMR.

Core Methodology 2: Enantiomeric Purity by Chiral HPLC

High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the definitive technique for separating and quantifying enantiomers.[6] The goal is to achieve baseline resolution between the (1S) and (1R) enantiomers to accurately determine the enantiomeric excess (e.e.).

Causality of Experimental Choices in Chiral HPLC:

• Column Selection: For primary amines like (1S)-6-Oxaspiro[2.5]octan-1-amine, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives like Chiralpak® or Chiralcel® series) are highly effective under normal phase or polar organic modes.[7] Crown-ether based columns (e.g., Crownpak®) are also specifically designed for resolving primary amines via complexation with an ammonium ion at low pH.[8] The choice depends on screening to find the optimal selectivity.

• Mobile Phase: In normal phase (e.g., Hexane/Isopropanol), the alcohol modifier is crucial for tuning retention and selectivity. Additives like trifluoroacetic acid (TFA) or diethylamine (DEA) are often required to improve peak shape for acidic or basic analytes, respectively. For a primary amine, a basic additive like DEA can prevent peak tailing by saturating secondary silanol interactions on the silica support.

• Validation: Method validation according to ICH guidelines (Q2(R2)) is essential to ensure the method is fit for purpose.[9][10][11] This involves testing for specificity, linearity, accuracy, and precision, particularly at the limit of quantification (LOQ) for the undesired enantiomer.

Experimental Protocol: Chiral HPLC for (1S)-6-Oxaspiro[2.5]octan-1-amine

• Column Screening (Method Development):

  • Screen several polysaccharide-based columns (e.g., Chiralpak AD-H, AS-H, IC).

  • Start with a mobile phase of 90:10 Hexane:Isopropanol with 0.1% DEA.

  • Run a racemic standard of 6-Oxaspiro[2.5]octan-1-amine to evaluate separation.

  • Adjust the alcohol percentage to optimize the resolution (Rs > 1.5 is desired).

• Optimized Method (Illustrative Example):

  • Column: Chiralpak® AS-H (250 x 4.6 mm, 5 µm).

  • Mobile Phase: Hexane / Ethanol / Diethylamine (85:15:0.1, v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25 °C.

  • Detection: UV at 210 nm (as the molecule lacks a strong chromophore).

  • Injection Volume: 10 µL.

  • Sample Concentration: 1 mg/mL in mobile phase.

• Analysis and Calculation:

  • Inject the (1S)-6-Oxaspiro[2.5]octan-1-amine reference standard solution.

  • Identify the major peak (1S-enantiomer) and any minor peak corresponding to the 1R-enantiomer.

  • Calculate the enantiomeric excess (e.e.) as follows:

    e.e. (%) = ([Area_(1S) - Area_(1R)] / [Area_(1S) + Area_(1R)]) * 100

Workflow for Chiral HPLC Purity Assessment

Caption: Workflow for determining enantiomeric purity via Chiral HPLC.

Comparative Guide: Evaluating Hypothetical Reference Standards

No publicly available, direct comparison of commercial (1S)-6-Oxaspiro[2.5]octan-1-amine reference standards exists. Therefore, the following table presents an illustrative comparison of three hypothetical vendors based on typical data provided in a comprehensive Certificate of Analysis. This serves as a practical example of how to apply the principles discussed.

Feature	Vendor A: Premium Grade	Vendor B: Standard Grade	Vendor C: Research Grade	Justification & Expert Insight
Chemical Purity (qNMR)	99.8% (w/w)	99.1% (w/w)	Not Provided (reports 98% by HPLC)	Vendor A is superior. qNMR provides an absolute purity value, which is more reliable than HPLC area % that can ignore non-chromophoric impurities.[2] Vendor C's value is ambiguous.
Enantiomeric Purity (e.e.)	99.9%	99.5%	>98%	Vendor A is the highest quality. For use in sensitive assays or as a precursor in stereospecific synthesis, the highest possible e.e. minimizes the impact of the undesired enantiomer.
Water Content (Karl Fischer)	<0.1%	<0.5%	Not Provided	Vendor A ensures minimal water content, which is critical for accurate weighing and for use in moisture-sensitive reactions.
Residual Solvents (GC-HS)	Heptane: 50 ppmEthanol: 120 ppm	Heptane: 450 ppmEthanol: 800 ppm	Not Provided	Vendor A demonstrates better process control. Low solvent levels are crucial for GMP applications and to avoid potential side reactions.
Documentation	Comprehensive CoA with spectra	Basic CoA with values	Product spec sheet only	Vendor A provides full transparency, allowing for independent verification and demonstrating trustworthiness.
Overall Assessment	Excellent. Suitable for all applications, including as a quantitative standard for GMP processes.	Good. Suitable for routine synthetic and discovery work where ultimate purity is not the primary driver.	Uncertain. Lack of data makes it a high-risk choice for anything beyond preliminary screening.	A higher initial cost for a premium standard like Vendor A's is often justified by the reduced risk of failed experiments and unreliable data.

Decision Framework for Selecting a Reference Standard

The selection of an appropriate reference standard is a risk-based decision that depends on its intended application.

Caption: A logical framework for selecting the appropriate grade of reference standard.

Conclusion

The quality of a reference standard for a chiral building block like (1S)-6-Oxaspiro[2.5]octan-1-amine is a cornerstone of reproducible and reliable science. A discerning scientist must look beyond a single purity number on a product page and demand a comprehensive profile that includes absolute chemical purity by qNMR, enantiomeric excess by a validated chiral HPLC method, water content, and residual solvent analysis. While a premium-grade, fully characterized standard may have a higher acquisition cost, it provides confidence and data integrity that far outweigh the potential downstream costs of troubleshooting ambiguous results or repeating failed experiments. Always consider the intended use, but when in doubt, the most rigorous standard is the safest investment.

References

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). [Link]

• Patsnap. (2025). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. [Link]

• Reading Scientific Services Ltd. (n.d.). The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi. [Link]

• University of Illinois Chicago. (n.d.). Quantitative NMR (qNMR) - Pharmacognosy Institute (PHCI). [Link]

• LCGC North America. (2003). System Suitability and Validation for Chiral Purity Assays of Drug Substances. [Link]

• Indian Journal of Pharmaceutical Sciences. (2011). Stability Indicating HPLC Method for the Determination of Chiral Purity of R-(-)-5-[2-aminopropyl]-2-methoxybenzene Sulfonamide. [Link]

• SK pharmteco. (n.d.). Chiral Purity Analysis – Know What Both Hands Are Doing. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• Royal Society of Chemistry. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. [Link]

• ResearchGate. (2025). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. [Link]

• European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Veeprho. (n.d.). Amine Impurities and Related Compound. [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

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• 10. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 11. database.ich.org [database.ich.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (1S)-6-Oxaspiro[2.5]octan-1-amine for Laboratory Professionals

Welcome to your essential resource for the safe and compliant disposal of (1S)-6-Oxaspiro[2.5]octan-1-amine. This guide is designed for researchers, scientists, and drug development professionals who handle this unique spirocyclic compound. Our focus is to provide you with not just procedural steps, but also the scientific rationale behind them, ensuring a deep understanding of the safety protocols. By adhering to these guidelines, you contribute to a safer laboratory environment and ensure environmental responsibility.

Hazard Assessment and Chemical Profile

The primary hazards associated with this class of chemicals include:

• Irritation and Burns: Amines can be corrosive and cause severe skin burns and eye damage.[1]

• Sensitization: Epoxides are potential sensitizers and may cause allergic skin reactions.[2]

• Reactivity: The strained oxirane ring makes the compound reactive towards nucleophiles, acids, and bases. Such reactivity can lead to potentially hazardous reactions if mixed with incompatible waste streams.

Given these properties, (1S)-6-Oxaspiro[2.5]octan-1-amine must be treated as hazardous waste. Never dispose of this chemical or its residues down the drain or in regular trash.[3][4] All waste must be managed through your institution's Environmental Health and Safety (EHS) program or a licensed hazardous waste disposal company.[3][5]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling (1S)-6-Oxaspiro[2.5]octan-1-amine for any purpose, including disposal, the following PPE is mandatory:

PPE Category	Specification	Rationale
Eye Protection	Safety goggles or a face shield.	Protects against splashes that can cause serious eye irritation or damage.[1][2]
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).	Prevents skin contact, which can lead to irritation, burns, or sensitization.[2]
Body Protection	A flame-retardant lab coat.	Protects against accidental spills and contamination of personal clothing.
Respiratory	Handle in a well-ventilated area, preferably within a chemical fume hood.[2][3]	Minimizes the inhalation of any potential vapors or aerosols.

Step-by-Step Disposal Protocol

The following protocol outlines the systematic approach for the safe disposal of (1S)-6-Oxaspiro[2.5]octan-1-amine waste.

Step 1: Waste Segregation and Collection

• Principle of Segregation: Never mix (1S)-6-Oxaspiro[2.5]octan-1-amine waste with other chemical waste streams unless their compatibility is confirmed.[6] Amines are incompatible with acids, strong oxidizing agents, acid anhydrides, and acid chlorides.[1] The oxirane group is reactive with acids, bases, and oxidizing agents.[3]

• Waste Container: Use a dedicated, properly labeled, and sealable container for collecting waste containing (1S)-6-Oxaspiro[2.5]octan-1-amine. The container should be made of a material compatible with organic amines and epoxides.

• Solid Waste: Contaminated disposables such as gloves, pipette tips, and absorbent pads should be collected in a designated, sealed bag labeled as "Contaminated disposables" with the chemical name.[7]

• Liquid Waste: Collect liquid waste, including reaction residues and solvent rinses, in a sealable container.

Step 2: Labeling of Waste Containers

Proper labeling is critical for the safety of all laboratory personnel and waste handlers. Your waste container label must include:

• The words "Hazardous Waste."

• The full chemical name: "(1S)-6-Oxaspiro[2.5]octan-1-amine."

• The approximate concentration and volume of the waste.

• The date the waste was first added to the container.

• The associated hazards (e.g., "Irritant," "Sensitizer").

Step 3: Storage of Chemical Waste

• Location: Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area, away from heat, sparks, and open flames.[3]

• Secondary Containment: It is best practice to store the primary waste container within a larger, chemically resistant secondary container to contain any potential leaks or spills.

• Incompatible Materials: Ensure the storage area does not contain incompatible chemicals that could accidentally mix with the waste. Refer to a chemical compatibility chart for guidance.[8][9]

Step 4: Arranging for Disposal

• Contact EHS: Once your waste container is full or you have completed the project, contact your institution's Environmental Health and Safety (EHS) office or the designated hazardous waste management provider to arrange for pickup and disposal.[3]

• Documentation: Complete any required waste disposal forms accurately and completely.

Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Alert Personnel: Notify others in the immediate area of the spill.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the vicinity.

• Assess the Situation: If the spill is small and you are trained to handle it, proceed with cleanup. If not, contact your EHS office immediately.[6]

• Don Appropriate PPE: Before addressing the spill, ensure you are wearing the correct PPE as outlined in Section 2.

• Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or a commercial spill kit, to contain the spill.[5][10]

• Clean the Area: Carefully collect the absorbent material and place it in a sealable container for hazardous waste disposal. Decontaminate the spill area with an appropriate solvent, and collect the decontamination materials as hazardous waste.

• Label and Dispose: Label the spill cleanup waste as you would for regular chemical waste and arrange for its disposal through your EHS office.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (1S)-6-Oxaspiro[2.5]octan-1-amine.

Caption: Disposal workflow for (1S)-6-Oxaspiro[2.5]octan-1-amine.

By following this comprehensive guide, you are not only ensuring your own safety and that of your colleagues but also upholding the principles of responsible scientific practice.

References

• Safe Disposal of [3,5-Bis(phenylmethoxy)phenyl]oxirane: A Guide for Laboratory Professionals. Benchchem.
• Proper Disposal of (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane: A Comprehensive Guide for Laboratory Personnel. Benchchem.
• 6-oxaspiro[2.5]octan-1-amine. Sigma-Aldrich.
• SAFETY DATA SHEET - n-Octylamine. Fisher Scientific.
• SAFETY DATA SHEET.
• safety data sheet - methyl 6-methyl-6-azaspiro[2.5]octane-1-carboxylate. Enamine.
• GHS SDS. Stonhard.
• Safety Data Sheet. Key Organics.
• Hazardous Materials Disposal Guide. Nipissing University.
• Code of Practice for Disposal of Hazardous and Non-Hazardous Waste.
• 6-Oxaspiro[2.5]octan-1-amine Hydrochloride. TCI Chemicals.
• Chemical Compatibility Chart.
• Chemical Compatibility Chart X.

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Comprehensive Safety Guide: Personal Protective Equipment for Handling (1S)-6-Oxaspiro[2.5]octan-1-amine

This guide provides essential safety protocols and logistical information for the handling and disposal of (1S)-6-Oxaspiro[2.5]octan-1-amine. As a novel research chemical, it is imperative to treat this compound with a high degree of caution, assuming potential hazards based on its chemical structure. This document is designed to empower researchers, scientists, and drug development professionals with the knowledge to work safely and effectively.

Hazard Assessment: Understanding the Inherent Risks

The requirement for specific Personal Protective Equipment (PPE) is dictated by the chemical's structure and the associated, predictable reactivities of its functional groups. (1S)-6-Oxaspiro[2.5]octan-1-amine incorporates two key functionalities that guide our safety assessment: a primary amine and a spiro-epoxide.

• Primary Amine (-NH2): Amines as a class are known to be irritants and can be corrosive.[1][2][3] They can cause skin irritation, chemical burns, and respiratory tract irritation if inhaled.[3][4]

• Epoxide (Oxirane) Ring: The three-membered epoxide ring is strained and therefore reactive. Epoxides are alkylating agents and can react with biological nucleophiles. This reactivity is associated with skin sensitivity and irritation.[5]

• Novel Compound Status: Crucially, the specific toxicological properties of (1S)-6-Oxaspiro[2.5]octan-1-amine have not been fully investigated.[6][7] Therefore, following the principle of prudent practice, it must be handled as a substance of unknown toxicity, assuming it to be hazardous.[8] Supporting this caution, the hydrochloride salt of this compound, 6-Oxaspiro[2.5]octan-1-amine Hydrochloride, is known to cause skin and serious eye irritation.

This assessment mandates a multi-layered approach to protection, focusing on preventing all routes of exposure: dermal (skin), ocular (eye), and inhalation.

Core PPE Protocol: A Multi-Barrier System

All handling of (1S)-6-Oxaspiro[2.5]octan-1-amine must be conducted within a certified chemical fume hood to minimize inhalation exposure.[2][9] The following PPE is required, with escalating protection based on the quantity and nature of the operation.

Scale of Work	Eye/Face Protection	Hand Protection	Body Protection
Small Scale (<1 g)	ANSI Z87.1-compliant safety glasses with side shields, at a minimum. Chemical splash goggles are strongly recommended.[9][10]	Standard nitrile gloves (minimum 4 mil thickness). Inspect for tears before use.	Flame-resistant lab coat, fully buttoned.
Medium Scale (1-10 g)	Chemical splash goggles are mandatory.[10]	Double-gloving with two pairs of nitrile gloves or a nitrile outer glove and a laminate inner glove.	Flame-resistant lab coat and a chemically resistant apron.
Large Scale (>10 g) or Splash Risk	Chemical splash goggles and a full-face shield.[10]	Heavy-duty, chemically resistant gloves (e.g., neoprene or butyl rubber) over a laminate inner glove.[10]	Chemically resistant coverall or suit.[11]

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: PPE selection workflow based on quantity and risk.

Procedural Guidance: From Lab Bench to Disposal

Step-by-Step PPE Donning and Doffing

Properly putting on and removing PPE is critical to prevent cross-contamination.

Donning (Putting On) Sequence:

• Body Protection: Don lab coat, apron, or coverall.

• Inner Gloves: If double-gloving, don the first pair of gloves.

• Eye/Face Protection: Put on safety goggles and/or face shield.

• Outer Gloves: Don the second, outer pair of gloves, ensuring the cuffs go over the sleeves of the lab coat.

Doffing (Taking Off) Sequence:

• Outer Gloves: Remove the outer gloves without touching your bare skin. Peel one glove off by grasping the cuff and pulling it inside out. Use the inside-out glove to remove the second glove.

• Body Protection: Remove the apron or lab coat by rolling it away from your body.

• Eye/Face Protection: Remove goggles and face shield from the back to the front.

• Inner Gloves: Remove the final pair of gloves as described in step 1.

• Hand Hygiene: Wash hands thoroughly with soap and water.

Safe Handling and Operations

• Emergency Preparedness: Always know the location of the nearest safety shower and eyewash station before beginning work.[9] Have a spill kit rated for chemical spills readily accessible.

• Minimize Exposure: Use tools like spatulas and tongs to avoid direct contact with the chemical.[9]

• Storage: Keep the chemical in a tightly sealed, clearly labeled container.[12] Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[12][13]

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[13][14]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[13] Seek immediate medical attention.[14]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[13][15]

• Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection if necessary, before attempting to clean up. Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite) and place it in a sealed container for disposal.

Disposal Plan

Chemical waste must be handled in accordance with all local, regional, and national regulations.[9][13]

• Waste Segregation: Collect all waste containing (1S)-6-Oxaspiro[2.5]octan-1-amine, including contaminated gloves, paper towels, and empty containers, in a dedicated, labeled hazardous waste container.[16]

• Container Compatibility: Ensure the waste container is made of a material compatible with amines and epoxides. Do not use metal cans for acidic waste.[16]

• Labeling: Clearly label the waste container with "Hazardous Waste" and list all contents, including "(1S)-6-Oxaspiro[2.5]octan-1-amine."

• Storage: Keep waste containers closed except when adding waste.[16] Store in a designated satellite accumulation area.

• Pickup: Arrange for disposal through your institution's environmental health and safety office. Do not pour chemical waste down the drain.[9]

By adhering to these rigorous safety protocols, you establish a self-validating system of protection, ensuring both personal safety and the integrity of your research.

References

• Safety First: Best Practices for Handling Research Chemicals. (2025). XPRESS CHEMS.
• What are the Health and Safety Guidelines for Using Amines? (n.d.). Aired.
• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.). Aired.
• Chemical Storage in Research Labs: Safety & Compliance. (n.d.). Apollo Scientific.
• Working with Chemicals. (n.d.). In Prudent Practices in the Laboratory. National Academies Press (US).
• Chemical Safety in Research and Teaching. (n.d.). New Mexico State University.
• Iowa DNR Household Hazardous Waste: How to Dispose of Epoxy. (n.d.). Iowa Department of Natural Resources.
• SAFETY DATA SHEET - 1-Octanamine. (2010). Fisher Scientific.
• Environmental Concerns. (n.d.). WEST SYSTEM Epoxy.
• Personal Protective Equipment (PPE) for Industrial Chemicals. (n.d.). Respirex International.
• Personal Protective Equipment in Chemistry. (n.d.). Dartmouth Environmental Health and Safety.
• 6-Oxaspiro[2.5]octan-1-amine Hydrochloride Safety Data Sheet. (n.d.). TCI Chemicals.
• 6-oxaspiro[2.5]octan-1-amine hydrochloride (C7H13NO). (n.d.). PubChemLite.
• Procedures for Disposal of Hazardous Waste. (n.d.). The University of Tennessee Knoxville.
• MATERIAL SAFETY DATA SHEET - ADDOCAT KE-9018 363D. (n.d.). Tri-iso.
• Safety Data Sheet - 2-{6-oxaspiro[2.5]octan-1-yl}ethan-1-amine hydrochloride. (n.d.). Enamine.
• Safety Data Sheet - 6-Azaspiro[2.5]octane hydrochloride. (n.d.). Apollo Scientific.
• Safety Data Sheet - 6-AZASPIRO[2.5]OCTANE. (2024). CymitQuimica.
• Material Safety Data Sheet - FARMIN 80. (2023). Kao Chemicals.
• 6-oxaspiro[2.5]octan-1-ylmethanamine (C8H15NO). (n.d.). PubChemLite.

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